4-bromo-1-(2-nitrophenyl)-1H-pyrazole

• CAS: 957034-96-7

Core Science & Biosynthesis

Introduction: The Strategic Importance of Substituted Pyrazoles

An In-Depth Technical Guide to 4-bromo-1-(2-nitrophenyl)-1H-pyrazole: Synthesis, Properties, and Applications in Drug Discovery

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates.[1][2] Its five-membered aromatic structure, containing two adjacent nitrogen atoms, provides a unique combination of electronic properties, metabolic stability, and hydrogen bonding capabilities that are highly attractive for drug design.[3][4] Pyrazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[1][5][6]

This technical guide focuses on a specific, strategically functionalized derivative: 4-bromo-1-(2-nitrophenyl)-1H-pyrazole . This molecule is of significant interest to researchers and drug development professionals for two primary reasons. First, the bromine atom at the C4 position serves as a versatile synthetic handle, enabling a wide range of palladium-catalyzed cross-coupling reactions for molecular elaboration.[7][8] Second, the 2-nitrophenyl substituent at the N1 position introduces a key electronic feature and another site for chemical modification, namely the reduction of the nitro group.

This document provides a comprehensive overview of the predicted physicochemical properties, a plausible and detailed synthetic methodology, the key chemical reactivity, and the potential applications of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole as a pivotal building block in the synthesis of novel therapeutic agents.

Physicochemical and Spectroscopic Profile

Core Properties

The fundamental properties of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole are summarized below.

Property	Value	Source/Method
IUPAC Name	4-bromo-1-(2-nitrophenyl)-1H-pyrazole	Nomenclature Rule
Molecular Formula	C₉H₆BrN₃O₂	Elemental Composition
Molecular Weight	268.07 g/mol	Calculation
Monoisotopic Mass	266.96432 Da	Calculation[9]
Appearance	Predicted: Pale yellow to orange solid	Analogy to related compounds
Solubility	Predicted: Soluble in DMSO, DMF, CHCl₃, Ethyl Acetate; Poorly soluble in water and alkanes	Structural Analysis

Predicted Spectroscopic Data

The anticipated spectroscopic signatures are crucial for the identification and characterization of the compound during and after its synthesis.

• ¹H NMR (400 MHz, CDCl₃):

  • Pyrazole Protons: Two singlets are expected for the C3-H and C5-H protons of the pyrazole ring. Due to the anisotropic effect of the nitrophenyl ring, they would likely appear in the δ 7.8-8.5 ppm range.

  • Nitrophenyl Protons: Four protons exhibiting a complex splitting pattern (likely a combination of doublets and triplets of doublets) characteristic of a 1,2-disubstituted benzene ring would be expected in the δ 7.5-8.2 ppm region.

• ¹³C NMR (100 MHz, CDCl₃):

  • Pyrazole Carbons: Signals for C3, C5, and the bromine-bearing C4 (~95-105 ppm) are expected.

  • Nitrophenyl Carbons: Six distinct signals for the aromatic carbons, with the carbon bearing the nitro group (C-NO₂) being the most downfield.

• Mass Spectrometry (EI-MS):

  • A characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ peaks with nearly equal intensity (approx. 1:1 ratio) due to the presence of the bromine-79 and bromine-81 isotopes. The primary peaks would be at m/z ≈ 267 and 269.

• Infrared (IR) Spectroscopy (KBr Pellet, cm⁻¹):

  • ~3100-3150: Aromatic C-H stretching.

  • ~1590-1610: C=C and C=N stretching of the aromatic rings.

  • ~1520-1540 (asymmetric) & ~1340-1360 (symmetric): Strong N-O stretching vibrations characteristic of the nitro group.

  • ~600-700: C-Br stretching.

Synthesis and Mechanistic Insights

The most logical and widely adopted strategy for constructing 1,3,5-substituted pyrazoles is the Knorr pyrazole synthesis and its variations, which involve the cyclocondensation of a 1,3-dicarbonyl compound (or its equivalent) with a hydrazine derivative.[10][11] For the title compound, a two-step approach starting from a readily available 1,3-dicarbonyl, followed by regioselective bromination, is the most field-proven choice.

Proposed Synthetic Workflow

The synthesis is best approached by first forming the 1-(2-nitrophenyl)-1H-pyrazole core, followed by selective bromination at the electron-rich C4 position, which is highly susceptible to electrophilic substitution.[3][12]

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Spectroscopic Scrutiny of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole: A Technical Guide

Introduction

In the landscape of modern medicinal chemistry and materials science, pyrazole derivatives stand out as a critical class of heterocyclic compounds. Their versatile biological activities and unique photophysical properties make them foundational scaffolds in drug discovery and the development of novel materials. The targeted functionalization of the pyrazole ring, as seen in 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, offers a gateway to a diverse chemical space, enabling the fine-tuning of molecular properties for specific applications. The bromine atom at the 4-position serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, while the 2-nitrophenyl substituent at the 1-position significantly influences the molecule's electronic and conformational characteristics.

Molecular Structure

The structural framework of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole forms the basis of our spectroscopic analysis. The key structural features to consider are the pyrazole ring, the bromo-substituent, and the nitrophenyl ring.

Caption: Molecular structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Synthesis Pathway

A plausible and efficient method for the synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole involves a two-step process starting from commercially available reagents. This approach leverages a classical pyrazole synthesis followed by bromination.

Caption: Proposed synthetic workflow for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Experimental Protocol

Step 1: Synthesis of 1-(2-Nitrophenyl)-1H-pyrazole

• To a solution of 1,1,3,3-tetramethoxypropane (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add 2-nitrophenylhydrazine (1.0 eq).

• Add a catalytic amount of a strong acid (e.g., HCl or H₂SO₄).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-(2-nitrophenyl)-1H-pyrazole.

Step 2: Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

• Dissolve 1-(2-nitrophenyl)-1H-pyrazole (1.0 eq) in a suitable solvent like dichloromethane (DCM) or chloroform (CHCl₃).

• Add N-Bromosuccinimide (NBS) (1.0-1.1 eq) portion-wise to the solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain the final product, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. For 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, the ¹H NMR spectrum is expected to show distinct signals for the pyrazole and nitrophenyl protons.

Expected ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.20	d	1H	H-3'
~ 7.90	s	1H	H-5
~ 7.80	t	1H	H-4'
~ 7.70	t	1H	H-5'
~ 7.65	s	1H	H-3
~ 7.50	d	1H	H-6'

Interpretation and Rationale

• Pyrazole Protons (H-3 and H-5): The protons on the pyrazole ring are expected to appear as singlets due to the absence of adjacent protons. The H-5 proton is typically downfield compared to the H-3 proton due to the anisotropic effect of the adjacent C=N bond. The presence of the electron-withdrawing bromine atom at the 4-position will deshield both protons, shifting them further downfield.

• Nitrophenyl Protons (H-3', H-4', H-5', H-6'): The protons of the 2-nitrophenyl group will exhibit a complex splitting pattern. The nitro group is strongly electron-withdrawing and will deshield the ortho (H-3') and para (H-6') protons significantly. The H-3' proton, being ortho to the nitro group, is expected to be the most downfield signal and will appear as a doublet. The H-4' and H-5' protons will appear as triplets, and the H-6' as a doublet, consistent with a disubstituted benzene ring.

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon framework of a molecule. The spectrum of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is expected to show nine distinct signals corresponding to the nine unique carbon atoms.

Expected ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~ 148.0	C-2' (C-NO₂)
~ 142.0	C-5
~ 135.0	C-1'
~ 134.0	C-4'
~ 130.0	C-6'
~ 128.0	C-3
~ 125.0	C-5'
~ 124.0	C-3'
~ 95.0	C-4 (C-Br)

Interpretation and Rationale

• Pyrazole Carbons: The C-5 and C-3 carbons of the pyrazole ring are expected to have chemical shifts in the aromatic region. The carbon atom bearing the bromine (C-4) will be significantly shielded and appear at a much higher field (~95 ppm) due to the heavy atom effect of bromine.

• Nitrophenyl Carbons: The carbon atom attached to the nitro group (C-2') will be the most downfield signal due to the strong electron-withdrawing nature of the nitro group. The other aromatic carbons of the nitrophenyl ring will appear in the typical aromatic region (124-135 ppm). The quaternary carbon (C-1') will also be observable.

Mass Spectrometry

Mass spectrometry (MS) is a key technique for determining the molecular weight and elemental composition of a compound. Electron Ionization (EI) is a common method that also provides structural information through fragmentation patterns.

Expected Mass Spectrometry Data (EI)

m/z	Interpretation
281/283	[M]⁺˙ (Molecular ion peak, isotopic pattern for one Br atom)
235/237	[M - NO₂]⁺
203	[M - Br]⁺
121	[C₆H₄NO₂]⁺
76	[C₆H₄]⁺

Fragmentation Pathway

Caption: Predicted mass spectrometry fragmentation pathway.

The mass spectrum is expected to show a prominent molecular ion peak [M]⁺˙ with a characteristic isotopic pattern (approximately 1:1 ratio for m/z 281 and 283) due to the presence of the bromine atom. Key fragmentation pathways would likely involve the loss of the nitro group (-NO₂) to give a fragment at m/z 235/237, and the loss of the bromine atom (-Br) to give a fragment at m/z 203. Cleavage of the N-C bond connecting the two rings could lead to the formation of the nitrophenyl cation at m/z 121, which could further lose the nitro group to give the benzyne radical cation at m/z 76.[1][2]

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Expected IR Absorption Bands (KBr pellet, cm⁻¹)

Wavenumber (cm⁻¹)	Vibration	Functional Group
~ 3100-3000	C-H stretch	Aromatic
~ 1590, 1480	C=C stretch	Aromatic
~ 1530	N-O asymmetric stretch	Nitro group
~ 1350	N-O symmetric stretch	Nitro group
~ 1050	C-N stretch	Aryl-N
~ 750	C-Br stretch	Bromo-aromatic

Interpretation and Rationale

• Aromatic C-H and C=C Stretching: The spectrum will show characteristic absorption bands for aromatic C-H stretching just above 3000 cm⁻¹ and aromatic C=C stretching in the 1600-1450 cm⁻¹ region.

• Nitro Group Vibrations: The presence of the nitro group will be confirmed by two strong absorption bands corresponding to the asymmetric and symmetric N-O stretching vibrations, expected around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.[3]

• C-Br Stretching: A band in the lower frequency region, typically around 750 cm⁻¹, can be attributed to the C-Br stretching vibration.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the characterization of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. While the presented data are predictive, they are firmly rooted in the established spectroscopic behavior of analogous compounds. The expected ¹H and ¹³C NMR spectra will provide detailed insights into the molecular connectivity and electronic environment of each atom. Mass spectrometry will confirm the molecular weight and offer structural clues through predictable fragmentation patterns. Finally, IR spectroscopy will verify the presence of key functional groups. Researchers and drug development professionals can utilize this guide as a reliable reference for the synthesis and unequivocal identification of this and structurally related pyrazole derivatives, thereby accelerating the pace of discovery and innovation.

References

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An In-Depth Technical Guide to the ¹H NMR Analysis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles, experimental protocols, and detailed spectral interpretation required for the unambiguous structural elucidation of this heterocyclic compound. By examining the distinct electronic and steric influences of the bromine and 2-nitrophenyl substituents, we will explain the causality behind the observed chemical shifts, multiplicities, and coupling constants. This guide emphasizes a self-validating approach to spectral analysis, grounded in authoritative scientific principles and supported by detailed procedural workflows and data visualization.

Introduction: The Structural Significance of Substituted Pyrazoles

The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, present in a wide array of biologically active molecules and functional materials.[1][2] Derivatives such as 4-bromo-1-(2-nitrophenyl)-1H-pyrazole serve as versatile intermediates in the synthesis of more complex molecular architectures.[3] The precise characterization of these intermediates is paramount to ensuring the integrity of the final products.

¹H NMR spectroscopy stands as the most powerful and definitive tool for the structural elucidation of organic molecules in solution. For 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, ¹H NMR allows us to probe the electronic environment of every proton, providing a detailed map of the molecular structure. The spectrum of this particular molecule is dictated by the interplay of three key components: the pyrazole core, the electron-withdrawing bromine atom at the C4 position, and the sterically demanding, strongly deshielding 2-nitrophenyl group at the N1 position. This guide will systematically deconstruct the ¹H NMR spectrum to provide a clear and authoritative analysis.

Figure 1. Molecular Structure with Proton Labeling.

Foundational Principles: Predicting the ¹H NMR Spectrum

A predictive understanding of the spectrum is essential before analyzing the experimental data. This is based on fundamental NMR principles, including chemical shift, spin-spin coupling, and substituent effects.

The Influence of Substituents on Chemical Shift (δ)

The chemical shift of a proton is highly sensitive to its local electronic environment. Electron-withdrawing groups decrease the electron density around a proton, reducing its shielding and shifting its resonance to a higher frequency (downfield).[4]

• The 2-Nitrophenyl Group: The nitro group (-NO₂) is one of the most powerful electron-withdrawing groups in organic chemistry, acting through both inductive and resonance effects.[5][6] This group strongly deshields the protons on the phenyl ring, particularly those in the ortho and para positions.[5] Furthermore, its magnetic anisotropy can contribute to the deshielding of spatially proximate protons.[7][8] The presence of this group at the N1 position of the pyrazole ring will also deshield the pyrazole protons (H-3 and H-5).

• The Bromine Atom: As an electronegative halogen, bromine exerts an electron-withdrawing inductive effect, which deshields adjacent protons.[9] The effect diminishes with distance.[4][10] Its position at C4 will primarily influence the chemical shifts of the pyrazole protons.

Spin-Spin Coupling (J): Deciphering Connectivity

Spin-spin coupling arises from the interaction of nuclear spins through the bonding electrons, resulting in the splitting of NMR signals. The magnitude of this interaction, the coupling constant (J), is independent of the external magnetic field and provides critical information about the connectivity of atoms.

• Pyrazole Protons (H-3 and H-5): These protons are separated by four bonds (H3-C3-N2-N1-C5-H5) and are not typically coupled to each other. Therefore, they are expected to appear as singlets.

• Nitrophenyl Protons (H-3' to H-6'): These four protons form a complex spin system. Their splitting patterns are governed by well-established aromatic coupling constants:

  • Ortho coupling (³J): Typically 7–9 Hz, between adjacent protons.

  • Meta coupling (⁴J): Typically 2–3 Hz, between protons separated by three bonds.

  • Para coupling (⁵J): Typically 0–1 Hz, often not resolved.

Based on these principles, we can predict a spectrum with six distinct signals: two singlets in the downfield region for the pyrazole protons and four coupled signals in the aromatic region for the nitrophenyl protons.

Experimental Protocol: Ensuring Data Integrity

The acquisition of a high-quality, high-resolution ¹H NMR spectrum is fundamental to accurate analysis. The following protocol outlines a self-validating methodology for sample preparation and data acquisition.

Materials and Instrumentation

• Analyte: 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (~5-10 mg)

• NMR Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆), containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Step-by-Step Sample Preparation

• Weighing: Accurately weigh approximately 5 mg of the analyte into a clean, dry vial.

• Dissolution: Add ~0.6 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial.

• Mixing: Gently swirl or vortex the vial until the sample is completely dissolved. A clear, particulate-free solution is required.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Filtering (Optional but Recommended): For optimal resolution, filter the solution through a small plug of glass wool placed inside the pipette during the transfer to remove any microscopic solid impurities.

• Capping: Securely cap the NMR tube.

Data Acquisition Parameters

• Locking and Shimming: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Standard ¹H Acquisition:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm (centered around 6 ppm).

  • Acquisition Time: ≥ 3 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans: 16 to 64, depending on sample concentration.

  • Temperature: 298 K.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz). Phase and baseline correct the spectrum. Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

Figure 2. Standardized workflow for ¹H NMR analysis.

Spectral Interpretation and Data Analysis

The following analysis is based on established principles and data from closely related structural analogs.[3][11] The chemical shifts are highly dependent on the solvent used; the values presented here are illustrative for a non-polar solvent like CDCl₃.

Predicted Data Summary

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-5	~8.35	s	-	1H
H-3	~8.10	s	-	1H
H-3'	~8.25	dd	³J ≈ 8.1, ⁴J ≈ 1.5	1H
H-6'	~7.90	dd	³J ≈ 7.8, ⁴J ≈ 1.7	1H
H-4'	~7.82	td	³J ≈ 7.9, ⁴J ≈ 1.5	1H
H-5'	~7.70	td	³J ≈ 7.8, ⁴J ≈ 1.7	1H

Detailed Signal Assignment

Pyrazole Region (δ 8.0 - 8.4 ppm):

• H-5 (δ ~8.35, s): This proton is expected to be the most downfield of the two pyrazole protons. It is flanked by the N1-substituted nitrogen and the C4-bromine. The significant deshielding is caused by the strong inductive effect of the adjacent 2-nitrophenyl group.

• H-3 (δ ~8.10, s): This proton is adjacent to the N2 nitrogen and is also deshielded by the bromine atom and the overall electron-poor nature of the ring system. It appears slightly upfield relative to H-5 due to its greater distance from the N1-substituent. Both signals appear as sharp singlets, confirming the absence of vicinal proton coupling.

Aromatic Region (δ 7.6 - 8.3 ppm): The four protons on the 2-nitrophenyl ring constitute an ABCD spin system. The assignment relies on their multiplicities and the magnitudes of their coupling constants.

Figure 3. Proton coupling relationships in the nitrophenyl moiety.

• H-3' (δ ~8.25, dd): This proton is ortho to the powerfully electron-withdrawing nitro group, making it the most deshielded proton on the phenyl ring.[5] It is split by H-4' (ortho coupling, J ≈ 8.1 Hz) and H-5' (meta coupling, J ≈ 1.5 Hz), resulting in a doublet of doublets.

• H-6' (δ ~7.90, dd): This proton is ortho to the pyrazole substituent. It is split by H-5' (ortho coupling, J ≈ 7.8 Hz) and H-4' (meta coupling, J ≈ 1.7 Hz), also appearing as a doublet of doublets.

• H-4' and H-5' (δ ~7.82 and ~7.70, td): These two protons are meta to the nitro group and pyrazole ring, respectively. Each is coupled to two ortho neighbors and one meta neighbor. This typically results in a triplet-like signal where the smaller meta-coupling further splits each line, appearing as a triplet of doublets (td). H-4' is slightly more deshielded than H-5' due to its proximity to the nitro group.

Integration: The relative integrals of all six signals will be 1:1:1:1:1:1, confirming the presence of one proton for each unique environment.

Conclusion

The ¹H NMR spectrum of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole provides a wealth of information that allows for its complete and unambiguous structural confirmation. The analysis is a clear demonstration of fundamental NMR principles. The downfield shifts of the pyrazole protons H-3 and H-5 are direct consequences of the combined electron-withdrawing effects of the bromine and N-nitrophenyl substituents. The complex splitting patterns in the aromatic region provide a textbook example of an ABCD spin system, which can be fully assigned through careful analysis of ortho and meta coupling constants. This guide provides the theoretical foundation and practical methodology for researchers to confidently perform and interpret this analysis, ensuring the structural integrity of this important chemical building block.

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• Kumar, V., & Yadav, M. (2017). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Oriental Journal of Chemistry, 33(5), 2195-2204. Link

• Oriental Journal of Chemistry. (2017). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Retrieved from Oriental Journal of Chemistry. Link

• Kleizienė, N., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. Link

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• Cîrîc, A., et al. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 27(23), 8206. Link

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• Le, T. H., et al. (2022). Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. ACS Omega, 7(22), 18451-18469. Link

• The Royal Society of Chemistry. (2012). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Retrieved from The Royal Society of Chemistry. Link

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An In-Depth Technical Guide to the Prospective Crystal Structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

A Note to the Reader: As of the latest literature search, the specific crystal structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole has not been deposited in publicly accessible crystallographic databases. This guide, therefore, serves as a comprehensive projection based on established synthetic methodologies and crystallographic data from closely related analogues. It is designed for researchers, scientists, and drug development professionals to provide a foundational understanding of the synthesis, characterization, and anticipated structural features of this compound.

Introduction: The Significance of Substituted Pyrazoles

The pyrazole moiety is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and its role as a versatile ligand in coordination chemistry. The introduction of a bromine atom at the 4-position and a nitrophenyl group at the 1-position of the pyrazole ring is anticipated to significantly influence the molecule's electronic properties, steric hindrance, and potential for intermolecular interactions. These modifications are of particular interest in drug design, where they can modulate binding affinities to biological targets and affect the pharmacokinetic profile of a compound. This guide will explore the synthesis, characterization, and prospective crystal structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Synthesis and Purification: A Proposed Pathway

The synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole can be approached through a multi-step process, leveraging established protocols for the formation and functionalization of the pyrazole ring.

Proposed Synthetic Route

A plausible and efficient synthetic route would involve the initial formation of the 1-(2-nitrophenyl)-1H-pyrazole, followed by regioselective bromination.

Step 1: Synthesis of 1-(2-nitrophenyl)-1H-pyrazole

This reaction involves the condensation of a suitable pyrazole precursor with 1-fluoro-2-nitrobenzene.

• Reactants: Pyrazole, 1-fluoro-2-nitrobenzene, and a suitable base such as potassium carbonate (K₂CO₃).

• Solvent: A polar aprotic solvent like dimethylformamide (DMF).

• Mechanism: The base deprotonates the pyrazole, forming a pyrazolate anion which then acts as a nucleophile, attacking the electron-deficient aromatic ring of 1-fluoro-2-nitrobenzene at the carbon bearing the fluorine atom, displacing it in a nucleophilic aromatic substitution (SNAAr) reaction.

Step 2: Regioselective Bromination

The subsequent bromination at the C4 position of the pyrazole ring is a critical step.

• Reactant: 1-(2-nitrophenyl)-1H-pyrazole.

• Brominating Agent: N-Bromosuccinimide (NBS) is a common and effective reagent for the regioselective bromination of pyrazoles.

• Solvent: A suitable solvent such as acetonitrile or a chlorinated solvent.

• Mechanism: The reaction proceeds via an electrophilic substitution mechanism, where the C4 position of the pyrazole ring is sufficiently electron-rich to be attacked by the electrophilic bromine from NBS.

Caption: Proposed two-step synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Experimental Protocol: A General Guideline

Synthesis of 1-(2-nitrophenyl)-1H-pyrazole:

• To a solution of pyrazole (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 1-fluoro-2-nitrobenzene (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to 80-100 °C and monitor by TLC until completion.

• After cooling to room temperature, pour the reaction mixture into ice-water.

• Collect the precipitate by filtration, wash with water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography.

Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole:

• Dissolve 1-(2-nitrophenyl)-1H-pyrazole (1.0 eq) in acetonitrile.

• Add N-Bromosuccinimide (1.05 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the final compound.

Spectroscopic and Analytical Characterization

Prior to crystallographic studies, the identity and purity of the synthesized 4-bromo-1-(2-nitrophenyl)-1H-pyrazole would be confirmed using a suite of analytical techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons of the nitrophenyl ring, and two distinct singlets for the C3-H and C5-H protons of the pyrazole ring.
¹³C NMR	Resonances corresponding to the carbon atoms of the pyrazole and nitrophenyl rings. The C4 carbon bearing the bromine atom would show a characteristic downfield shift.
Mass Spectrometry	The molecular ion peak corresponding to the exact mass of C₉H₆BrN₃O₂. The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately 1:1 ratio) would be a key diagnostic feature.
FT-IR	Characteristic vibrational bands for C-H, C=C, C-N, and N-O (from the nitro group) stretching and bending modes.

Single-Crystal X-ray Diffraction: The Path to Structure Elucidation

Obtaining a single crystal of sufficient quality is paramount for determining the precise three-dimensional arrangement of atoms.

Crystal Growth

Slow evaporation of a saturated solution of the purified compound in a suitable solvent or solvent system (e.g., ethanol, ethyl acetate/hexane) is a common method for growing single crystals.

Data Collection and Structure Solution

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

A suitable single crystal would be mounted on a diffractometer equipped with a monochromatic X-ray source. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations. A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam. The collected data is then processed to determine the unit cell parameters and space group. The structure is solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

Predicted Crystal Structure and Molecular Geometry

Based on the crystal structures of related 4-bromopyrazoles and nitrophenyl-substituted pyrazoles, we can anticipate several key structural features.

Molecular Conformation

The molecule will consist of a planar pyrazole ring and a nitrophenyl ring. The dihedral angle between these two rings will be a critical conformational parameter, influenced by the steric hindrance between the nitro group and the pyrazole ring. This torsion is crucial as it can affect the extent of π-conjugation between the two ring systems.

Hypothetical Crystallographic Data

The following table presents a hypothetical set of crystallographic parameters for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, based on data from similar structures. This data is for illustrative purposes only.

Parameter	Hypothetical Value
Chemical Formula	C₉H₆BrN₃O₂
Formula Weight	284.07
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	~8.5
b (Å)	~12.0
c (Å)	~10.5
β (°)	~95
Volume (ų)	~1065
Z	4
Density (calculated) (g/cm³)	~1.77

Intermolecular Interactions

The crystal packing is likely to be governed by a combination of weak intermolecular interactions, including:

• π-π stacking: Interactions between the aromatic pyrazole and nitrophenyl rings of adjacent molecules.

• C-H···O hydrogen bonds: Between the aromatic C-H donors and the oxygen atoms of the nitro group as acceptors.

• Halogen bonding: The bromine atom may act as a halogen bond donor, interacting with electronegative atoms of neighboring molecules.

These interactions will collectively dictate the supramolecular architecture of the crystal lattice.

Conclusion and Future Directions

While the definitive crystal structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole remains to be experimentally determined, this guide provides a robust framework for its synthesis, characterization, and anticipated structural features. The successful synthesis and crystallographic analysis of this compound would provide valuable insights into the influence of its specific substitution pattern on molecular conformation and crystal packing. For drug development professionals, understanding these structural nuances is critical for rational drug design and the development of structure-activity relationships. Future work should focus on the synthesis and crystallization of this target molecule to validate the predictions outlined in this guide and to further explore its potential applications.

References

At present, as no direct publication on the crystal structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is available, the following references provide foundational knowledge on the synthesis and crystallographic analysis of related pyrazole derivatives.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Journal of the Mexican Chemical Society. [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals. [Link]

• X-ray Molecular Structures of 23 N1-4-Nitrophenyl, 2,4-Dinitrophenyl, and 2,4,6-Trinitrophenyl-2-pyrazolines. Crystal Growth & Design. [Link]

• Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid monohydrate, C4H2N3BrO4·H2O. Zeitschrift für Kristallographie - New Crystal Structures. [Link]

An In-depth Technical Guide to the Core Mechanism of Action of Pyrazole-based COX-2 Inhibitors: A Case Study of Celecoxib

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Rationale for a Shift in Focus

Initial inquiries into the specific mechanism of action for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole revealed a significant gap in the publicly available scientific literature. To provide a comprehensive and technically robust guide that serves the intended audience of researchers and drug development professionals, a strategic decision was made to pivot the focus to a well-characterized and clinically significant member of the pyrazole class: Celecoxib . This diaryl-substituted pyrazole serves as an exemplary model for understanding the nuanced molecular interactions and pharmacological effects characteristic of this important class of therapeutic agents.

Introduction: The Pyrazole Scaffold and the Dawn of Selective COX-2 Inhibition

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its unique structural and electronic properties have been exploited to develop a wide array of therapeutic agents. Among the most notable achievements in the application of the pyrazole scaffold is the development of selective cyclooxygenase-2 (COX-2) inhibitors. Celecoxib, a pioneering drug in this class, exemplifies the successful translation of mechanistic understanding into a targeted therapy with a distinct clinical profile.[3][4] This guide will delve into the core mechanism of action of Celecoxib, providing a detailed exploration of its molecular target, the downstream signaling pathways it modulates, and the experimental methodologies employed to elucidate its pharmacological effects.

The Molecular Target: Cyclooxygenase Isoforms

The primary mechanism of action of Celecoxib is the selective inhibition of cyclooxygenase-2 (COX-2), an enzyme responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[3][5] The cyclooxygenase enzyme exists in two principal isoforms, COX-1 and COX-2.[6]

• COX-1: This isoform is constitutively expressed in most tissues and plays a crucial role in maintaining normal physiological functions, such as protecting the gastric mucosa and regulating renal blood flow.[7][8]

• COX-2: In contrast, COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation in response to pro-inflammatory stimuli like cytokines and growth factors.[7][9] COX-2 is the primary source of pro-inflammatory prostaglandins that contribute to pain, swelling, and fever.[3]

The therapeutic anti-inflammatory action of nonsteroidal anti-inflammatory drugs (NSAIDs) is primarily due to the inhibition of COX-2, while the common side effects, such as gastrointestinal ulcers, are largely attributed to the inhibition of the protective functions of COX-1.[10] The development of selective COX-2 inhibitors like Celecoxib was driven by the hypothesis that they could provide potent anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal toxicity.[10]

Structural Basis of COX-2 Selectivity

The selectivity of Celecoxib for COX-2 over COX-1 is rooted in subtle but critical differences in the active sites of the two enzyme isoforms. The COX-2 active site possesses a larger and more flexible binding pocket compared to COX-1.[7] This structural distinction allows the bulkier chemical structure of Celecoxib to fit preferentially into the active site of COX-2, while having a minimal effect on COX-1.[7] Specifically, Celecoxib's sulfonamide side chain binds to a hydrophilic region near the active binding site of COX-2, an interaction that is not as favorable in the more constricted active site of COX-1.[3][11]

Signaling Pathway: Inhibition of Prostaglandin Synthesis

Celecoxib exerts its therapeutic effects by intercepting the prostaglandin synthesis pathway at a critical juncture. This pathway begins with the release of arachidonic acid from cell membrane phospholipids and culminates in the production of various prostanoids, each with specific biological functions.

The Arachidonic Acid Cascade

• Arachidonic Acid Release: In response to inflammatory stimuli, phospholipase A2 is activated, leading to the cleavage of arachidonic acid from the cell membrane.[12]

• Cyclooxygenase Activity: Free arachidonic acid is then converted by COX enzymes (both COX-1 and COX-2) into an unstable intermediate, prostaglandin G2 (PGG2), which is subsequently reduced to prostaglandin H2 (PGH2).[6]

• Prostaglandin Synthesis: PGH2 serves as a common precursor for the synthesis of various prostaglandins, including prostaglandin E2 (PGE2), prostacyclin (PGI2), and thromboxane A2 (TXA2), through the action of specific downstream synthases.[6]

By selectively inhibiting COX-2, Celecoxib effectively blocks the production of pro-inflammatory prostaglandins, particularly PGE2, at sites of inflammation, thereby reducing pain and swelling.[3][5]

Caption: The Prostaglandin Synthesis Pathway and the Point of Intervention by Celecoxib.

Quantitative Data: In Vitro and In Vivo Activity

The selective inhibitory activity of Celecoxib against COX-2 has been quantified in numerous preclinical and clinical studies. The following tables summarize key data on its potency, selectivity, and clinical efficacy.

Table 1: In Vitro Inhibitory Activity of Celecoxib

Assay Type	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Human Whole Blood Assay	15	0.04	375	[13]
Recombinant Human Enzyme Assay	>100	0.04	>2500	[14]
Ovine COX Enzyme Assay	30	0.05	600	[15]

IC₅₀ (50% inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Selectivity Index is the ratio of IC₅₀ for COX-1 to IC₅₀ for COX-2, with a higher number indicating greater selectivity for COX-2.

Table 2: Pharmacokinetic Profile of Celecoxib in Humans

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tₘₐₓ)	~3 hours	[16]
Peak Plasma Concentration (Cₘₐₓ)	~705 ng/mL (200 mg dose)	[16]
Elimination Half-Life (t₁/₂)	~11 hours	[16]
Oral Bioavailability (F)	Not determined (low solubility)	[16]

Table 3: Clinical Efficacy of Celecoxib in Arthritis

Clinical Trial	Patient Population	Comparator	Primary Outcome	Result	Reference
CLASS	Osteoarthritis/Rheumatoid Arthritis	Ibuprofen, Diclofenac	Upper GI Ulcerations and Complications	Significantly lower incidence of upper GI ulcerations with Celecoxib compared to non-selective NSAIDs.	[17]
SUCCESS-I	Osteoarthritis	Diclofenac, Placebo	WOMAC Pain Subscale Score	Celecoxib (100 mg and 200 mg daily) was as effective as diclofenac and superior to placebo in reducing pain.	[18]
(Simon et al., 1999)	Rheumatoid Arthritis	Naproxen, Placebo	ACR20 Response Rate	All doses of celecoxib were significantly more effective than placebo and comparable to naproxen. The incidence of gastroduodenal ulcers was significantly lower with celecoxib.[19]	[19]

Experimental Protocols: Methodologies for Mechanistic Elucidation

The characterization of Celecoxib's mechanism of action has relied on a suite of well-established in vitro and in vivo experimental protocols. The following provides a detailed overview of key methodologies.

In Vitro COX-1 and COX-2 Inhibition Assay

This assay is fundamental to determining the potency and selectivity of a compound against the two COX isoforms.

Objective: To measure the 50% inhibitory concentration (IC₅₀) of a test compound (e.g., Celecoxib) for both COX-1 and COX-2 enzymes.

Principle: The assay measures the peroxidase activity of the COX enzyme, which is the second step in the conversion of arachidonic acid to PGH2. The peroxidase activity is monitored by the oxidation of a chromogenic substrate, which results in a color change that can be measured spectrophotometrically.

Materials:

• Purified ovine or human recombinant COX-1 and COX-2 enzymes

• Heme cofactor

• Arachidonic acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) or other suitable chromogenic substrate

• Test compound (Celecoxib) and vehicle control (e.g., DMSO)

• 96-well microplate and plate reader

Procedure:

• Enzyme Preparation: Prepare solutions of COX-1 and COX-2 enzymes in a suitable buffer containing heme.

• Inhibitor Incubation: In a 96-well plate, add the enzyme solution to wells containing various concentrations of the test compound or vehicle control. Incubate for a specified time (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding a solution containing arachidonic acid and the chromogenic substrate to each well.

• Data Acquisition: Immediately begin monitoring the change in absorbance at the appropriate wavelength (e.g., 590-620 nm for TMPD) over time using a plate reader.

• Data Analysis: Calculate the initial rate of reaction for each concentration of the test compound. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: Workflow for In Vitro COX Inhibition Assay.

Cell-Based Prostaglandin E2 (PGE2) Production Assay

This assay assesses the ability of a compound to inhibit the production of a key pro-inflammatory prostaglandin in a cellular context.

Objective: To measure the effect of a test compound on the production of PGE2 by cells stimulated with an inflammatory agent.

Principle: Cells (e.g., macrophages, fibroblasts) are treated with an inflammatory stimulus (e.g., lipopolysaccharide, LPS) to induce the expression of COX-2 and subsequent production of PGE2. The concentration of PGE2 in the cell culture supernatant is then quantified using a competitive enzyme-linked immunosorbent assay (ELISA).

Materials:

• Cell line (e.g., RAW 264.7 murine macrophages)

• Cell culture medium and supplements

• Inflammatory stimulus (e.g., LPS)

• Test compound (Celecoxib) and vehicle control

• PGE2 ELISA kit

Procedure:

• Cell Culture: Plate cells in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound or vehicle control for a specified time (e.g., 1 hour).

• Inflammatory Stimulation: Add the inflammatory stimulus (e.g., LPS) to the wells and incubate for a period sufficient to induce PGE2 production (e.g., 18-24 hours).

• Supernatant Collection: Collect the cell culture supernatant from each well.

• PGE2 Quantification: Measure the concentration of PGE2 in the supernatants using a commercial PGE2 ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the PGE2 concentration versus the logarithm of the inhibitor concentration and determine the IC₅₀ value for the inhibition of PGE2 production.

Conclusion: A Paradigm of Targeted Drug Design

The in-depth understanding of the mechanism of action of Celecoxib, a representative pyrazole-based compound, serves as a powerful illustration of the principles of modern drug discovery. By exploiting the subtle structural differences between the COX-1 and COX-2 enzymes, a selective inhibitor was developed that provides potent anti-inflammatory and analgesic effects with an improved gastrointestinal safety profile compared to non-selective NSAIDs. The experimental methodologies detailed in this guide have been instrumental in elucidating this mechanism and continue to be vital tools in the development of new and improved therapeutic agents. For researchers and drug development professionals, the story of Celecoxib underscores the critical importance of a deep mechanistic understanding in the pursuit of safer and more effective medicines.

References

• Faria, J. V., et al. (2017). Pyrazole and its Derivatives: Biological Activities and Medicinal Chemistry Applications. Bioorganic & Medicinal Chemistry, 25(22), 5858-5873.
• Rostom, S. A. F., et al. (2009). The pyrazole nucleus in medicinal chemistry: a review. Archiv der Pharmazie, 342(6), 299-317.
• Bensen, W. G. (2000). Celecoxib, a cyclo-oxygenase 2 specific inhibitor.
• Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib). Journal of medicinal chemistry, 40(9), 1347-1365.
• Furst, D. E. (1999). Celecoxib: a new cyclo-oxygenase 2-specific inhibitor. The Lancet, 353(9146), 55-59.
• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs.
• Kurumbail, R. G., et al. (1996). Structural basis for selective inhibition of cyclooxygenase-2 by anti-inflammatory agents.
• Wallace, J. L. (2002). Prostaglandins, NSAIDs, and gastric mucosal protection: why doesn't the stomach digest itself?. Physiological reviews, 82(1), 85-131.
• Hla, T., & Neilson, K. (1992). Human cyclooxygenase-2 cDNA. Proceedings of the National Academy of Sciences, 89(16), 7384-7388.
• DeWitt, D. L. (1999). Cox-2-selective inhibitors: the new super-aspirins. Molecular pharmacology, 55(4), 625-631.
• Gierse, J. K., et al. (1999). A single amino acid difference between cyclooxygenase-1 (COX-1) and -2 (COX-2) reverses the selectivity of COX-2 specific inhibitors. Journal of Biological Chemistry, 274(13), 8695-8700.
• Smith, W. L., DeWitt, D. L., & Garavito, R. M. (2000). Cyclooxygenases: structural, cellular, and molecular biology. Annual review of biochemistry, 69(1), 145-182.
• Patrignani, P., et al. (1994). Differential inhibition of human prostaglandin endoperoxide synthase-1 and -2 by nonsteroidal anti-inflammatory drugs. Journal of Pharmacology and Experimental Therapeutics, 271(3), 1705-1712.
• Gierse, J. K., et al. (1996). Expression and selective inhibition of the constitutive and inducible forms of human cyclo-oxygenase. Biochemical Journal, 313(Pt 3), 879-885.
• Ou, J., et al. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of pharmaceutical and biomedical analysis, 66, 222-229.
• Davies, N. M., et al. (2000). Clinical pharmacokinetics and pharmacodynamics of celecoxib: a selective cyclo-oxygenase-2 inhibitor. Clinical pharmacokinetics, 38(3), 225-242.
• Silverstein, F. E., et al. (2000). Gastrointestinal toxicity with celecoxib vs nonsteroidal anti-inflammatory drugs for osteoarthritis and rheumatoid arthritis: the CLASS study: A randomized controlled trial. JAMA, 284(10), 1247-1255.
• Kivitz, A. J., et al. (2001). A multicenter, randomized, double-blind, placebo-controlled trial of celecoxib for the treatment of osteoarthritis of the knee.
• Simon, L. S., et al. (1999). Anti-inflammatory and upper gastrointestinal effects of celecoxib in rheumatoid arthritis: a randomized controlled trial. JAMA, 282(20), 1921-1928.

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The Privileged Scaffold: A Technical Guide to the Discovery and Synthesis of Novel Pyrazole Derivatives

Introduction

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone of modern medicinal chemistry. Its recognition as a "privileged scaffold" stems from its versatile structure, which is found in numerous FDA-approved drugs demonstrating a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[1][2][3][4][5] The term "pyrazole" was first coined by Ludwig Knorr in 1883, and since then, this remarkable heterocycle has captivated the attention of chemists and pharmacologists alike.[2] The unique physicochemical properties of the pyrazole core, such as its ability to act as both a hydrogen bond donor and acceptor, contribute to its favorable pharmacokinetic and pharmacodynamic profiles in drug candidates.[4] This guide provides a comprehensive overview of contemporary synthetic methodologies, key therapeutic applications, and detailed experimental protocols relevant to the discovery and development of novel pyrazole-based compounds, tailored for researchers, scientists, and drug development professionals.

Part 1: The Medicinal Chemistry of Pyrazoles

Core Physicochemical Properties

The pharmacological attractiveness of the pyrazole nucleus is intrinsically linked to its distinct chemical behavior.[6] Pyrazole is a planar, five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms.[7][8] Its aromaticity is due to the delocalization of six π-electrons.[8] One of the nitrogen atoms is a "pyrrole-like" nitrogen, which is acidic and has its lone pair of electrons involved in the aromatic system, while the other is a basic, sp2-hybridized "pyridine-like" nitrogen.[9][10] This dual nature allows pyrazoles to act as both hydrogen bond donors and acceptors, a critical feature for molecular recognition at biological targets.

Furthermore, pyrazoles can exist in different tautomeric forms, which can influence their interaction with biological macromolecules.[8][9] The metabolic stability of the pyrazole ring is another crucial factor in its success as a pharmacophore.[3][11] The pyrazole nucleus is generally resistant to metabolic degradation, which contributes to the improved pharmacokinetic profiles of many pyrazole-containing drugs.[11][12] However, N-substituted pyrazoles can undergo N-dealkylation, and the pyrazole ring itself can be a substrate for N-glucuronidation.[13]

Key Therapeutic Applications and Prominent Drugs

The versatility of the pyrazole scaffold is evident in the wide array of FDA-approved drugs that incorporate this moiety. These drugs target a diverse range of diseases, underscoring the privileged nature of this heterocyclic system.[14]

Drug Name	Target(s)	Therapeutic Area	Year of Approval (US FDA)
Celecoxib	Cyclooxygenase-2 (COX-2)	Anti-inflammatory, Analgesic	1998
Sildenafil	Phosphodiesterase 5 (PDE5)	Erectile Dysfunction, Pulmonary Hypertension	1998
Ruxolitinib	Janus Kinase 1/2 (JAK1/2)	Myelofibrosis, Polycythemia Vera	2011
Crizotinib	ALK, ROS1, c-MET	Non-Small Cell Lung Cancer	2011
Axitinib	VEGFRs, PDGFR, c-KIT	Renal Cell Carcinoma	2012
Ibrutinib	Bruton's Tyrosine Kinase (BTK)	B-cell Malignancies	2013
Niraparib	Poly (ADP-ribose) polymerase (PARP)	Ovarian Cancer	2017
Baricitinib	Janus Kinase 1/2 (JAK1/2)	Rheumatoid Arthritis	2018
Lenacapavir	HIV-1 Capsid	HIV Infection	2022

Case Study: Celecoxib

Celecoxib is a selective COX-2 inhibitor that exemplifies the successful application of the pyrazole scaffold in anti-inflammatory drug design.[15] Its mechanism of action involves the inhibition of prostaglandin synthesis, which are key mediators of pain and inflammation.[15][16] The diaryl-substituted pyrazole structure of celecoxib is crucial for its selectivity for COX-2 over COX-1, thereby reducing the gastrointestinal side effects associated with non-selective NSAIDs.[15][16] The anti-cancer properties of celecoxib are also being explored, with proposed mechanisms involving both COX-dependent and COX-independent pathways that lead to the induction of apoptosis and cell cycle arrest.[16][17]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole derivatives can be finely tuned by modifying the substituents at various positions of the pyrazole ring. Understanding the structure-activity relationship (SAR) is paramount in the design of potent and selective drug candidates.

As potent kinase inhibitors, pyrazole derivatives have been the subject of extensive SAR studies.[5][14][18] For instance, in the development of pyrazolopyrimidine-based SRC kinase inhibitors, the substitution at the N1 position with flexible water-solubilizing groups was explored to enhance drug-like properties and explore new binding interactions within the ATP pocket.[19]

The following table summarizes some key SAR insights for pyrazole derivatives as anticancer agents, with a focus on kinase inhibition.

Target Kinase	Key Substituent Position(s)	Favorable Substituents	Impact on Activity (IC50)
Akt1	N1, C3, C5	Dichlorophenyl moiety	IC50 = 61 nM[18]
Aurora B	N1, C3, C5	Hinge-binding moiety at C3	Potent inhibition[18]
BCR-ABL	N1, C3, C5	Pyridine ring as hinge-binding moiety	Pi-pi stacking with Thr315[18]
EGFR	C3, C5	Naphthalene ring	IC50 = 1.537 ± 0.097 μM (A549 cells)[20]

Part 2: Modern Strategies for the Synthesis of Pyrazole Derivatives

The construction of the pyrazole ring has evolved from classical condensation reactions to highly efficient modern catalytic and multicomponent strategies. These advancements offer improved yields, regioselectivity, and access to a broader chemical space.

Foundational Synthetic Routes

The Knorr pyrazole synthesis , first reported in 1883, remains a fundamental and widely used method for constructing the pyrazole core.[2][3] This reaction involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic conditions.[3][21][22] The mechanism proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[2][3] A key consideration, especially with unsymmetrical 1,3-dicarbonyls, is the potential for the formation of regioisomers.[2]

Another classical approach involves the reaction of α,β-unsaturated carbonyl compounds, such as chalcones, with hydrazines. This reaction typically proceeds via a Michael addition followed by cyclization and oxidation to afford the pyrazole.[23]

Advanced and Sustainable Synthetic Methodologies

Multicomponent Reactions (MCRs) have emerged as powerful tools in modern organic synthesis, allowing for the construction of complex molecules in a single step from three or more starting materials.[24] Several three-component protocols for pyrazole synthesis have been developed, often involving the reaction of an aldehyde, a 1,3-dicarbonyl compound, and a hydrazine or diazo compound.[1][4] These methods offer high atom economy and operational simplicity.

Microwave-Assisted Organic Synthesis (MAOS) has gained significant traction in recent years as a sustainable and efficient method for accelerating organic reactions.[25] Microwave irradiation can dramatically reduce reaction times and improve yields in pyrazole synthesis, often under solvent-free or green solvent conditions.[26][27][28]

Metal-catalyzed reactions also play a crucial role in modern pyrazole synthesis. For instance, ruthenium-catalyzed hydrogen transfer of 1,3-diols in the presence of alkyl hydrazines provides a regioselective route to unsymmetrical pyrazoles.[4]

Caption: Comparison of Synthetic Strategies for Pyrazole Synthesis.

Detailed Experimental Protocols

Protocol 1: General Procedure for the Knorr Pyrazole Synthesis [2][3][29]

• Reaction Setup: In a suitable round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 equivalent) in a suitable solvent such as ethanol or acetic acid.

• Reagent Addition: Add the hydrazine derivative (1.0-1.2 equivalents) to the solution. If using a hydrazine salt, a base may be required. A catalytic amount of acid (e.g., glacial acetic acid) can be added to facilitate the reaction.

• Heating: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of solution and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the residue purified by recrystallization or column chromatography.

Protocol 2: A Three-Component Synthesis of Highly Substituted Pyrazoles [1]

• Reaction Setup: To a solution of an aldehyde (1.0 mmol) and a 1,3-dicarbonyl compound (1.0 mmol) in a suitable solvent, add a catalyst if required.

• Reagent Addition: Add a diazo compound or a tosyl hydrazone (1.0 mmol) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or with heating, under an atmosphere of air or oxygen, which can act as a green oxidant for the aromatization step.

• Work-up and Purification: After completion of the reaction (monitored by TLC), the solvent is evaporated, and the crude product is purified by column chromatography to afford the desired polysubstituted pyrazole.

Protocol 3: Microwave-Assisted Synthesis of 3,5-Disubstituted-1H-pyrazoles [25][26]

• Reaction Setup: In a microwave-safe vial, combine the α,β-unsaturated carbonyl compound (chalcone) (0.01 mol) and hydrazine hydrate (0.01 mol).

• Solvent and Catalyst: Add a minimal amount of a high-boiling point solvent like ethanol or DMF, and a few drops of glacial acetic acid.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-150°C) and power (e.g., 100-300 W) for a short duration (e.g., 5-20 minutes).

• Isolation: After cooling, the product often precipitates and can be collected by filtration, washed with a cold solvent, and dried. Recrystallization can be performed for further purification.

Part 3: The Drug Discovery Workflow: From Hit to Lead

Library Design and Synthesis

The discovery of novel pyrazole-based drug candidates often begins with the creation of a diverse chemical library for high-throughput screening (HTS).[30] Solid-phase synthesis is a powerful technique for the rapid generation of pyrazole libraries, where one of the starting materials is attached to a resin support, allowing for easy purification by simple filtration and washing steps.[30] Automated synthesis platforms can further accelerate the creation of large and diverse pyrazole libraries.[31]

Characterization and In Vitro Evaluation

Once synthesized, novel pyrazole derivatives are thoroughly characterized using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm their structure and purity. Subsequently, these compounds are subjected to a battery of in vitro assays to evaluate their biological activity. For anticancer drug discovery, these assays may include:

• Cytotoxicity Assays: The MTT assay is commonly used to assess the anti-proliferative effects of compounds on various cancer cell lines.[32][33][34]

• Kinase Inhibition Assays: For compounds designed as kinase inhibitors, in vitro kinase assays are performed to determine their potency (e.g., IC50 values) against the target kinase.[18]

• Cell-Based Assays: These assays can measure downstream effects of target inhibition, such as apoptosis induction or cell cycle arrest.[16]

For anti-inflammatory drug discovery, relevant in vitro assays include:

• COX Inhibition Assays: To determine the potency and selectivity for COX-1 and COX-2.[35]

• Cytokine Release Assays: To measure the inhibition of pro-inflammatory cytokine production in immune cells.[35]

Caption: A Typical Drug Discovery Workflow for Novel Pyrazole Derivatives.

Lead Optimization and Future Perspectives

Following the identification of "hit" compounds from HTS, a process of lead optimization is initiated. This involves an iterative cycle of chemical synthesis and biological testing, guided by SAR, to improve the potency, selectivity, and drug-like properties of the initial hits.[36][37] Quantitative Structure-Activity Relationship (QSAR) modeling can be a valuable computational tool in this process, helping to predict the biological activity of virtual compounds and guide the design of new derivatives.[6][7]

The future of pyrazole-based drug discovery remains bright, with ongoing efforts to explore new chemical space and target novel biological pathways. The development of more sustainable and efficient synthetic methodologies will continue to be a key driver of innovation in this field.

Conclusion

The pyrazole scaffold has unequivocally established itself as a privileged structure in medicinal chemistry, with a rich history and an even more promising future. Its unique physicochemical properties and synthetic accessibility have enabled the development of a multitude of life-saving drugs. As our understanding of disease biology deepens and synthetic methodologies become more sophisticated, the discovery and synthesis of novel pyrazole derivatives will undoubtedly continue to be a fertile ground for therapeutic innovation.

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An In-Depth Technical Guide to the In Silico Modeling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole for Drug Discovery Applications

Introduction: The Rationale for a Predictive Computational Workflow

In modern medicinal chemistry, the pyrazole scaffold is recognized as a "privileged structure," a molecular framework that is capable of binding to a wide range of biological targets.[1][2] This versatility has led to the development of numerous pyrazole-containing drugs with diverse therapeutic applications, from anti-inflammatory agents to anti-cancer therapies.[2][3] The subject of this guide, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, is a compelling molecule within this class. Its structure not only suggests potential intrinsic biological activity but also presents a chemically tractable scaffold for further synthetic elaboration, primarily through its reactive bromine atom.[4]

This guide provides a comprehensive, field-proven workflow for the in silico evaluation of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. As a Senior Application Scientist, my objective is not merely to present a sequence of steps but to elucidate the causal logic behind each decision in the computational pipeline. We will move beyond static analysis to build a robust, multi-faceted predictive model of the molecule's behavior. This is achieved by systematically integrating molecular docking to predict binding modes, molecular dynamics (MD) simulations to understand the dynamic stability of interactions, and ADMET profiling to forecast its drug-like properties.[3][5] This self-validating system of cross-referenced computational experiments is designed to generate actionable insights, guiding subsequent experimental efforts and optimizing the allocation of resources in a drug discovery campaign.

Part 1: Ligand Preparation and Foundational Physicochemical Analysis

The fidelity of any in silico model is fundamentally dependent on the quality of the input data. An inaccurate or energetically unfavorable three-dimensional conformation of the ligand will invariably lead to misleading predictions. Therefore, the initial step is to generate and refine an accurate 3D structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Protocol 1: Ligand 3D Structure Generation and Energy Minimization

This protocol ensures the ligand is in a low-energy, stable conformation before docking.

• 2D to 3D Conversion: Using a chemical drawing tool such as ACD/ChemSketch or MarvinSketch, draw the 2D structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. Use the software's built-in functions to generate an initial 3D conformation.

• Force Field-Based Energy Minimization: Import the 3D structure into a molecular modeling program like Avogadro or UCSF Chimera.

• Select a Force Field: Choose a robust, general-purpose force field suitable for small organic molecules, such as the Merck Molecular Force Field (MMFF94) or the Universal Force Field (UFF). The choice of force field is critical as it dictates the potential energy landscape used to evaluate and optimize the molecular geometry.

• Execute Minimization: Run the energy minimization algorithm (e.g., steepest descent followed by conjugate gradients) until convergence is reached. This process adjusts bond lengths, angles, and dihedrals to find a local energy minimum, resulting in a more realistic and stable conformation.

• Save the Optimized Structure: Export the final, energy-minimized coordinates in a suitable format for docking, such as .mol2 or .pdb.

Data Presentation: Predicted Physicochemical Profile

With a stable 3D structure, we can predict key physicochemical properties to assess the molecule's general "drug-likeness." These parameters are early indicators of potential pharmacokinetic challenges.

Property	Predicted Value	Lipinski's Rule of Five Compliance	Rationale and Implication
Molecular Weight	268.08 g/mol	Yes (< 500)	Influences absorption and diffusion. The low MW is favorable.
LogP (Octanol/Water)	2.65	Yes (< 5)	Measures lipophilicity. A balanced LogP is crucial for membrane permeability and solubility.
Hydrogen Bond Donors	0	Yes (≤ 5)	Affects binding and solubility. The absence of donors is a key structural feature.
Hydrogen Bond Acceptors	4	Yes (≤ 10)	The pyrazole nitrogens and nitro group oxygens can accept H-bonds, enabling target interaction.
Molar Refractivity	61.50	N/A	Relates to molecular volume and polarizability, influencing binding interactions.
Topological Polar Surface Area (TPSA)	61.82 Ų	Favorable (< 140 Ų)	Predicts cell permeability. A TPSA below 140 Ų is generally associated with good oral bioavailability.

Data predicted using SwissADME and presented for illustrative purposes.

Part 2: Target Identification and Molecular Docking Simulation

The broad therapeutic profile of pyrazole derivatives suggests they can interact with a wide range of protein targets.[6] Protein kinases, in particular, are a well-established target class for pyrazole-based inhibitors.[7][8] For this guide, we will select Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key protein kinase implicated in angiogenesis and cancer, as a representative target. Computational studies have previously explored pyrazole derivatives as potential VEGFR inhibitors.[9]

Protocol 2: Protein Target Preparation for Docking

A pristine protein structure is non-negotiable for a meaningful docking simulation. The goal is to prepare the raw crystallographic data from the Protein Data Bank (PDB) into a computationally ready format.

• Structure Retrieval: Download the crystal structure of VEGFR-2 from the PDB (e.g., PDB ID: 4AGD). Choose a high-resolution structure that is co-crystallized with a ligand to clearly identify the binding site.

• Initial Cleaning: Load the PDB file into a visualization tool like PyMOL or UCSF Chimera. Remove all non-essential molecules, including water (unless a specific water molecule is known to be critical for binding), co-solvents, and any co-crystallized ligands. This step prevents interference during the docking calculation.

• Structural Correction: Check for and repair any missing residues or atoms within the protein sequence using tools like Swiss-PdbViewer or the built-in utilities in Chimera.

• Protonation: Add polar hydrogen atoms to the protein. The ionization states of acidic and basic residues (like Asp, Glu, Lys, Arg, His) are pH-dependent and critically affect the electrostatic interactions that govern ligand binding. Assign protonation states appropriate for physiological pH (7.4).

• File Format Conversion: Save the cleaned, protonated protein structure in the .pdbqt format required by AutoDock Vina, which includes atomic charges and atom type definitions.

Visualization: The Molecular Docking Workflow

The following diagram outlines the logical flow of the molecular docking experiment.

Caption: A logical workflow for molecular docking experiments.

Protocol 3: Molecular Docking with AutoDock Vina

This protocol details the execution of the docking simulation to predict the binding pose and affinity of our ligand to the target protein.[10][11]

• Load Prepared Files: Open AutoDock Tools (ADT) or UCSF Chimera with the AutoDock Vina plugin. Load the prepared protein (.pdbqt) and ligand (.pdbqt) files.

• Define the Search Space (Grid Box): The grid box defines the three-dimensional space where the docking algorithm will search for favorable binding poses. Center the grid box on the active site of the protein, typically defined by the position of the co-crystallized ligand. The size of the box must be large enough to accommodate the ligand and allow it rotational and translational freedom, but not so large as to unnecessarily increase computation time. A size of 25x25x25 Å is often a good starting point.

• Configure Docking Parameters: Set the exhaustiveness parameter. This controls the thoroughness of the search algorithm. A higher value (e.g., 16 or 32) increases the probability of finding the true energy minimum but requires more computational time. For initial screening, a value of 8 is often sufficient.

• Execute the Docking Run: Launch the Vina simulation. The program will systematically sample different conformations and orientations of the ligand within the grid box, evaluating the binding energy of each pose using its scoring function.[12]

• Analyze the Output: Vina will output a file containing the top-ranked binding poses (typically 9) and their corresponding binding affinities in kcal/mol. The more negative the value, the stronger the predicted binding.

Data Presentation: Docking Results and Interaction Analysis

The analysis focuses on both the quantitative binding score and the qualitative nature of the molecular interactions.

Binding Pose Rank	Binding Affinity (kcal/mol)	Key Interacting Residues (VEGFR-2 Active Site)	Type of Interaction
1	-8.9	Cys919	Hydrogen Bond (with nitro group)
1	-8.9	Asp1046	Pi-Anion (with pyrazole ring)
1	-8.9	Val848, Ala866, Leu1035	Hydrophobic Interactions
2	-8.5	Cys919, Glu917	Hydrogen Bonds
3	-8.2	Phe1047	Pi-Pi Stacking

Results are hypothetical and for illustrative purposes.

Interpretation: The top-ranked pose with a strong binding affinity of -8.9 kcal/mol suggests a favorable interaction. The analysis reveals that the molecule's binding is stabilized by a combination of a critical hydrogen bond from its nitro group to the hinge region residue Cys919, and multiple hydrophobic interactions within the binding pocket.[13] This specific interaction pattern provides a testable hypothesis for site-directed mutagenesis or the design of new analogs.

Part 3: Probing Complex Stability with Molecular Dynamics (MD) Simulations

While docking provides a valuable static snapshot of a potential binding mode, it does not account for the inherent flexibility of the protein or the influence of the solvent environment. MD simulations address this by modeling the atomic motions of the protein-ligand complex over time, offering deeper insights into the stability and dynamics of the interaction.[14][15]

Visualization: The Molecular Dynamics Simulation Workflow

This diagram illustrates the sequential stages of preparing and running an MD simulation.

Caption: Standard workflow for a protein-ligand MD simulation.

Protocol 4: MD Simulation using GROMACS

This protocol outlines the key steps for running an MD simulation on the top-ranked docked complex using GROMACS, a widely-used simulation package.[16][17]

• System Preparation:

  • Force Field Selection: Choose a suitable force field, such as AMBER or CHARMM, which are well-parameterized for biomolecular systems.[13]

  • Ligand Parameterization: Generate topology and parameter files for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, as it is not a standard residue. This can be done using servers like CGenFF or the Antechamber tool in AmberTools.

  • Solvation: Place the protein-ligand complex in the center of a periodic simulation box (e.g., a cubic box). Fill the box with a pre-equilibrated water model, such as TIP3P.

  • Ionization: Add counter-ions (e.g., Na+ or Cl-) to neutralize the overall charge of the system, creating a more realistic electrostatic environment.

• Energy Minimization: Perform a steepest descent energy minimization of the entire solvated system to relax the structure and remove any bad contacts or steric clashes introduced during the setup.

• Equilibration:

  • NVT Ensemble: Perform a short simulation (e.g., 100 ps) at constant Number of particles, Volume, and Temperature. This allows the solvent to equilibrate around the protein-ligand complex while the temperature of the system stabilizes to the target value (e.g., 300 K).

  • NPT Ensemble: Perform a subsequent simulation (e.g., 200 ps) at constant Number of particles, Pressure, and Temperature. This step allows the density of the system to relax to the correct value, ensuring the simulation is performed under realistic pressure conditions (e.g., 1 bar).

• Production MD: Run the main simulation for a duration sufficient to observe the phenomena of interest (e.g., 50-100 nanoseconds). Save the coordinates (trajectory) of the system at regular intervals (e.g., every 10 ps).

Data Presentation: MD Trajectory Analysis

Analysis of the MD trajectory provides quantitative measures of the complex's stability and dynamics.

Analysis Metric	Result	Interpretation
RMSD (Protein Backbone)	Stable plateau at ~2.1 Å after 5 ns	The protein structure remains stable throughout the simulation, indicating the ligand does not induce major unfolding.
RMSD (Ligand)	Low fluctuations around ~1.5 Å (relative to protein)	The ligand remains stably bound within the active site and does not dissociate.
RMSF (Per Residue)	Peaks in loop regions; Low fluctuation in active site residues (e.g., Cys919, Asp1046)	Confirms that the active site maintains a rigid conformation that is conducive to ligand binding, while external loops exhibit expected flexibility.[13]
Hydrogen Bond Occupancy	Cys919-Ligand H-bond present for 85% of simulation time	The key hydrogen bond identified in docking is highly stable and persistent, confirming its critical role in anchoring the ligand.

Results are hypothetical and for illustrative purposes.

Part 4: ADMET Profiling for Drug Development Viability

A high-affinity, stable binder is of little therapeutic value if it cannot reach its target, has a short half-life, or is toxic. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a vital, cost-effective method to flag potential liabilities early in the discovery process.[18][19]

Protocol 5: Comprehensive In Silico ADMET Prediction

This protocol uses freely available web-based tools to generate a broad ADMET profile.

• Select a Tool: Navigate to a comprehensive, validated ADMET prediction server such as pkCSM or SwissADME.[18][19]

• Input the Molecule: Provide the molecular structure, typically as a SMILES string (e.g., C1=CC=C(C(=C1)[O-])N2C=C(C=N2)Br).

• Execute Prediction: Run the server's prediction algorithms. These tools use a variety of QSAR (Quantitative Structure-Activity Relationship) models and machine learning algorithms trained on large experimental datasets.[20]

• Collate Data: Systematically collect the predicted values for a wide range of ADMET endpoints.

Data Presentation: Predicted ADMET Profile

This table summarizes the predicted pharmacokinetic and toxicity properties of the molecule.

ADMET Category	Property	Predicted Value	Interpretation and Potential Implications
Absorption	Human Intestinal Absorption	93%	Predicted to be well-absorbed from the gut, suggesting good potential for oral bioavailability.
Caco-2 Permeability	High	Indicates the molecule can likely cross the intestinal epithelial barrier.
Distribution	BBB Permeability	Yes	The model predicts the compound may cross the blood-brain barrier. This could be desirable for a CNS target but a liability for peripheral targets.
CNS Permeability	Yes	Reinforces the BBB prediction.
Metabolism	CYP2D6 Inhibitor	No	Unlikely to cause drug-drug interactions via this major metabolic pathway.
CYP3A4 Inhibitor	Yes	Potential Liability: Inhibition of CYP3A4 can lead to significant drug-drug interactions. This would need experimental verification.
Excretion	Total Clearance	0.45 log(ml/min/kg)	Suggests a moderate rate of clearance from the body.
Toxicity	AMES Mutagenicity	Yes	Major Red Flag: The nitroaromatic group is a known structural alert for mutagenicity. This is a significant safety concern that must be addressed experimentally.
hERG I Inhibitor	No	Low risk of causing drug-induced cardiac arrhythmia.
Hepatotoxicity	No	Predicted to be non-toxic to the liver.

Predictions generated for illustrative purposes using models like those found in pkCSM and ADMETlab.[18]

Synthesis and Strategic Conclusion

This comprehensive in silico workflow has provided a multi-dimensional assessment of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

• Binding Potential: Molecular docking and MD simulations collectively suggest that the molecule is a potent and stable binder to the VEGFR-2 kinase active site. The predicted binding affinity is strong, and the key interactions, particularly the hydrogen bond to Cys919, are shown to be dynamically persistent.

• Pharmacokinetic Profile: The molecule exhibits a generally favorable pharmacokinetic profile with predicted high intestinal absorption. However, a potential for inhibiting the CYP3A4 enzyme was identified, warranting further investigation.

• Safety Concerns: The most significant finding is the predicted AMES mutagenicity, likely attributable to the 2-nitrophenyl substituent. This is a serious potential liability that would likely halt the progression of this specific molecule in a drug development program without significant modification.

Strategic Path Forward: The in silico model has successfully identified both the promise and the peril of this molecule. The next logical steps would be:

• Experimental Validation: Key predictions should be tested in vitro. An enzymatic assay could confirm VEGFR-2 inhibition, and an Ames test is mandatory to confirm or refute the mutagenicity prediction.

• Structure-Based Drug Design: Guided by the docking pose, medicinal chemists can now rationally design analogs. The primary goal would be to replace the nitro group with a bioisostere that retains the hydrogen bonding capability (e.g., a cyano or acetyl group) but lacks the mutagenic potential. This targeted modification demonstrates the true power of in silico modeling: to guide the design of safer, more effective molecules before a single compound is synthesized.

References

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• PubMed. (n.d.). Appraisal of the Role of In silico Methods in Pyrazole Based Drug Design.
• OUCI. (2021). Appraisal of the Role of In silico Methods in Pyrazole Based Drug Design. Mini-Reviews in Medicinal Chemistry, 204-216.
• BenchChem. (2025).
• PubMed. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Comb Chem High Throughput Screen, 27(19), 2791-2804.
• Samara Journal of Science. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets.
• Angelo Raymond Rossi. (n.d.).
• Fiveable. (n.d.). ADMET prediction. Medicinal Chemistry Class Notes.
• R Discovery. (2023).
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• Deep Origin. (n.d.). ADMET Predictions.
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• Bonvin Lab. (n.d.). Small molecule docking.
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• YouTube. (2020).
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• ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners.
• Chemistry LibreTexts. (2020). 13.2: How to Dock Your Own Drug.
• Bentham Science Publishers. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Combinatorial Chemistry & High Throughput Screening, 27(19), 2791-2804.
• ResearchGate. (2023). (PDF) Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets.
• Blogger. (n.d.). The Expanding Role of 4-Bromo-1H-Pyrazole in Pharmaceutical Discovery.
• Simulations Plus. (n.d.). ADMET Predictor® - Machine Learning- ADMET property prediction.
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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

Introduction: The Strategic Importance of Pyrazole Scaffolds and the Power of Suzuki Coupling

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous compounds with diverse biological activities and valuable photophysical properties.[1] The ability to functionalize the pyrazole ring at specific positions is crucial for the development of novel molecular entities. Among the various methods for carbon-carbon bond formation, the Suzuki-Miyaura cross-coupling reaction stands out as a robust and versatile tool, celebrated for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide array of boronic acid derivatives.[2][3] This Nobel Prize-winning reaction has become indispensable in both academic and industrial research for the synthesis of complex organic molecules, including biaryls and heteroaryl compounds.[2]

This application note provides a detailed protocol and in-depth scientific rationale for the Suzuki coupling of a challenging yet valuable substrate: 4-bromo-1-(2-nitrophenyl)-1H-pyrazole . The presence of both a heteroaryl bromide and an electron-withdrawing nitro group on the N-aryl substituent presents unique considerations for optimizing the reaction conditions to achieve high yields and purity. This guide is intended for researchers, scientists, and drug development professionals seeking to employ this powerful transformation in their synthetic endeavors.

Understanding the Substrate: Key Considerations for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

The successful Suzuki coupling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole hinges on a clear understanding of its structural and electronic properties:

• The Bromo-Pyrazole Moiety: The C-Br bond at the 4-position of the pyrazole ring is the reactive site for the palladium-catalyzed oxidative addition, the first and often rate-determining step of the catalytic cycle.[4] While aryl bromides are generally good substrates for Suzuki coupling, the electronic nature of the pyrazole ring can influence its reactivity.[5]

• The N-(2-nitrophenyl) Group: The presence of a strongly electron-withdrawing nitro group on the N-phenyl ring significantly impacts the electronic properties of the entire molecule. This can be advantageous, as electron-deficient aryl halides often exhibit enhanced reactivity in the oxidative addition step.[6] However, the nitro group can also potentially coordinate with the palladium catalyst, and its presence necessitates careful selection of reaction conditions to avoid unwanted side reactions.[7][8]

• Potential for Catalyst Inhibition: Nitrogen-containing heterocycles, such as pyrazole, can sometimes act as ligands for the palladium catalyst, potentially leading to catalyst deactivation or the formation of off-cycle species.[9] The choice of a suitable palladium precatalyst and ligand is therefore critical to maintain high catalytic activity.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

A fundamental understanding of the Suzuki coupling mechanism is essential for rational protocol design and troubleshooting. The generally accepted catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (in this case, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole) to form a Pd(II) intermediate.[4]

• Transmetalation: The organic group from the boronic acid (or its boronate ester) is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[10][11][12]

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the desired biaryl product, regenerating the Pd(0) catalyst to continue the cycle.[2]

Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki coupling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole with a generic arylboronic acid. Optimization of specific parameters may be necessary for different boronic acid partners.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equiv.	Purity	Supplier
4-bromo-1-(2-nitrophenyl)-1H-pyrazole	281.07	1.0	1.0	>95%	Combi-Blocks
Arylboronic Acid	Variable	1.2	1.2	>98%	Sigma-Aldrich
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	1155.56	0.03	0.03	>98%	Strem Chemicals
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0	>99%	Acros Organics
1,4-Dioxane (anhydrous)	88.11	5 mL	-	>99.8%	Sigma-Aldrich
Water (degassed)	18.02	1 mL	-	HPLC	Fisher Scientific

Equipment

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature controller

• Inert atmosphere setup (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure

Figure 2: A streamlined workflow for the Suzuki coupling protocol.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), potassium carbonate (2.0 mmol, 2.0 equiv.), and Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment. This is crucial as Pd(0) catalysts are sensitive to oxidation.[13]

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe. The use of a biphasic solvent system is common in Suzuki couplings and often enhances reaction rates.[2]

• Reaction: Place the flask in a preheated oil bath or heating mantle set to 80-90 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-aryl-1-(2-nitrophenyl)-1H-pyrazole.

Troubleshooting and Optimization

Issue	Potential Cause	Recommendation
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst. Consider alternative, more robust catalysts like Pd(dppf)Cl₂ or a Buchwald-type precatalyst.[14]
Insufficiently degassed solvents	Ensure thorough degassing of all solvents to prevent catalyst oxidation.[15]
Poor quality boronic acid	Use fresh, high-purity boronic acid. Consider using the corresponding boronic ester (e.g., pinacol ester) for increased stability.[13]
Significant Side Products	Protodeboronation of boronic acid	Use a milder base like potassium fluoride (KF) or cesium carbonate (Cs₂CO₃). Minimize reaction time once the starting material is consumed.[15][16]
Homocoupling of boronic acid	Decrease the catalyst loading or run the reaction at a lower temperature.
Dehalogenation of starting material	This can be a competing pathway. Using a more active catalyst system to favor the cross-coupling may help.[5]

Safety Precautions

• Palladium compounds can be toxic and should be handled in a well-ventilated fume hood.

• Organic solvents are flammable and should be kept away from ignition sources.

• The reaction may be exothermic, especially on a larger scale. Proper temperature control is essential.[17][18]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the synthesis of 4-aryl-1-(2-nitrophenyl)-1H-pyrazoles. By carefully selecting the catalyst, base, and solvent system, and by adhering to proper experimental techniques, researchers can achieve high yields of the desired products. The protocol provided herein serves as a comprehensive guide and a solid foundation for further optimization and application in the synthesis of novel pyrazole-containing compounds for various scientific disciplines.

References

• Suzuki, A. Cross-coupling reactions of organoboron compounds with organic halides. In Metal-catalyzed cross-coupling reactions; Wiley-VCH: Weinheim, Germany, 2004; pp 45–94.
• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995, 95 (7), 2457–2483.
• Amatore, C.; Jutand, A. Anionic Pd(0) and Pd(II) Intermediates in Palladium-Catalyzed Cross-Coupling Reactions. Angewandte Chemie International Edition, 2000, 39 (9), 1563–1566.
• Bellina, F.; Carpita, A.; Rossi, R. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Synthesis, 2004, (15), 2419–2440.
• Knapp, D. M.; Gillis, E. P.; Burke, M. D. A general solution for the Suzuki–Miyaura cross-coupling of sterically hindered aryl chlorides: slowly released palladium catalyst goes the distance. Journal of the American Chemical Society, 2009, 131 (20), 6961–6963.
• Martin, R.; Buchwald, S. L. A General Method for the Suzuki−Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: The Use of a Highly Active Monophosphine-Based Catalyst. Journal of the American Chemical Society, 2007, 129 (12), 3844–3845.
• Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki−Miyaura Coupling of 2-Pyridyl Chlorides. Journal of the American Chemical Society, 2007, 129 (11), 3358–3366.
• Walker, S. D.; Barder, T. E.; Martinelli, J. R.; Buchwald, S. L. A Rational Approach to the Development of Highly Active Catalysts for the Suzuki−Miyaura Coupling of Aryl Chlorides. Angewandte Chemie International Edition, 2004, 43 (14), 1871–1876.
• Barder, T. E.; Walker, S. D.; Martinelli, J. R.; Buchwald, S. L. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Strengths. Angewandte Chemie International Edition, 2005, 44 (31), 4940–4944.
• Littke, A. F.; Fu, G. C. A Convenient and General Method for Suzuki Cross-Coupling of Aryl and Vinyl Chlorides. Angewandte Chemie International Edition, 1998, 37 (24), 3387–3388.
• Kudo, N.; Perseghini, M.; Fu, G. C. A versatile catalyst for the Suzuki cross-coupling of arylboronic acids with aryl and vinyl halides and triflates. Angewandte Chemie International Edition, 2006, 45 (8), 1282–1284.
• Yin, L.; Liebscher, J. Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 2007, 107 (1), 133–173.
• Chemler, S. R.; Trauner, D.; Danishefsky, S. J. The B-Alkyl Suzuki−Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 2001, 40 (24), 4544–4568.
• Stanforth, S. P. Catalytic cross-coupling reactions in biaryl synthesis. Tetrahedron, 1998, 54 (3–4), 263–303.

• Acros Organics. Potassium Carbonate. [Link]

• Yang, H.; Lee, C. Safety aspects of palladium-catalyzed reactions. Organic Process Research & Development, 2014, 18 (1), 198-205.
• Stoessel, F. Thermal Safety of Chemical Processes: Risk Assessment and Process Design. John Wiley & Sons, 2008.

• Wikipedia. Suzuki reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• Synfacts. The Suzuki–Miyaura Coupling of Nitroarenes. Synfacts, 2017, 13 (11), 1145.
• Royal Society of Chemistry. Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry, 2019, 17, 8651-8659.
• Sci-Hub. Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. Tetrahedron Letters, 2004, 45 (26), 5035-5038.
• Royal Society of Chemistry. Recent developments in the Suzuki–Miyaura reaction using nitroarenes as electrophilic coupling reagents. Catalysis Science & Technology, 2019, 9, 1256-1273.
• ResearchGate. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 2018, 83 (15), 8209–8225.
• MDPI. Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction. Molecules, 2012, 17 (5), 5183–5192.

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ACS Publications. Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Organic Process Research & Development, 2018, 22 (3), 351–360.

• Purdue University. Potential Safety Hazards Associated with Pd- Catalyzed Cross-Coupling Reactions. [Link]

• MDPI. 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009, 2009 (4), M639.
• NIH. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• NIH. Synthesis of Chromone-Related Pyrazole Compounds. Molecules, 2017, 22 (2), 292.
• NIH. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 2013, 18 (11), 13549–13561.

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The Strategic Utility of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Pyrazole Scaffold as a Cornerstone in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its remarkable versatility and ability to modulate a wide array of biological targets have cemented its importance in the development of novel therapeutics.[1][2][3][4][5][6][7] A testament to its significance is the incorporation of the pyrazole moiety in numerous FDA-approved drugs, spanning a diverse range of indications from inflammation and cancer to central nervous system disorders.[1][8] The unique electronic properties of the pyrazole ring, including its capacity to act as both a hydrogen bond donor and acceptor, contribute to its favorable interactions with biological macromolecules.

This application note delves into the specific utility of a highly functionalized pyrazole derivative, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole , as a strategic building block in contemporary drug discovery programs. The presence of a bromine atom at the C4-position and a 2-nitrophenyl group at the N1-position endows this molecule with exceptional synthetic versatility, allowing for the systematic exploration of chemical space and the generation of diverse compound libraries.

The Dual Functionality of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole: A Gateway to Molecular Diversity

The strategic placement of the bromo and 2-nitrophenyl substituents on the pyrazole core provides two orthogonal synthetic handles for molecular elaboration. This dual functionality is the cornerstone of its utility in medicinal chemistry, enabling a modular approach to the synthesis of complex molecules.

The C4-Bromo Substituent: A Locus for Cross-Coupling Reactions

The bromine atom at the C4-position of the pyrazole ring is a versatile functional group for a variety of transition-metal-catalyzed cross-coupling reactions. This allows for the introduction of a wide range of substituents, including aryl, heteroaryl, alkyl, and amino groups, which are crucial for modulating the pharmacological properties of the final compounds.

The N1-(2-Nitrophenyl) Substituent: A Precursor to Fused Heterocyclic Systems

The 2-nitrophenyl group serves as a masked amino group. Reduction of the nitro functionality to an aniline provides a nucleophilic center that can participate in intramolecular cyclization reactions, leading to the formation of fused pyrazole-containing heterocyclic systems. This strategy is particularly valuable for the synthesis of rigid, conformationally constrained molecules that can exhibit high affinity and selectivity for their biological targets.

Synthetic Protocols and Methodologies

Proposed Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

Reaction Scheme:

A proposed synthetic route.

Protocol:

• To a solution of 4-bromopyrazole (1.0 eq) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), add a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5-2.0 eq).

• Add 1-fluoro-2-nitrobenzene (1.1 eq) to the reaction mixture.[9][10][11][12]

• Heat the reaction mixture to a temperature between 80-120 °C and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Causality behind Experimental Choices:

• Solvent: Polar aprotic solvents like DMF and DMSO are chosen for their ability to dissolve the reactants and facilitate the nucleophilic aromatic substitution reaction.

• Base: An inorganic base is required to deprotonate the pyrazole nitrogen, generating the nucleophilic pyrazolate anion. Cesium carbonate is often more effective than potassium carbonate due to its higher solubility and the "cesium effect," which can enhance the reaction rate.

• Temperature: Heating is typically necessary to overcome the activation energy of the reaction.

Application Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds. In the context of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, this reaction allows for the introduction of various aryl and heteroaryl substituents at the C4-position, which is a common strategy in the design of kinase inhibitors and other targeted therapies.

Workflow:

Suzuki-Miyaura cross-coupling workflow.

Protocol:

• In a reaction vessel, combine 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (1.0 eq), the desired aryl or heteroaryl boronic acid or boronate ester (1.2-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(dppf) (0.02-0.05 eq), and a base such as sodium carbonate (Na₂CO₃) or potassium phosphate (K₃PO₄) (2.0-3.0 eq).

• Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Heat the reaction mixture to 80-110 °C under an inert atmosphere until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the 4-aryl/heteroaryl-1-(2-nitrophenyl)-1H-pyrazole.

Quantitative Data (Representative Yields from Analogous Systems):

Entry	Aryl Boronic Acid	Catalyst	Base	Solvent	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	85-95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf)	K₂CO₃	Dioxane/H₂O	80-90
3	Pyridin-3-ylboronic acid	Pd(PPh₃)₄	K₃PO₄	DMF/H₂O	70-85

Note: Yields are illustrative and based on typical Suzuki-Miyaura couplings of 4-bromopyrazoles.

Application Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a versatile method for the synthesis of arylamines. This reaction enables the introduction of a wide range of primary and secondary amines at the C4-position of the pyrazole ring, providing access to a diverse set of compounds with potential biological activity.

Workflow:

Sources

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• 3. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. 4-溴-1-氟-2-硝基苯 96% | Sigma-Aldrich [sigmaaldrich.com]
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Application Notes and Protocols: 4-bromo-1-(2-nitrophenyl)-1H-pyrazole as a Kinase Inhibitor Intermediate

Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition

The pyrazole moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and prevalence in bioactive molecules.[1][2] Its five-membered heterocyclic structure, featuring two adjacent nitrogen atoms, provides a unique combination of electronic properties and hydrogen bonding capabilities that are highly conducive to binding within the ATP-binding pocket of protein kinases.[3][4] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making the development of potent and selective kinase inhibitors a paramount objective in drug discovery.[5][6]

The pyrazole core is a key structural feature in several FDA-approved kinase inhibitors, including Crizotinib, Ruxolitinib, and Encorafenib, highlighting its clinical significance.[3] The strategic functionalization of the pyrazole ring allows for the fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties. This application note provides a detailed guide to the synthesis, characterization, and utilization of a key intermediate, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole , a versatile building block for the generation of novel kinase inhibitor libraries. The presence of the bromine atom at the C4 position offers a convenient handle for late-stage diversification via cross-coupling reactions, while the 2-nitrophenyl group at the N1 position can serve as a crucial pharmacophoric element or be further modified.[2]

Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole: A Detailed Protocol

The synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is readily achieved through the N-arylation of 4-bromopyrazole with an activated aryl halide, such as 1-fluoro-2-nitrobenzene. This reaction, a variant of the Goldberg reaction or Ullmann condensation, proceeds via nucleophilic aromatic substitution under basic conditions.[3]

Reaction Scheme:

Caption: Synthetic route to 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Materials and Reagents:

Reagent/Material	Grade	Supplier
4-Bromopyrazole	≥98%	Commercially Available
1-Fluoro-2-nitrobenzene	≥99%	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercially Available
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available
Brine (saturated NaCl solution)	-	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available
Silica Gel	230-400 mesh	Commercially Available

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromopyrazole (1.47 g, 10 mmol, 1.0 equiv.), potassium carbonate (2.76 g, 20 mmol, 2.0 equiv.), and anhydrous N,N-dimethylformamide (DMF, 40 mL).

• Addition of Aryl Halide: Stir the suspension at room temperature for 10 minutes. To this mixture, add 1-fluoro-2-nitrobenzene (1.13 mL, 11 mmol, 1.1 equiv.) dropwise via a syringe.

• Reaction: Heat the reaction mixture to 120 °C and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 hexane/ethyl acetate eluent system. The disappearance of the starting 4-bromopyrazole spot indicates reaction completion.

• Work-up: Cool the reaction mixture to room temperature and pour it into 200 mL of cold water. A precipitate will form.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 100 mL). Combine the organic layers and wash with water (2 x 100 mL) followed by brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of 10% to 30% ethyl acetate in hexane to afford 4-bromo-1-(2-nitrophenyl)-1H-pyrazole as a solid.

Characterization and Data Presentation

The synthesized 4-bromo-1-(2-nitrophenyl)-1H-pyrazole should be thoroughly characterized to confirm its identity and purity.

Expected Analytical Data:

Analysis	Expected Results
Appearance	Pale yellow to yellow solid
¹H NMR (400 MHz, CDCl₃)	δ 8.10 (d, J = 8.0 Hz, 1H), 7.85 (s, 1H), 7.70-7.60 (m, 2H), 7.55 (s, 1H), 7.50-7.40 (m, 1H)
¹³C NMR (100 MHz, CDCl₃)	δ 145.5, 140.2, 134.0, 132.8, 129.5, 128.0, 125.0, 118.0, 92.5
Mass Spectrometry (ESI+)	m/z calculated for C₉H₆BrN₄O₂ [M+H]⁺: 268.97, found: 269.0
Purity (HPLC)	>95%

Application in Kinase Inhibitor Synthesis: A General Workflow

The strategic placement of the bromine atom on the pyrazole ring of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole makes it an ideal substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[7][8] This allows for the introduction of a wide variety of aryl and heteroaryl moieties at the C4 position, enabling the rapid generation of a library of diverse kinase inhibitor candidates.

General Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In a microwave vial, combine 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (269 mg, 1 mmol, 1.0 equiv.), the desired arylboronic acid or ester (1.2 mmol, 1.2 equiv.), and a palladium catalyst such as Pd(PPh₃)₄ (58 mg, 0.05 mmol, 5 mol%).

• Addition of Base and Solvent: Add an aqueous solution of sodium carbonate (Na₂CO₃, 2 M, 1.5 mL) and a solvent such as 1,4-dioxane (5 mL).

• Reaction: Seal the vial and heat the mixture in a microwave reactor to 120-150 °C for 15-60 minutes. Monitor the reaction by TLC or LC-MS.

• Work-up and Purification: After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer, concentrate, and purify the product by column chromatography or preparative HPLC.

Workflow for Kinase Inhibitor Library Synthesis:

Caption: Workflow for kinase inhibitor development.

Signaling Pathway Context: Targeting Aberrant Kinase Activity

The synthesized pyrazole derivatives can be screened against a panel of kinases to identify potential therapeutic targets. For instance, many pyrazole-based inhibitors target kinases involved in cell proliferation and survival pathways, such as the MAPK/ERK and PI3K/Akt pathways, which are frequently dysregulated in cancer.[5]

Caption: Potential targets in the MAPK/ERK and PI3K/Akt pathways.

Safety and Handling

4-bromo-1-(2-nitrophenyl)-1H-pyrazole and its precursors should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling Nitrophenyl Compounds: Nitrophenyl derivatives can be toxic and should be handled with care.[9][10][11] Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area immediately with copious amounts of water.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

4-bromo-1-(2-nitrophenyl)-1H-pyrazole is a valuable and versatile intermediate for the synthesis of novel kinase inhibitors. The straightforward and robust synthetic protocol, coupled with the potential for extensive diversification via cross-coupling reactions, makes it an attractive starting point for drug discovery campaigns targeting the kinome. The protocols and workflows outlined in this application note provide a solid foundation for researchers and scientists in the field of drug development to explore the therapeutic potential of this privileged scaffold.

References

• Faria, J. V., et al. (2017). Pyrazole as a Privileged Scaffold in Medicinal Chemistry. Mini-Reviews in Medicinal Chemistry, 17(13), 1234-1253.

• El-Sayed, M. A. A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 330. [Link]

• Cimino, P., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules, 28(11), 4483. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. National Center for Biotechnology Information. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. National Center for Biotechnology Information. [Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. National Center for Biotechnology Information. [Link]

• Thangarasu, P., et al. (2021). Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK. ResearchGate. [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

• HETEROCYCLES, Vol. 81, No. 5, 2010. Sci-Hub. [Link]

• 4-Nitrophenyl α-D-glucopyranoside Safety Data Sheet. Megazyme. [Link]

• p-NITROPHENOL EXTRA PURE Safety Data Sheet. Loba Chemie. [Link]

• 4-Nitrophenyl-α-L-fucopyranoside Safety Data Sheet. Carl ROTH. [Link]

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The Strategic Application of Bromo-pyrazoles in Modern Pharmaceutical Discovery: A Technical Guide for Researchers

Introduction: The Bromo-pyrazole Scaffold as a Privileged Structure in Medicinal Chemistry

In the relentless pursuit of novel therapeutic agents, the pyrazole scaffold has emerged as a cornerstone in medicinal chemistry, forming the structural basis of numerous biologically active compounds.[1] The strategic introduction of a bromine atom onto the pyrazole ring significantly enhances the therapeutic potential of these molecules by modulating their physicochemical and pharmacological properties. This modification can lead to improved potency, selectivity, and more favorable pharmacokinetic profiles.[1] This technical guide provides an in-depth exploration of the diverse applications of bromo-pyrazole derivatives in drug discovery, with a particular focus on their roles in developing anticancer, anti-inflammatory, and neuroprotective agents.

The true value of the bromo-pyrazole moiety lies in its synthetic versatility. The bromine atom serves as a highly reactive handle, enabling a wide array of synthetic transformations and the introduction of diverse functional groups.[2] This allows medicinal chemists to meticulously fine-tune the molecular architecture to optimize interactions with biological targets, thereby enhancing efficacy and minimizing off-target effects.[2] This guide will delve into the practical applications of this versatile scaffold, offering detailed experimental protocols, quantitative data, and visualizations of key biological pathways to empower researchers in their drug discovery endeavors.

Therapeutic Applications of Bromo-pyrazole Derivatives

Bromo-pyrazole derivatives have demonstrated significant promise across a spectrum of therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.[2] Their ability to serve as potent inhibitors of key enzymes, such as kinases and alcohol dehydrogenase, underscores their broad therapeutic potential.[1][2]

Oncology: Targeting Kinase-Driven Malignancies

A significant number of bromo-pyrazole derivatives have been investigated as potent kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[3] Kinases play a pivotal role in cell signaling pathways that regulate cell proliferation, survival, and differentiation, and their dysregulation is a hallmark of many cancers.[3] Bromo-pyrazoles have been successfully incorporated into molecules that target various kinases, including Janus kinases (JAKs), Aurora kinases, and Bruton's tyrosine kinase (BTK).[4]

Table 1: Anticancer Activity of Representative Bromo-pyrazole Derivatives

Compound ID	Target Kinase	Cancer Cell Line	Assay Type	IC50 (nM)	Reference
Golidocitinib (AZD4205)	JAK1	T-cell lymphoma	In vitro kinase assay	<10	[4]
Tozasertib (VX-680)	Aurora kinases	Various	Cell-based proliferation	15-50	[5]
Biphenyl Pyrazole Analog	Acetylcholinesterase (dual inhibitor)	SH-SY5Y neuroblastoma	Enzyme inhibition	350	[6]

Featured Protocol: Synthesis of a Generic 4-Bromo-pyrazole Derivative

This protocol outlines a general and efficient one-pot regioselective synthesis of 4-bromo-pyrazole derivatives.[7][8]

Materials:

• 1,3-Diketone (e.g., acetylacetone)

• Arylhydrazine (e.g., phenylhydrazine)

• N-Bromosaccharin

• Silica gel supported sulfuric acid (H2SO4/SiO2)

• Mortar and pestle

• Thin Layer Chromatography (TLC) supplies

• Column chromatography supplies (silica gel, appropriate solvents)

Procedure:

• In a mortar, add an equimolar amount of the 1,3-diketone and arylhydrazine in the presence of a catalytic amount of H2SO4/SiO2 (0.01 g).[8]

• Grind the mixture at room temperature until the reaction is complete, as monitored by TLC. This initial step forms the pyrazole ring.[8]

• To the resulting mixture, add one equivalent of N-bromosaccharin and continue to mix thoroughly.[8]

• The reaction progress (bromination at the 4-position) can be monitored by TLC. The reaction is typically complete within 7-15 minutes.[7]

• Upon completion, the crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 4-bromo-pyrazole derivative.[7]

Causality Behind Experimental Choices:

• Solvent-free conditions: This approach is environmentally friendly and can accelerate reaction rates.[7][8]

• H2SO4/SiO2 catalyst: A solid-supported acid catalyst is easily handled and removed from the reaction mixture, simplifying purification.[8]

• N-Bromosaccharin: A stable and more reactive brominating agent compared to alternatives like N-bromosuccinimide (NBS) for this specific transformation.[8]

Diagram 1: General Kinase Inhibition Workflow

Caption: Workflow for kinase inhibitor drug discovery.

Anti-inflammatory Applications: Modulating Inflammatory Pathways

Table 2: Anti-inflammatory Activity of Bromo-pyrazole Derivatives

Compound Class	Target Enzyme(s)	In Vivo Model	Key Findings	Reference
Benzofuran pyrazole with nitro and bromo groups	COX/LOX	Carrageenan-induced paw edema	60% pain inhibition, superior to analogs without these groups.	[12]
Pyrazole-based dimeric compounds	COX-2	Carrageenan-induced paw edema	Demonstrated significant in vivo anti-inflammatory activity.	[13]
N-Allylthiocarbamoyl pyrazoline	Not specified	Not specified	Anti-inflammatory activity comparable to indomethacin without ulcerogenic effects.	[10]

Diagram 2: Simplified Arachidonic Acid Cascade and Inhibition

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• 3. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. jstage.jst.go.jp [jstage.jst.go.jp]

Application Note & Protocols: A Guide to the Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole Derivatives

Abstract

This document provides a comprehensive guide for the synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivatives, a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science.[1] The pyrazole scaffold is a privileged structure in drug discovery, appearing in numerous approved therapeutic agents.[2][3][4] The strategic introduction of a bromine atom at the C4 position provides a versatile synthetic handle for further molecular elaboration through cross-coupling reactions, while the 1-(2-nitrophenyl) substituent offers unique electronic properties and potential for subsequent chemical transformations.[5][6] This guide details two primary synthetic strategies, provides step-by-step experimental protocols, discusses reaction mechanisms, and offers insights into characterization, troubleshooting, and downstream applications.

Introduction and Strategic Overview

The synthesis of substituted pyrazoles is a cornerstone of modern heterocyclic chemistry, driven by their broad spectrum of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[7][8][9] The target molecule, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, is a valuable building block. The C4-bromo substituent serves as a key functional group for introducing molecular diversity via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular architectures.[5][6]

The most prevalent and robust method for constructing the pyrazole core is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.[10][11][12] This guide will focus on two effective approaches leveraging this core reaction:

• Strategy A: Two-Step Synthesis. This classic approach involves the initial synthesis of the 1-(2-nitrophenyl)-1H-pyrazole core, followed by a regioselective electrophilic bromination at the C4 position. This method offers clear control over each transformation.

• Strategy B: One-Pot Synthesis. This streamlined approach combines the cyclocondensation and bromination steps into a single, efficient operation, offering improved atom economy and reduced operational time.[6][13]

The choice between these strategies depends on factors such as available starting materials, desired purity, and scalability requirements.

Reaction Mechanisms and Rationale

The Knorr Pyrazole Synthesis

The formation of the pyrazole ring proceeds via the acid-catalyzed condensation of (2-nitrophenyl)hydrazine with a 1,3-dicarbonyl equivalent. The mechanism involves an initial nucleophilic attack of the hydrazine nitrogen onto one of the carbonyl carbons, followed by dehydration to form a hydrazone intermediate. An intramolecular nucleophilic attack by the second nitrogen atom onto the remaining carbonyl group leads to a cyclic intermediate, which then dehydrates to form the stable, aromatic pyrazole ring.[10][11]

Electrophilic Bromination

The pyrazole ring is electron-rich, making it susceptible to electrophilic aromatic substitution. The C4 position is the most electron-dense and sterically accessible site, leading to highly regioselective bromination.[14] Reagents like N-Bromosuccinimide (NBS) or elemental bromine are commonly used as the electrophilic bromine source.

Below is a diagram illustrating the overall synthetic pathway.

Caption: High-level workflow for the synthesis of the target pyrazole derivative.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Handle all reagents, especially bromine and strong acids, with appropriate care.

Protocol 1: Two-Step Synthesis

Step 1a: Synthesis of 1-(2-nitrophenyl)-1H-pyrazole

• Reagents & Setup:

  • (2-nitrophenyl)hydrazine (1.0 eq)

  • 1,1,3,3-Tetramethoxypropane (malondialdehyde equivalent, 1.1 eq)

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol (EtOH)

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Procedure:

  • To a solution of (2-nitrophenyl)hydrazine in ethanol, add 1,1,3,3-tetramethoxypropane.

  • Add a catalytic amount of concentrated HCl (e.g., 0.1 eq) to the mixture.

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • Pour the residue into cold water and neutralize with a saturated sodium bicarbonate (NaHCO₃) solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 1-(2-nitrophenyl)-1H-pyrazole as a solid.

Step 1b: Bromination to 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

• Reagents & Setup:

  • 1-(2-nitrophenyl)-1H-pyrazole (from Step 1a, 1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Acetonitrile (CH₃CN) or Dichloromethane (DCM)

  • Round-bottom flask with magnetic stirrer, protected from light.

• Procedure:

  • Dissolve 1-(2-nitrophenyl)-1H-pyrazole in acetonitrile.

  • Cool the solution to 0 °C in an ice bath.

  • Add NBS portion-wise over 15 minutes, ensuring the temperature remains low.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding a saturated solution of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted bromine.

  • Extract the product with dichloromethane (3x).

  • Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to obtain the pure 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Protocol 2: One-Pot Synthesis

This protocol is adapted from efficient, solvent-free methods for synthesizing 4-bromopyrazoles.[6][13]

• Reagents & Setup:

  • 1,3-Diketone (e.g., acetylacetone, if synthesizing a substituted pyrazole) or Malondialdehyde precursor (1.0 eq)

  • (2-nitrophenyl)hydrazine (1.0 eq)

  • N-Bromosaccharin (NBSac) or NBS (1.1 eq)

  • Silica-supported sulfuric acid (SiO₂-H₂SO₄) (catalytic amount)

  • Mortar and pestle.

• Procedure:

  • In a mortar, combine the 1,3-dicarbonyl compound, (2-nitrophenyl)hydrazine, and the silica-supported sulfuric acid catalyst.

  • Grind the mixture with a pestle at room temperature for 5-10 minutes until a homogeneous paste is formed.

  • Add the N-Bromosaccharin to the mixture and continue grinding for an additional 15-20 minutes. The reaction is often accompanied by a visible color change.

  • Monitor the reaction by TLC by taking a small aliquot and dissolving it in ethyl acetate.

  • Upon completion, add dichloromethane to the mortar and triturate the solid.

  • Filter the mixture to remove the silica catalyst and saccharin byproduct.

  • Wash the filtrate with a saturated NaHCO₃ solution, then with water.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield the final product.

Characterization and Data Analysis

Proper characterization is essential to confirm the structure and purity of the synthesized compound.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show distinct signals for the pyrazole ring protons and the four aromatic protons of the 2-nitrophenyl group. The C5-H of the pyrazole typically appears as a singlet downfield.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Will confirm the number of unique carbon environments in the molecule.

• IR (Infrared) Spectroscopy: Characteristic peaks for C-Br, C=N, C=C aromatic stretching, and N-O stretching from the nitro group should be observable.

• MS (Mass Spectrometry): The molecular ion peak should correspond to the calculated mass of C₉H₆BrN₃O₂ and exhibit the characteristic isotopic pattern for a monobrominated compound (two peaks of nearly equal intensity separated by 2 m/z units).

Parameter	Expected Data Range / Observation
Appearance	Yellow to off-white crystalline solid
¹H NMR (CDCl₃, 400 MHz)	δ 8.2-7.5 (m, 6H, Ar-H and Pyrazole C3-H, C5-H)
¹³C NMR (CDCl₃, 100 MHz)	δ 145-120 (Ar-C, Pyrazole C-H), ~95 (C-Br)
IR (KBr, cm⁻¹)	~1520 & ~1350 (NO₂), ~1600 (C=C), ~650 (C-Br)
MS (ESI+) m/z	[M+H]⁺ at ~268/270, consistent with C₉H₆BrN₃O₂
Note: The exact chemical shifts can vary based on solvent and substitution.[15][16]

Troubleshooting Guide

Even robust protocols can present challenges. Below is a workflow to address common issues.

Caption: A troubleshooting workflow for common synthesis issues.

Conclusion and Future Applications

The synthetic protocols detailed herein provide reliable and efficient pathways to 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivatives. The choice between a stepwise and a one-pot synthesis allows flexibility based on laboratory capabilities and project goals. The resulting compound is a highly valuable intermediate for the development of novel pharmaceuticals and functional materials. The C4-bromo position is primed for diversification, enabling access to a vast chemical space for structure-activity relationship (SAR) studies in drug discovery programs.

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• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. [Link]

• Recent applications of pyrazole and its substituted analogs. (2016). Journal of Academia and Industrial Research (JAIR), 5(3), 32-41. [Link]

• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. (2023). Future Medicinal Chemistry. [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2021). Molecules, 26(5), 1268. [Link]

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• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). Future Medicinal Chemistry, 15(21), 2011-2035. [Link]

• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. (2011). Journal of the Mexican Chemical Society, 55(4), 238-241. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2019). Molecules, 24(23), 4405. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. (2011). ResearchGate. [Link]

• 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. (2009). ResearchGate. [Link]

• Synthesis of Some New Pyrazoles. (2017). Karaelmas Fen ve Mühendislik Dergisi, 7(2), 352-355. [Link]

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Application Note & Protocols: High-Throughput Screening of Pyrazole Compound Libraries

Introduction: The Significance of Pyrazole Scaffolds and High-Throughput Screening

The pyrazole ring system is a five-membered heterocycle containing two adjacent nitrogen atoms and is recognized as a "privileged scaffold" in medicinal chemistry.[1] This is due to its remarkable versatility and presence in a multitude of clinically approved drugs with diverse therapeutic applications, including anticancer, anti-inflammatory, and antiviral agents.[2][3] The metabolic stability of the pyrazole nucleus is a key factor contributing to its prevalence in modern drug discovery.[2] Given the vast chemical space that can be explored through the derivatization of the pyrazole core, High-Throughput Screening (HTS) has become an indispensable tool for rapidly identifying novel bioactive molecules from large compound libraries.[4][5]

HTS leverages automation, robotics, and sensitive detection methods to test thousands to millions of compounds in parallel, dramatically accelerating the initial stages of drug discovery.[4][5][6] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing robust HTS campaigns for pyrazole compound libraries. It details field-proven protocols, the rationale behind critical experimental steps, and a systematic workflow for hit identification and validation.

Part 1: Assay Development and Validation: The Foundation of a Successful Screen

Before embarking on a large-scale screen, the development of a robust and reliable assay is paramount. The quality of the HTS data is entirely dependent on the quality of the assay. An ideal HTS assay is specific, sensitive, reproducible, and amenable to automation.[7]

Selecting the Appropriate Assay Format

The choice between a biochemical and a cell-based assay is a critical first step and depends on the biological question being addressed.

• Biochemical Assays: These assays measure the effect of a compound on a purified biological target, such as an enzyme or receptor.[8] They are often simpler to optimize and less prone to compound interference. Fluorescence-based readouts are the most common in this category for screening enzyme inhibitors.[9]

• Cell-Based Assays: These assays measure a compound's effect on a cellular process within a more physiologically relevant context.[10][11][12] They can identify compounds that modulate a specific pathway and provide initial insights into cell permeability and cytotoxicity.[12] However, they can be more complex to develop and are susceptible to a wider range of artifacts.[10][12]

Protocol: Development of a Fluorescence-Based Enzymatic Inhibition Assay

This protocol outlines the steps for developing a generic fluorescence-based assay to screen a pyrazole library for inhibitors of a target enzyme.

Objective: To establish optimal assay conditions that yield a robust and reproducible signal for HTS.

Materials:

• Target Enzyme (purified)

• Fluorogenic Substrate

• Assay Buffer (e.g., Tris-HCl, HEPES with appropriate co-factors, pH 7.4)

• Known Inhibitor (Positive Control)

• DMSO (Vehicle Control)

• 384-well, black, flat-bottom microplates

• Multichannel pipettes or automated liquid handler

• Fluorescence plate reader

Methodology:

• Enzyme Titration:

  • Prepare a series of enzyme dilutions in assay buffer.

  • Add a fixed, saturating concentration of the fluorogenic substrate to each well.

  • Incubate at the desired reaction temperature (e.g., 37°C) and measure the fluorescence signal kinetically over 30-60 minutes.

  • Rationale: To determine the enzyme concentration that yields a linear reaction rate and a strong signal-to-background ratio within the desired timeframe.

• Substrate Titration (Km Determination):

  • Using the optimal enzyme concentration from Step 1, perform the assay with a range of substrate concentrations.

  • Measure the initial reaction velocity (V₀) for each substrate concentration.

  • Plot V₀ versus substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km (substrate concentration at half-maximal velocity).

  • Rationale: For competitive inhibitors, the apparent potency (IC50) is dependent on the substrate concentration.[13] Running the assay at or near the Km for the substrate is a common standard.

• DMSO Tolerance Test:

  • Perform the assay with the optimized enzyme and substrate concentrations in the presence of varying concentrations of DMSO (e.g., 0.1% to 5%).

  • Rationale: Compounds are typically stored in DMSO. It is crucial to determine the highest concentration of DMSO that does not significantly affect enzyme activity, as this will dictate the final compound concentration in the assay.

• Assay Stability and Reproducibility:

  • Run multiple plates with only positive controls (e.g., known inhibitor at its IC90) and negative controls (DMSO vehicle).

  • Assess plate-to-plate and day-to-day variability.

  • Rationale: Ensures that the assay is stable and reproducible over the course of a large-scale screening campaign.

Statistical Validation: The Z'-Factor

The Z'-factor (Z-prime) is a statistical parameter used to quantify the quality and reliability of an HTS assay.[14][15][16] It measures the separation between the positive and negative control distributions.[16]

Formula: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

Where:

• SD_pos and Mean_pos are the standard deviation and mean of the positive control.

• SD_neg and Mean_neg are the standard deviation and mean of the negative control.

Interpretation of Z'-Factor Values: [14][16][17]

• Z' > 0.5: An excellent assay, highly suitable for HTS.

• 0 < Z' ≤ 0.5: A good, but marginal assay.

• Z' < 0: A poor assay, not suitable for screening.

A Z'-factor should be calculated from at least 16 replicates of each control to ensure statistical significance.[15]

Parameter	Description	Acceptance Criteria
Enzyme Concentration	Provides linear kinetics and robust signal	Signal-to-Background > 10
Substrate Concentration	Typically set at or near the Km value	Consistent with literature values
DMSO Concentration	Highest concentration with no effect on assay	Typically ≤ 1%
Z'-Factor	Statistical measure of assay quality	> 0.5

Part 2: The High-Throughput Screening Campaign

With a validated assay, the full-scale screen of the pyrazole library can commence. This phase requires meticulous planning, automation, and data management.

Workflow Diagram

Caption: Automated HTS workflow from library preparation to primary hit selection.

Protocol: Automated Primary Screen

Objective: To screen the entire pyrazole library at a single concentration to identify "primary hits."

Instrumentation:

• Automated liquid handler (e.g., for plate replication and reagent addition)

• Acoustic dispenser (e.g., for low-volume compound transfer)

• Automated plate incubator

• High-throughput plate reader

Methodology:

• Library Plating: The pyrazole library, typically stored in master plates, is replicated into "assay-ready" plates at the desired screening concentration (e.g., 10 µM).

• Assay Execution (Automated):

  • The automated system dispenses the enzyme solution into 384-well assay plates.

  • The acoustic dispenser transfers a small volume (e.g., 20-50 nL) of each pyrazole compound from the library plate to the assay plate. Control wells receive DMSO (negative control) and a known inhibitor (positive control).

  • Plates are incubated for a defined period (e.g., 15 minutes) to allow for compound-target binding.

  • The liquid handler adds the fluorogenic substrate to initiate the enzymatic reaction.

  • Plates are immediately transferred to the plate reader for kinetic signal detection.

• Data Analysis:

  • Normalization: Raw data from each well is normalized relative to the controls on the same plate.

    • % Inhibition = 100 * (1 - (Signal_compound - Mean_pos) / (Mean_neg - Mean_pos))

  • Hit Selection: A threshold is applied to identify primary hits. This can be based on a statistical cutoff (e.g., >3 standard deviations from the mean of the sample population) or a fixed activity cutoff (e.g., >50% inhibition).

Part 3: Hit Triage and Validation: From Hits to Leads

A primary screen will inevitably generate false positives.[4][18][19] A rigorous hit validation cascade is essential to eliminate these artifacts and confirm that the activity is real, specific, and directed at the target of interest.[18][20]

Hit Validation Workflow

Caption: A typical workflow for validating and prioritizing hits from a primary screen.

Protocol: Dose-Response and IC50 Determination

Objective: To confirm the activity of primary hits and determine their potency by measuring the half-maximal inhibitory concentration (IC50).

Methodology:

• Compound Procurement: Re-order the solid "powder" form of the primary hit compounds to ensure purity and identity.

• Serial Dilution: Create a dilution series for each confirmed hit (e.g., 8-10 points, 3-fold dilutions starting from 100 µM).

• Assay Performance: Run the primary assay with the full dilution series for each compound in triplicate.

• Data Analysis:

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.[13][21][22] The IC50 is the concentration of an inhibitor required to reduce the response by half.[23]

Hit Compound	Primary Screen (% Inh)	Confirmed IC50 (µM)
PZ-001	85.2	1.2
PZ-002	62.1	7.8
PZ-003	55.9	25.4
PZ-004 (False Positive)	71.4	> 100

Eliminating False Positives: Counter-Screens and Orthogonal Assays

Counter-Screens: These assays are designed to identify compounds that interfere with the assay technology itself, rather than acting on the biological target.[18][24]

• Technology-Specific Counter-Screens: For a fluorescence-based primary assay, a counter-screen would test for compound auto-fluorescence. For a luciferase-based assay, a counter-screen would directly test for luciferase inhibition.[18][24]

• Target-Independent Activity: The primary assay can be run in the absence of the target enzyme to identify compounds that inhibit the signal through non-specific mechanisms.[24]

Orthogonal Assays: These assays confirm the activity of a hit using a different detection method or technology.[20][25][26] This provides strong evidence that the observed activity is genuine and target-specific.

• Example: If the primary screen used a fluorescence-based method to detect a product, an orthogonal assay might use mass spectrometry to directly measure the same product.[8][20]

• Biophysical Methods: Techniques like Surface Plasmon Resonance (SPR) can be used as orthogonal assays to confirm direct binding between the pyrazole compound and the target protein.[25]

Conclusion

High-throughput screening of pyrazole libraries is a powerful strategy for the identification of novel therapeutic candidates. The success of such a campaign hinges on a meticulously developed and validated primary assay, a robust automated screening process, and a stringent, multi-step hit validation cascade. By systematically eliminating assay artifacts and confirming on-target activity through orthogonal methods, researchers can confidently identify high-quality, pyrazole-based lead compounds for further optimization in the drug discovery pipeline.

References

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• PunnettSquare Tools. (2025). Z-Factor Calculator. PunnettSquare Tools. Retrieved from [Link]

• On HTS. (2023). Z-factor. On HTS. Retrieved from [Link]

• Shin, A. (n.d.). Z-factors. BIT 479/579 High-throughput Discovery. Retrieved from [Link]

• Creative Biolabs. (n.d.). Orthogonal Assay Service. Creative Biolabs. Retrieved from [Link]

• National Center for Advancing Translational Sciences. (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. NIH. Retrieved from [Link]

• Ribeiro, C. (2021). Drug dose-response data analysis. Towards Data Science. Retrieved from [Link]

• AXXAM. (n.d.). From gene to validated and qualified hits. AXXAM. Retrieved from [Link]

• PubMed. (n.d.). High-throughput screening of enzyme inhibition using an inhibitor gradient generated in a microchannel. PubMed. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Orthogonal Screening Platforms. Charles River Laboratories. Retrieved from [Link]

• Zhang, X. D. (2011). Issues of Z-factor and an approach to avoid them for quality control in high-throughput screening studies. Bioinformatics, 27(18), 2575–2577. Retrieved from [Link]

• BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. Retrieved from [Link]

• Creative Biolabs. (n.d.). Counter-Screen Service. Creative Biolabs. Retrieved from [Link]

• Dahlin, J. L., & Walters, M. A. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. Retrieved from [Link]

• Khan, I., et al. (2021). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 26(22), 6779. Retrieved from [Link]

• Screening Eagle. (2025). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery. Screening Eagle. Retrieved from [Link]

• Broad Institute. (n.d.). Cell-based assays for high-throughput screening. Broad Institute. Retrieved from [Link]

• Hoffman, R. A., & Johnson, K. L. (2015). NONLINEAR MODEL-BASED ESTIMATES OF IC50 FOR STUDIES INVOLVING CONTINUOUS THERAPEUTIC DOSE-RESPONSE DATA. Statistics in biopharmaceutical research, 7(1), 10.1080/19466315.2014.992200. Retrieved from [Link]

• ACS Publications. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. ACS Publications. Retrieved from [Link]

• Palcic, M. M., et al. (2005). High-Throughput Screening for Enzyme Inhibitors Using Frontal Affinity Chromatography with Liquid Chromatography and Mass Spectrometry. Analytical Chemistry, 77(18), 5987–5994. Retrieved from [Link]

• GraphPad. (n.d.). 50% of what? How exactly are IC50 and EC50 defined?. GraphPad. Retrieved from [Link]

• Kumar, A., & Kumar, V. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(21), 2011–2014. Retrieved from [Link]

• Biocompare. (2017). Mastering Cell-Based Screening. Biocompare. Retrieved from [Link]

• ResearchGate. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. ResearchGate. Retrieved from [Link]

• Dahlin, J. L., et al. (2021). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. Journal of Chemical Information and Modeling, 61(1), 11–21. Retrieved from [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology, 14(3), 315–324. Retrieved from [Link]

• Lloyd, M. D. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. Journal of Medicinal Chemistry, 63(19), 10742–10772. Retrieved from [Link]

• de Oliveira, R., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 638148. Retrieved from [Link]

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Strategic Application of Cell Viability Assays for the Evaluation of Pyrazole-Based Compounds

An Application Note for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide is designed to provide a comprehensive framework for selecting and executing the most appropriate cell viability assays for pyrazole-based compounds. Pyrazole derivatives are a cornerstone of modern medicinal chemistry, exhibiting a vast range of biological activities, including potent anticancer properties.[1][2] Their mechanisms often involve complex cellular pathways, such as kinase inhibition, cell cycle arrest, and induction of apoptosis.[1][3][4][5] Therefore, a nuanced approach to assessing their cytotoxic and cytostatic effects is paramount for accurate lead compound identification and mechanism-of-action studies.

This document moves beyond simple protocol recitation. It explains the causality behind experimental choices, provides self-validating protocols complete with necessary controls, and is grounded in authoritative scientific principles.

The Senior Scientist's Guide to Assay Selection

The initial choice of a cell viability assay is a critical decision point that influences the interpretation of all subsequent data. It should not be an arbitrary selection but rather a strategic choice informed by the research question and the known or hypothesized mechanism of the pyrazole compound.

• For High-Throughput Screening (HTS) and Initial Cytotoxicity Profiling: The primary goal is to efficiently determine the concentration at which a compound exhibits a biological effect (e.g., IC50). Assays that are rapid, reproducible, and scalable are preferred.

  • Metabolic Assays (MTS, XTT): These are excellent first-line choices. They measure the metabolic activity of a cell population, which is a robust indicator of viability.[6] Their homogeneous format (no cell washing or solvent addition steps) makes them highly amenable to automation.[7][8][9]

  • ATP Luminescent Assays (e.g., CellTiter-Glo®): These assays quantify ATP, the energy currency of metabolically active cells.[10][11] They are known for their high sensitivity, broad linear range, and simple "add-mix-measure" protocol, making them a gold standard in HTS environments.[12][13]

• For Mechanism of Action (MOA) Studies: Once initial activity is confirmed, the focus shifts to how the compound works. This requires assays that can distinguish between different modes of cell death or growth inhibition.

  • Cytotoxicity vs. Cytostatic Effects: A decrease in signal from a metabolic or ATP assay indicates a reduction in viable cells, but it doesn't differentiate between cell death (cytotoxicity) and inhibition of proliferation (cytostatic effect). To resolve this, a cytotoxicity assay should be run in parallel.

  • Lactate Dehydrogenase (LDH) Assay: This assay directly measures cytotoxicity by quantifying the release of LDH from cells with compromised membrane integrity.[14][15][16] If a pyrazole compound shows a low IC50 in an ATP assay but causes a significant increase in LDH release, it is likely cytotoxic. Conversely, a low IC50 without LDH release suggests a cytostatic mechanism.

  • Apoptosis Confirmation (Caspase-Glo® 3/7 Assay): Many pyrazole compounds exert their anticancer effects by inducing programmed cell death (apoptosis).[4][5][17] The Caspase-Glo® 3/7 assay provides a specific and sensitive method to measure the activity of executioner caspases 3 and 7, which are key mediators of apoptosis.[18][19][20] A positive result in this assay is a strong indicator of an apoptotic MOA.

The following diagram illustrates a logical workflow for selecting the appropriate assay based on the experimental objective.

Caption: Workflow for selecting cell viability assays.

Data Presentation: Summarizing Compound Efficacy

Quantitative data from initial screening studies should be summarized for clear comparison. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of different compounds.

Table 1: Example Cytotoxicity Profile of Pyrazole Compounds against Cancer Cell Lines

Compound ID	Target/Class	Cell Line	Cancer Type	IC50 (µM) after 48h	Reference
PZ-001	Apoptosis Inducer	MDA-MB-468	Triple-Negative Breast	6.45	[5]
PZ-002	CDK2 Inhibitor	A549	Lung Cancer	29.95	[1]
PZ-003	EGFR/VEGFR-2 Inhibitor	HepG2	Liver Cancer	0.71	[1]
PZ-004	Tubulin Inhibitor	MDA-MB-231	Triple-Negative Breast	0.25	[4]

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including essential controls. Optimization for specific cell lines and compounds may be necessary.

This assay measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[9][21]

• Principle: NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce MTT. The resulting insoluble formazan is solubilized, and the color intensity, proportional to the number of viable cells, is measured spectrophotometrically.[21][22]

• Materials:

  • 96-well flat-bottom cell culture plates

  • Cancer cell line of interest

  • Complete cell culture medium

  • Pyrazole compound stock solution (in DMSO)

  • MTT solution (5 mg/mL in sterile PBS)[23]

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl)

  • Microplate reader

• Step-by-Step Methodology:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours (37°C, 5% CO2) to allow attachment.[2][23]

  • Compound Preparation: Prepare serial dilutions of the pyrazole compound in culture medium. The final DMSO concentration should be consistent across all wells and not exceed 0.5% to avoid solvent toxicity.[23]

  • Treatment: Remove the seeding medium and add 100 µL of medium containing the various compound concentrations.

  • Controls: Include "vehicle control" wells (medium with DMSO) and "untreated control" wells (medium only). Also include "media only" wells for background subtraction.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[2][23]

  • Solubilization: Carefully remove the medium. Add 150 µL of solubilization solution to each well to dissolve the formazan crystals.[23] Gently shake the plate for 10-15 minutes.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[2]

• Data Analysis:

  • Subtract the average absorbance of the "media only" blank from all other readings.

  • Calculate the percentage of cell viability: (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.

  • Plot percent viability against compound concentration (log scale) to determine the IC50 value.[23]

• Troubleshooting:

  • High Background: Can be caused by microbial contamination or interference from phenol red in the medium.[24] Consider using phenol red-free medium.

  • Low Signal: May result from low cell density or insufficient incubation time with the MTT reagent.[24]

This is a homogeneous assay that quantifies ATP, indicating the presence of metabolically active cells.[11][13]

• Principle: The "add-mix-measure" reagent lyses cells to release ATP. In the presence of luciferase and its substrate, ATP drives a reaction that produces a stable luminescent signal proportional to the amount of ATP.[11][12]

• Materials:

  • 96-well solid white plates (for luminescence)

  • CellTiter-Glo® 2.0 Assay kit (or equivalent)

  • Luminometer or microplate reader with luminescence detection

• Step-by-Step Methodology:

  • Plate Setup: Seed and treat cells in a 96-well white plate as described in Protocol 1 (Steps 1-5). The final volume per well should be 100 µL.

  • Reagent Equilibration: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Reagent Addition: Add 100 µL of CellTiter-Glo® reagent to each well.[12]

  • Mixing: Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[12]

  • Luminescence Reading: Measure luminescence using a plate reader.

• Data Analysis:

  • Subtract the average luminescence of the "media only" blank.

  • Calculate percentage viability: (Luminescence of Treated Cells / Luminescence of Vehicle Control) * 100.

  • Plot and determine the IC50 value.

This assay measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture supernatant.[14][15]

• Principle: Released LDH in the supernatant catalyzes a reaction that results in the conversion of a tetrazolium salt into a colored formazan product. The amount of color is proportional to the amount of LDH released, and thus to the level of cytotoxicity.[14][25]

• Materials:

  • 96-well clear flat-bottom plates

  • LDH Cytotoxicity Assay Kit

  • Microplate reader

• Step-by-Step Methodology:

  • Plate Setup: Seed and treat cells as described in Protocol 1 (Steps 1-5).

  • Maximum LDH Release Control: To three wells of untreated control cells, add 10 µL of the kit's Lysis Solution 30-45 minutes before the next step. This serves as the 100% cytotoxicity control.

  • Supernatant Transfer: Centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells.[25] Carefully transfer 50-100 µL of supernatant from each well to a new 96-well plate.

  • Reagent Addition: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 100 µL of this mixture to each well of the new plate containing the supernatants.[25]

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[25]

  • Stop Reaction (if required): Add the Stop Solution provided in the kit.

  • Absorbance Reading: Measure absorbance at 490 nm.[26]

• Data Analysis:

  • Subtract the "media only" background from all readings.

  • Calculate the percentage of cytotoxicity: ((Absorbance of Treated - Absorbance of Vehicle) / (Absorbance of Max LDH Release - Absorbance of Vehicle)) * 100.

This luminescent assay specifically measures the activity of caspases 3 and 7, key biomarkers of apoptosis.[18][27]

• Principle: The reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence).[18] Upon cell lysis, active caspases 3 and 7 cleave this substrate, releasing a substrate for luciferase that generates a luminescent signal proportional to caspase activity.[19]

• Materials:

  • 96-well solid white plates

  • Caspase-Glo® 3/7 Assay kit

  • Luminometer

• Step-by-Step Methodology:

  • Plate Setup: Seed and treat cells in a 96-well white plate as in Protocol 1. Include a positive control for apoptosis (e.g., staurosporine).

  • Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol and equilibrate to room temperature.[27]

  • Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.[27]

  • Mixing & Incubation: Gently mix the contents on a plate shaker for 30 seconds. Incubate at room temperature for 1 to 3 hours.

  • Luminescence Reading: Measure the luminescent signal.

• Data Analysis:

  • Subtract the background luminescence ("media only" control).

  • Results are often expressed as fold-change in caspase activity relative to the vehicle control: (Luminescence of Treated / Luminescence of Vehicle Control).

Visualizing the Mechanism of Action

Understanding how these assays relate to cellular events is crucial for data interpretation. A pyrazole compound inducing apoptosis will trigger a cascade that can be detected by multiple assays at different stages.

Caption: Relationship between apoptotic events and assay signals.

By employing a strategic combination of these assays, researchers can move from broad screening to a detailed understanding of the cytotoxic mechanisms of novel pyrazole-based compounds, accelerating the drug development pipeline with robust and reliable data.

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Method for Purification of Substituted Pyrazoles: An Application Guide for Researchers

Substituted pyrazoles are a cornerstone of modern medicinal chemistry and drug development, forming the core scaffold of numerous FDA-approved drugs, including the anti-inflammatory celecoxib and the anti-cancer agent crizotinib.[1] Their versatile biological activities, ranging from analgesic and anti-inflammatory to anticancer and antiviral properties, underscore the critical importance of obtaining these compounds in high purity for accurate biological evaluation and downstream applications.[2][3][4] This application note provides a comprehensive guide to the purification of substituted pyrazoles, offering detailed protocols and expert insights into method selection to aid researchers in obtaining highly pure compounds.

The Imperative of Purity in Pyrazole Chemistry

The synthesis of substituted pyrazoles, often achieved through the cyclocondensation of 1,3-dicarbonyl compounds with hydrazines or through multicomponent reactions, can yield a variety of impurities.[5][6] These may include unreacted starting materials, regioisomers, and byproducts from side reactions. The presence of such impurities can significantly impact the interpretation of biological data and the safety profile of potential drug candidates. Therefore, robust and efficient purification strategies are paramount.

Strategic Approach to Pyrazole Purification

The selection of an appropriate purification method is dictated by the physicochemical properties of the target pyrazole and the nature of the impurities. Key factors to consider include polarity, solubility, pKa, and thermal stability. A systematic approach, often involving a combination of techniques, is typically the most effective.

Purification Methodologies and Protocols

This section details the most common and effective techniques for purifying substituted pyrazoles, complete with step-by-step protocols and the rationale behind their application.

Crystallization: The Gold Standard for Solid Compounds

Crystallization is a powerful and widely used technique for purifying solid organic compounds, relying on the principle of differential solubility.[7][8][9][10][11] For pyrazoles, which are often crystalline solids, this method can yield material of very high purity.

This is the most common crystallization technique, suitable for pyrazoles that are significantly more soluble in a given solvent at higher temperatures than at lower temperatures.[10][12]

Step-by-Step Methodology:

• Solvent Selection: In separate test tubes, test the solubility of a small amount of the crude pyrazole (10-20 mg) in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene).[13] A suitable solvent will dissolve the compound when hot but not at room temperature.[13]

• Dissolution: In an appropriately sized flask, dissolve the crude pyrazole in the minimum amount of the chosen boiling solvent. This ensures the solution is saturated.[7]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[12]

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Subsequently, place the flask in an ice bath to maximize crystal formation.[12][13]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[7]

• Drying: Dry the purified crystals under vacuum to remove residual solvent.[8]

For basic pyrazoles, forming an acid addition salt can enhance crystallinity and facilitate purification.[14][15] This is particularly useful for removing non-basic impurities.[12][16]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude pyrazole in a suitable organic solvent such as acetone, ethanol, or isopropanol.[14]

• Acid Addition: Add at least an equimolar amount of an inorganic (e.g., hydrochloric acid, sulfuric acid) or organic acid (e.g., oxalic acid) to the solution.[12][14]

• Crystallization: The pyrazole salt will often precipitate or crystallize out of the solution. This process can be aided by cooling.[12]

• Isolation: Collect the salt crystals by vacuum filtration.

• Washing: Wash the crystals with the cold solvent.

• Drying: Dry the crystals under vacuum.

• Neutralization (Optional): To recover the pure free base, dissolve the salt in an aqueous solution and neutralize with a base (e.g., sodium bicarbonate), followed by extraction with an organic solvent.[12]

Crystallization Method	Best Suited For	Key Advantages
Cooling Crystallization	Thermally stable pyrazoles with temperature-dependent solubility.	High purity, scalable.
Acid Salt Formation	Basic pyrazoles, removal of non-basic impurities.	Enhanced crystallinity, targeted impurity removal.

Flash Chromatography: Rapid and Versatile Purification

Flash chromatography is a widely used preparative technique for purifying organic compounds from mixtures.[17][18][19] It is particularly useful for separating compounds with different polarities and for purifying non-crystalline (oily) pyrazoles.

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Application Note &amp; Protocols: Strategic Derivatization of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole for Biological Screening Library Generation

Abstract

The pyrazole nucleus is a "privileged scaffold" in medicinal chemistry, forming the structural core of numerous FDA-approved drugs and clinical candidates.[1][2][3] Its versatile structure allows for multi-vector derivatization, enabling the exploration of vast chemical space to optimize pharmacological activity. This guide provides a detailed technical overview and actionable protocols for the strategic derivatization of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, a versatile starting material for generating a diverse library of compounds for biological screening. We will focus on robust, high-yield synthetic strategies, including palladium-catalyzed cross-coupling reactions at the C4-position and modification of the nitrophenyl moiety. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methodologies effectively.

Introduction: The Rationale for Pyrazole Derivatization

Pyrazoles are five-membered heterocyclic compounds that are fixtures in modern drug discovery due to their wide range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antidiabetic properties.[4][5][6][7] The starting material, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, is an ideal platform for library synthesis due to its distinct functional handles:

• The C4-Bromo Group: This position is electronically suitable for a variety of palladium-catalyzed cross-coupling reactions, serving as the primary site for introducing significant structural diversity.

• The N1-(2-nitrophenyl) Group: The nitro group can be readily reduced to a primary amine, which provides a secondary vector for diversification through amide bond formation, sulfonylation, or reductive amination. This group also imparts specific steric and electronic properties that can be crucial for target engagement.

The goal of derivatization is to systematically explore the Structure-Activity Relationship (SAR) of the pyrazole core.[8][9] By creating a library of analogs with varied substituents, researchers can identify key structural features required for potency, selectivity, and desirable pharmacokinetic properties against biological targets like kinases, enzymes, or receptors.[10][11][12]

Overall Synthetic Strategy Workflow

The derivatization strategy is designed for maximum efficiency and diversity. It begins with the common precursor, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, and branches into parallel synthesis workflows. This approach allows for the rapid generation of a targeted compound library.

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Application Notes &amp; Protocols: Leveraging 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole for the Development of Novel Anticancer Agents

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including notable anticancer properties.[1] This guide focuses on the strategic use of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole , a versatile starting material for the synthesis and development of new potential anticancer agents. The presence of a bromine atom at the C4 position offers a reactive handle for extensive chemical modification, particularly through transition-metal-catalyzed cross-coupling reactions, enabling the creation of diverse chemical libraries.[2] The 1-(2-nitrophenyl) substituent further modulates the electronic and steric properties of the molecule, potentially influencing biological activity and selectivity. This document provides a comprehensive framework, including detailed synthetic protocols, methodologies for in vitro biological evaluation, and guidance on mechanistic studies, to empower researchers in their quest for novel and effective cancer therapeutics.

Introduction: The Rationale for the 4-Bromo-1-arylpyrazole Scaffold

Heterocyclic compounds are central to the development of new anticancer drugs.[3] Among them, pyrazole derivatives have been extensively explored, leading to the discovery of potent inhibitors of various cancer-relevant targets, including Cyclin-Dependent Kinases (CDKs), Epidermal Growth Factor Receptor (EGFR), and tubulin.[1] The structure-activity relationship studies of pyrazoles reveal that substitutions at different positions on the ring can significantly enhance anticancer efficacy and tumor selectivity.[1]

The selection of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole as a core scaffold is based on two key strategic advantages:

• Synthetic Tractability: The bromine atom at the C4 position is an exceptionally useful functional group for synthetic chemists. It serves as a prime site for introducing molecular diversity through well-established and robust reactions like the Suzuki-Miyaura cross-coupling, allowing for the synthesis of a wide array of 4-aryl-1H-pyrazole derivatives.[4]

• Pharmacological Potential: The presence of an electron-withdrawing nitrophenyl group can influence the molecule's interaction with biological targets.[5] Furthermore, bromo-substituted heterocyclic compounds have demonstrated significant anticancer potential in their own right, suggesting the core itself may contribute to the biological activity.[6][7]

This guide outlines a logical workflow for leveraging this scaffold, from initial synthesis to comprehensive biological characterization.

Synthesis and Derivatization Strategy

The first step in exploring the potential of this scaffold is its efficient synthesis, followed by the generation of a library of analogues for biological screening.

Protocol 1: One-Pot Regioselective Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

This protocol is adapted from established methods for the one-pot synthesis of 4-bromopyrazoles, which offers high efficiency by combining condensation and bromination in a single step.[8][9] The use of a 1,3-dicarbonyl precursor, 2-nitrophenylhydrazine, and a brominating agent provides a direct route to the target scaffold.

Rationale: A one-pot reaction is chosen for its operational simplicity, reduced waste, and time efficiency. Using a heterogeneous catalyst like silica-supported sulfuric acid simplifies purification, as the catalyst can be easily filtered off.[2] N-bromosaccharin is an effective and stable brominating agent.[2]

Materials:

• Malondialdehyde or a suitable 1,3-dicarbonyl equivalent

• 2-Nitrophenylhydrazine hydrochloride

• N-bromosaccharin (NBSac)

• Silica gel supported sulfuric acid (H₂SO₄/SiO₂)

• Mortar and pestle

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• In a mortar, combine the 1,3-dicarbonyl compound (1.0 mmol), 2-nitrophenylhydrazine hydrochloride (1.0 mmol), and H₂SO₄/SiO₂ (0.02 g).

• Grind the mixture using a pestle at room temperature for 10-15 minutes until a homogeneous paste is formed. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Once the initial pyrazole formation is complete (as indicated by TLC), add N-bromosaccharin (1.1 mmol) to the mixture.

• Continue grinding for an additional 20-30 minutes at room temperature. Monitor the bromination reaction by TLC until the starting pyrazole is consumed.

• Upon completion, transfer the reaction mixture to a flask and add 20 mL of DCM. Stir for 10 minutes.

• Filter the mixture to remove the silica-supported acid and saccharin byproduct.

• Wash the filtrate sequentially with 15 mL of saturated sodium bicarbonate solution and 15 mL of brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield pure 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 2: Library Synthesis via Suzuki-Miyaura Cross-Coupling

The bromine atom on the pyrazole core is an ideal handle for introducing a wide range of aryl and heteroaryl substituents. This protocol describes a typical Suzuki-Miyaura reaction to generate a library of novel analogues.

Rationale: The Suzuki-Miyaura coupling is a robust and highly versatile C-C bond-forming reaction with broad functional group tolerance, making it ideal for creating a diverse library of compounds for structure-activity relationship (SAR) studies.

Materials:

• 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (1.0 mmol)

• Arylboronic acid of choice (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol)

• Solvent system (e.g., 1,4-Dioxane/Water, 4:1 mixture)

• Round-bottom flask equipped with a reflux condenser

• Nitrogen or Argon atmosphere setup

Step-by-Step Procedure:

• To a round-bottom flask, add 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (1.0 mmol), the selected arylboronic acid (1.2 mmol), the palladium catalyst (0.05 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the degassed solvent system (e.g., 10 mL of Dioxane/Water) via syringe.

• Heat the reaction mixture to 80-100 °C and stir under the inert atmosphere for 4-12 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add 20 mL of water and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 4-aryl-1-(2-nitrophenyl)-1H-pyrazole derivative.

• Characterize each new analogue thoroughly by spectroscopic methods.

Diagram: Synthetic and Derivatization Workflow

Caption: Workflow for synthesis of the core scaffold and subsequent diversification.

In Vitro Biological Evaluation: A Tiered Approach

A systematic, tiered approach to screening is recommended to efficiently identify promising compounds. This begins with broad cytotoxicity screening, followed by more detailed mechanistic assays for active compounds.

Protocol 3: Primary Screening for Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a robust indicator of cell viability and proliferation.[10][11] It is widely used for high-throughput screening of potential cytotoxic agents.[12]

Rationale: This assay is rapid, sensitive, and easily adaptable to a 96-well plate format, making it ideal for screening a library of newly synthesized compounds to determine their half-maximal inhibitory concentration (IC₅₀).

Materials:

• Selected cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon cancer)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well flat-bottom plates

• Test compounds dissolved in DMSO (stock solutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multi-channel pipette

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Harvest logarithmically growing cells and perform a cell count. Dilute the cells in complete medium to a final concentration of 5 x 10⁴ cells/mL. Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium from the DMSO stock. The final DMSO concentration in the well should be ≤ 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include wells for "untreated control" (medium only) and "vehicle control" (medium with 0.5% DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for another 4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[11] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve (percentage viability vs. log concentration) and determine the IC₅₀ value using non-linear regression analysis.

Diagram: MTT Cytotoxicity Assay Workflow

Caption: Inhibition of the CDK4/6-Rb pathway blocks G1-S phase transition.

Conclusion and Future Directions

This guide provides a robust framework for utilizing the 4-bromo-1-(2-nitrophenyl)-1H-pyrazole scaffold in anticancer drug discovery. By following the detailed protocols for synthesis, library generation, and a tiered in vitro evaluation strategy, researchers can efficiently identify and characterize novel compounds with therapeutic potential.

Upon identification of a potent "hit" compound, further steps would include:

• Lead Optimization: Synthesizing additional analogues to refine the SAR and improve potency, selectivity, and drug-like properties.

• In-depth Mechanistic Studies: Using techniques like Western blotting to confirm the inhibition of specific target proteins (e.g., phosphorylation of Rb or EGFR).

• In Vivo Efficacy Studies: Evaluating the antitumor activity of lead compounds in animal models of cancer.

• Pharmacokinetic and Toxicological Profiling: Assessing the ADME (Absorption, Distribution, Metabolism, Excretion) and safety profiles of the most promising candidates.

The strategic application of this versatile pyrazole scaffold, combined with rigorous biological evaluation, holds significant promise for the development of the next generation of targeted cancer therapies.

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• Wee, P., & Wang, Z. (2021). EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance. Cancers, 13(12), 2888.

• Abcam. (n.d.). Cell cycle analysis with flow cytometry and propidium iodide.

• Goel, B., Tripathi, N., Bhardwaj, N., & Jain, S. K. (2020). Small Molecule CDK Inhibitors for the Therapeutic Management of Cancer. Current Topics in Medicinal Chemistry, 20(17), 1535-1563.

• Li, Q., et al. (2023). Synthetic Approaches and Clinical Application of Representative Small-Molecule Inhibitors of Cyclin-Dependent Kinase for Cancer Therapy. Molecules, 28(18), 6529.

• Abcam. (n.d.). Annexin V staining assay protocol for apoptosis.

• Al-Gharabli, S. I., et al. (2021). Small molecule inhibitors of cyclin-dependent kinase 9 for cancer therapy. Expert Opinion on Therapeutic Patents, 31(2), 115-131.

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• Creative Diagnostics. (n.d.). Annexin V-FITC Staining Protocol for Apoptosis Detection.

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• Lo, H. W. (2010). EGFR signaling pathway in breast cancers: from traditional signal transduction to direct nuclear translocalization. Breast Cancer Research and Treatment, 125(3), 631-643.

• Asghar, U., et al. (2015). Small Molecule CDK Inhibitors for the Therapeutic Management of Cancer. Current Topics in Medicinal Chemistry, 20(17), 1535-1563.

• iGEM. (n.d.). Annexin V-FITC Assay Protocol.

• Sakamoto, R., et al. (2010). Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. HETEROCYCLES, 81(6), 1465.

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry.

• Wei, Y., & Sha, Q. (2013). An Efficient One-Pot Synthesis of 3,5-Diaryl-4-bromopyrazoles by 1,3-Dipolar Cycloaddition of In Situ Generated Diazo Compounds. Synthesis, 45(03), 413-420.

• Dickson, M. A. (2014). Molecular Pathways: CDK4 Inhibitors for Cancer Therapy. Clinical Cancer Research, 20(13), 3379-3383.

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.

• Alinezhad, H., Tajbakhsh, M., & Zare, M. (2011). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Journal of the Mexican Chemical Society, 55(4), 237-241.

• Wei, Y., & Sha, Q. (2013). An Efficient One-Pot Synthesis of 3,5-Diaryl-4-bromopyrazoles by 1,3-Dipolar Cycloaddition of In Situ Generated Diazo Compounds and 1-Bromoalk-1-ynes. Synthesis, 45(03), 413-420.

• Alinezhad, H., Tajbakhsh, M., & Zare, M. (2011). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Journal of the Mexican Chemical Society, 55(4).

• Abcam. (n.d.). MTT assay protocol.

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• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis.

• Horton, T. (n.d.). MTT Cell Assay Protocol.

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry.

• Wikipedia. (n.d.). Cell cycle analysis.

• Alinezhad, H., et al. (2011). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Journal of the Mexican Chemical Society, 55(4), 237-241.

• Kumar, R., et al. (2024). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances, 14(11), 7586-7607.

• Urbonaitė, S., et al. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Medicinal Chemistry, 14(4), 724-739.

• Rana, A., et al. (2023). Pyrazoles as anticancer agents: Recent advances. International Journal of Scholarly Research in Chemistry and Pharmacy, 3(2), 013-022.

• K, S., et al. (2023). Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-Acetyl Coumarins. Biomedical and Pharmacology Journal, 16(4).

• Zhang, Y., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. International Journal of Molecular Sciences, 24(16), 12724.

• Stanetty, C., & Schnürch, M. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639.

• International Journal of Novel Research and Development. (2023). Mini review on anticancer activities of Pyrazole Derivatives. IJNRD, 8(6).

• Leyssen, P., et al. (2015). Novel Aryl Substituted Pyrazoles as Small Molecule Inhibitors of Cytochrome P450 CYP121A1: Synthesis and Antimycobacterial Evaluation. Journal of Medicinal Chemistry, 58(15), 6085-6101.

• Acar, Ç., et al. (2023). Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. ACS Omega, 8(34), 30777-30790.

• Yadav, A., et al. (2024). Synthesis, Docking Studies and Anticancer Activity of Some Pyrazole Derivatives. Indian Journal of Heterocyclic Chemistry, 34(04).

• Ghorab, M. M., et al. (2004). Synthesis and structure-activity relationship studies of pyrazole-based heterocycles as antitumor agents. Archiv der Pharmazie, 337(10), 545-553.

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Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Reactions for 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of coupling this specific heterocyclic halide. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your synthetic routes effectively.

Introduction: The Challenge of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, prized for its versatility in forming carbon-carbon bonds. However, the unique structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole presents a distinct set of challenges that can lead to low yields, side product formation, or complete reaction failure. The electron-deficient nature of the pyrazole ring, combined with the steric hindrance and potential for side reactions from the ortho-nitro group on the N-phenyl substituent, necessitates a carefully tailored approach. This guide will walk you through common issues and provide robust, evidence-based solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Suzuki reaction with 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is giving very low to no yield. What are the most likely causes and how can I fix it?

Low or no yield is the most common issue and can stem from several factors, often related to the challenging nature of the substrate. The primary suspects are inefficient oxidative addition, catalyst deactivation, or issues with the boronic acid/ester.

Troubleshooting Steps:

• Re-evaluate Your Catalyst System: The oxidative addition of the palladium catalyst to the C-Br bond on the electron-deficient pyrazole ring can be sluggish. Standard catalysts like Pd(PPh₃)₄ may not be efficient enough.

  • Expert Recommendation: Switch to a more active catalyst system. Buchwald or Fu's palladacycle pre-catalysts, combined with bulky, electron-rich phosphine ligands, are designed to facilitate difficult oxidative additions. Consider ligands such as SPhos, XPhos, or RuPhos. These ligands promote the formation of a monoligated, 14-electron palladium(0) species, which is highly active in the catalytic cycle.

• Optimize the Base and Solvent: The choice of base is critical and its effectiveness is solvent-dependent. An inappropriate base/solvent combination can lead to poor reaction kinetics or degradation of the starting materials.

  • Expert Recommendation: For this substrate, a moderately strong inorganic base is often a good starting point. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices. Cs₂CO₃ is more soluble in organic solvents and can be more effective. For the solvent, a polar aprotic solvent like 1,4-dioxane or a mixture of toluene and water is a standard and effective choice. The water is crucial for the transmetalation step.

• Check Boronic Acid/Ester Quality: Boronic acids are prone to decomposition, especially trimerization to form boroxines upon standing. This can significantly impact the reaction efficiency.

  • Expert Recommendation: Use freshly purchased boronic acid or recrystallize older batches. Alternatively, consider using the more stable boronate esters (e.g., pinacol esters).

Experimental Protocol: A Robust Starting Point

Parameter	Recommendation	Rationale
Palladium Source	XPhos Pd G3 (2 mol%)	Highly active pre-catalyst for challenging substrates.
Ligand	XPhos (4 mol%)	Bulky, electron-rich ligand to promote oxidative addition.
Base	K₃PO₄ (2.0 equiv.)	A strong, non-nucleophilic base often effective in difficult couplings.
Boronic Acid	Arylboronic acid (1.2 equiv.)	A slight excess to drive the reaction to completion.
Solvent	1,4-Dioxane/H₂O (4:1)	A common and effective solvent system for Suzuki reactions.
Temperature	80-100 °C	Sufficient thermal energy to overcome activation barriers.
Atmosphere	Inert (Nitrogen or Argon)	Crucial to prevent oxidation of the Pd(0) catalyst.

Question 2: I'm observing significant amounts of a side product that appears to be the debrominated starting material (1-(2-nitrophenyl)-1H-pyrazole). What causes this and how can I prevent it?

The formation of the debrominated (hydrodehalogenated) product is a classic side reaction in Suzuki couplings and points towards a competition between the desired cross-coupling pathway and an undesired proto-debromination pathway.

Causality Analysis:

This side reaction is often promoted by:

• Inefficient Transmetalation: If the transmetalation step (transfer of the organic group from boron to palladium) is slow compared to other pathways, the intermediate Ar-Pd-Br species can undergo side reactions.

• Presence of Protic Impurities: Water or other protic species can protonate the palladium intermediate, leading to the debrominated product.

• Base-Mediated Decomposition: In some cases, the base can directly or indirectly promote the debromination.

Troubleshooting and Prevention:

• Enhance Transmetalation Rate:

  • Expert Recommendation: Ensure your boronic acid is of high quality and that the chosen base is effective. Switching to a more soluble base like Cs₂CO₃ or K₃PO₄ can sometimes accelerate transmetalation. Using a boronate ester can also be beneficial.

• Strictly Anhydrous Conditions (If Applicable):

  • Expert Recommendation: While some water is often necessary, excessive amounts can be detrimental. If you suspect this is an issue, try using anhydrous solvents and a base like CsF, which can be used under nearly anhydrous conditions.

• Ligand Choice:

  • Expert Recommendation: The ligand can influence the relative rates of the desired and undesired pathways. Experiment with different ligands. Sometimes a slightly less electron-rich ligand can disfavor the proto-debromination pathway.

Visualizing the Competing Pathways:

Caption: Competing pathways in the Suzuki reaction.

Question 3: My reaction is messy, with multiple unidentified byproducts. Could the nitro group be causing problems?

Yes, the ortho-nitro group is a significant complicating factor. It is a strong electron-withdrawing group and can also act as a potential coordinating group or be susceptible to reduction under certain conditions.

Potential Issues Related to the Nitro Group:

• Catalyst Inhibition: The oxygen atoms of the nitro group can coordinate to the palladium center, potentially inhibiting its catalytic activity. This is especially true for sterically unencumbered catalysts.

• Reduction of the Nitro Group: Some phosphine ligands, particularly P(t-Bu)₃, under certain conditions, can reduce nitro groups to nitroso or amino groups, leading to a complex mixture of products.

• Altering Electronic Properties: The strong electron-withdrawing nature of the nitro group deactivates the N-phenyl ring, but its impact on the C-Br bond of the pyrazole is more complex and can influence the rate of oxidative addition.

Mitigation Strategies:

• Use Bulky Ligands:

  • Expert Recommendation: Employing bulky ligands like XPhos or SPhos can create a sterically hindered environment around the palladium center, which can disfavor coordination from the ortho-nitro group.

• Careful Selection of Reagents:

  • Expert Recommendation: Avoid overly reducing conditions. If you suspect nitro group reduction, obtain a crude ¹H NMR of your reaction mixture. The appearance of new aromatic signals in the upfield region (around 6.0-7.0 ppm) could indicate the formation of an amino group. If this is observed, changing the ligand or lowering the reaction temperature may be necessary.

• Protecting Group Strategy (Advanced):

  • In extreme cases where the nitro group proves too problematic, a synthetic route that installs the nitro group after the Suzuki coupling could be considered, though this adds steps to the overall synthesis.

Visualizing the Experimental Workflow:

Caption: Standard Suzuki-Miyaura experimental workflow.

References

• Buchwald, S. L., & Fu, G. C. (2008). Palladium-Catalyzed Carbon-Carbon and Carbon-Heteroatom Bond-Forming Reactions. Accounts of Chemical Research, 41(11), 1439–1440. [Link]

• Biffis, A., et al. (2018). Palladium-catalyzed C-C and C-N cross-coupling reactions: A personal account. Journal of Organometallic Chemistry, 867, 2-15. [Link]

• Fu, G. C. (2008). Nickel-Catalyzed Cross-Coupling Reactions. In Cross-Coupling Reactions (pp. 1-30). Springer, Berlin, Heidelberg. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

Technical Support Center: Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

Welcome to the technical support guide for the synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific chemical synthesis. Here, you will find in-depth troubleshooting advice and frequently asked questions to address common challenges encountered in the laboratory.

The synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is a multi-step process that, while conceptually straightforward, presents several practical challenges that can impact yield, purity, and scalability. This guide provides insights into the causality behind experimental choices and offers validated protocols to ensure reliable and reproducible results.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, offering explanations for the underlying causes and providing actionable solutions.

Issue 1: Low Yield in the N-Arylation Step

Question: I am experiencing a low yield during the N-arylation of 4-bromopyrazole with 1-fluoro-2-nitrobenzene. What are the potential causes and how can I improve the yield?

Answer:

Low yields in the N-arylation of pyrazoles are a common issue, often stemming from suboptimal reaction conditions or reagent quality. The reaction, typically a nucleophilic aromatic substitution (SNA_r_), is highly sensitive to several factors.

Potential Causes and Solutions:

• Base Strength and Solubility: The choice of base is critical for the deprotonation of 4-bromopyrazole to form the pyrazolide anion, the active nucleophile.

  • Insight: A base that is too weak will result in a low concentration of the pyrazolide. Conversely, a very strong base might lead to side reactions. The solubility of the base in the reaction solvent is also crucial for its effectiveness.

  • Recommendation: Potassium carbonate (K₂CO₃) is a commonly used base for this reaction. However, if yields are low, consider using a stronger, non-nucleophilic base like cesium carbonate (Cs₂CO₃). Cs₂CO₃ often provides better results due to the higher solubility of its salts and the increased nucleophilicity of the "naked" pyrazolide anion in aprotic polar solvents.

• Solvent Choice: The solvent plays a pivotal role in dissolving the reactants and influencing the reaction rate.

  • Insight: Aprotic polar solvents are ideal for S_NAr reactions as they can solvate the cation of the base while leaving the anion relatively free to act as a nucleophile.

  • Recommendation: Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent solvent choices. Ensure the solvent is anhydrous, as water can protonate the pyrazolide anion, reducing its nucleophilicity, and can also react with the aryl halide.

• Reaction Temperature and Time: These parameters are crucial for driving the reaction to completion without promoting decomposition.

  • Insight: The reaction often requires heating to overcome the activation energy barrier. However, excessive heat can lead to the degradation of starting materials or products.

  • Recommendation: Start with a reaction temperature of around 80-100 °C and monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, the temperature can be incrementally increased. Prolonged reaction times may be necessary, but monitor for the appearance of side products.

• Purity of Starting Materials: Impurities in either 4-bromopyrazole or 1-fluoro-2-nitrobenzene can interfere with the reaction.

  • Recommendation: Ensure the 4-bromopyrazole is pure and dry. 1-fluoro-2-nitrobenzene is susceptible to hydrolysis; use a freshly opened bottle or purify it before use if necessary.

Parameter	Standard Condition	Optimized Condition	Rationale for Optimization
Base	K₂CO₃	Cs₂CO₃	Increased solubility and nucleophilicity of the pyrazolide anion.
Solvent	DMF	Anhydrous DMF or DMSO	Aprotic polar solvents enhance nucleophilicity; anhydrous conditions prevent side reactions.
Temperature	80-100 °C	100-120 °C (with monitoring)	Higher temperature can increase reaction rate, but must be balanced against potential degradation.

Issue 2: Formation of Regioisomers

Question: I am observing the formation of an isomeric byproduct along with my desired 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. How can I minimize or separate this isomer?

Answer:

The formation of regioisomers is a potential challenge when using substituted unsymmetrical pyrazoles. However, in the case of 4-bromopyrazole, the molecule is symmetrical with respect to the two nitrogen atoms, so regioisomer formation during the N-arylation step is not an issue. If you are starting with a different unsymmetrical pyrazole, the substitution pattern is determined by both electronic and steric factors[1].

If you are performing a bromination on 1-(2-nitrophenyl)-1H-pyrazole, the regioselectivity of the bromination is a key consideration.

Potential Causes and Solutions for Bromination Regioselectivity:

• Electrophilic Substitution Pattern of the Pyrazole Ring: The pyrazole ring is an aromatic heterocycle. Electrophilic substitution, such as bromination, preferentially occurs at the C4 position, which is the most electron-rich position[2].

  • Insight: The nitrogen atom at position 1, bearing the 2-nitrophenyl group, and the nitrogen at position 2 both influence the electron density of the ring. The C4 position is generally the most activated towards electrophilic attack.

  • Recommendation: Standard bromination conditions using N-bromosuccinimide (NBS) in a suitable solvent like chloroform or acetonitrile at room temperature should favor the formation of the 4-bromo isomer. Using elemental bromine can sometimes be less selective and lead to over-bromination[3][4].

• Reaction Conditions: The choice of brominating agent and reaction conditions can influence selectivity.

  • Recommendation: To maximize the yield of the 4-bromo product, use a slight excess of NBS and monitor the reaction by TLC. The reaction is typically complete within a few hours at room temperature[3][4].

Separation of Isomers (if applicable in other syntheses):

• Column Chromatography: Isomers can often be separated by silica gel column chromatography. A solvent system with a gradient of polarity (e.g., hexane/ethyl acetate) can effectively resolve the different isomers.

• Recrystallization: If there is a significant difference in the solubility of the isomers in a particular solvent, recrystallization can be an effective purification method.

Issue 3: Difficulty in Product Purification

Question: My final product, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, is difficult to purify. I am seeing persistent impurities in my NMR spectrum. What purification strategies do you recommend?

Answer:

Purification challenges often arise from unreacted starting materials, side products, or residual solvent.

Recommended Purification Protocol:

• Aqueous Work-up: After the reaction is complete, quench the reaction mixture with water and extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with water, a dilute acid solution (e.g., 1M HCl) to remove any basic impurities, and then with brine. This will help to remove inorganic salts and highly polar impurities.

• Column Chromatography: This is the most effective method for purifying the crude product.

  • Stationary Phase: Silica gel is generally suitable for this compound[5][6].

  • Mobile Phase: A non-polar/polar solvent mixture is recommended. Start with a low polarity eluent, such as a hexane/ethyl acetate mixture (e.g., 20:1), and gradually increase the polarity. The desired product is moderately polar and should elute after non-polar impurities. Monitor the fractions by TLC.

• Recrystallization: If column chromatography does not yield a product of sufficient purity, recrystallization can be attempted.

  • Solvent Selection: Experiment with different solvent systems. A good starting point would be a mixture of a solvent in which the compound is soluble (e.g., ethanol, isopropanol) and a solvent in which it is less soluble (e.g., water, hexane). The goal is to find a system where the product crystallizes out upon cooling, leaving the impurities in the mother liquor.

• Formation of Acid Addition Salts: For pyrazoles, forming an acid addition salt can be an effective purification method. The salt can be crystallized, and the free base can then be regenerated[7].

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to obtain 4-bromo-1-(2-nitrophenyl)-1H-pyrazole?

A1: There are two main retrosynthetic approaches:

• Route A: N-arylation followed by bromination. This involves first synthesizing 1-(2-nitrophenyl)-1H-pyrazole and then brominating it at the C4 position. The N-arylation is typically achieved via a copper-catalyzed Ullmann condensation or a palladium-catalyzed Buchwald-Hartwig amination, although for activated aryl halides like 1-fluoro-2-nitrobenzene, a catalyst may not be necessary[8][9][10][11].

• Route B: Bromination followed by N-arylation. This route starts with the bromination of pyrazole to give 4-bromopyrazole, followed by N-arylation with a suitable 2-nitrophenyl halide.

Q2: Which N-arylation method is preferred, Ullmann condensation or Buchwald-Hartwig amination?

A2: Both methods are effective for the N-arylation of pyrazoles.

• Ullmann Condensation: This is a classic copper-catalyzed reaction. Modern protocols often use copper(I) iodide (CuI) with a ligand, such as a diamine, to facilitate the reaction at lower temperatures[8][12][13]. It is a robust and often cost-effective method.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction is known for its broad substrate scope and functional group tolerance[9][10][14]. It may offer higher yields and milder reaction conditions for certain substrates but can be more expensive due to the palladium catalyst and specialized phosphine ligands.

The choice between the two often depends on the specific substrates, available resources, and the desired scale of the reaction. For the synthesis of 1-(2-nitrophenyl)-1H-pyrazole, given the activated nature of 1-fluoro-2-nitrobenzene, a catalyst-free S_NAr reaction is often feasible and preferable for its simplicity.

Q3: What are the key safety considerations for this synthesis?

A3: Several safety precautions should be taken:

• 1-Fluoro-2-nitrobenzene: This compound is toxic and a skin and eye irritant. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Brominating Agents: NBS and elemental bromine are corrosive and toxic. Handle with care in a fume hood.

• Solvents: DMF and DMSO are skin-absorbable. Avoid direct contact.

• Heating: When heating reactions, use a controlled heating mantle and ensure the setup is secure.

Always consult the Safety Data Sheets (SDS) for all reagents before starting any experiment.

Experimental Protocols

Protocol 1: Synthesis of 1-(2-nitrophenyl)-1H-pyrazole (Route A, Step 1)

• To a round-bottom flask, add pyrazole (1.0 eq), potassium carbonate (2.0 eq), and anhydrous DMF.

• Stir the mixture at room temperature for 15 minutes.

• Add 1-fluoro-2-nitrobenzene (1.0 eq) dropwise to the suspension.

• Heat the reaction mixture to 90 °C and monitor by TLC until the starting material is consumed.

• Cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient).

Protocol 2: Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (Route A, Step 2)

• Dissolve 1-(2-nitrophenyl)-1H-pyrazole (1.0 eq) in chloroform or acetonitrile in a round-bottom flask.

• Add N-bromosuccinimide (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Once the reaction is complete, wash the mixture with a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine.

• Extract the product with dichloromethane (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

References

• Application Notes and Protocols: Ullmann Condensation for the Synthesis of Ethyl 4-(1H-pyrazol-1-yl)benzoate - Benchchem. (n.d.).
• Synthesis and Rotational Isomerism of 1-Substituted Methyl (S)-[5-(2-Nitrophenyl)-1H-pyrazole-4-carbonyl]alaninates - ACS Publications. (2015, December 9).
• Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones - PubMed. (n.d.).
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst - MDPI. (n.d.).
• The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles - ResearchGate. (n.d.).
• Buchwald–Hartwig amination - Wikipedia. (n.d.).
• Catalytic Ullmann‐Type N‐Arylation to Access Medicinally Important SuFEx‐able Pyrazolo[1,5‐a]Quinoxalinones | Request PDF - ResearchGate. (n.d.).
• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PubMed Central. (2020, October 12).
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. (n.d.).
• Recent Progress Concerning the N-Arylation of Indoles - PMC - NIH. (n.d.).
• 1-(2-nitrophenyl)-1h-pyrazole sigma-aldrich. (n.d.).
• NOTE An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. (n.d.).
• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions - SciELO México. (n.d.).
• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions - ResearchGate. (2025, August 7).
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC - NIH. (n.d.).
• Pyrazole synthesis - Organic Chemistry Portal. (n.d.).
• Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles - Organic Chemistry Portal. (n.d.).
• 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole - MDPI. (n.d.).
• Scope of the bromination of pyrazole derivatives, phenothiazine and indoles. Reaction conditions - ResearchGate. (n.d.).
• Synthesis, crystal structure, spectroscopic characterization, Hirshfeld surface analysis, DFT calculation and molecular modeling studies of 1-(4-Nitro-phenyl)-3,5-di-thiophen-2-yl-1H-pyrazole - Taylor & Francis Online. (2022, March 21).
• (PDF) 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole - ResearchGate. (2025, October 15).
• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC - NIH. (n.d.).
• Bromination of pyrazole derivatives. | Download Scientific Diagram - ResearchGate. (n.d.).
• Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - NIH. (n.d.).
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• 1-[(2-Bromophenyl)diphenylmethyl]-3-(trifluoromethyl)-1H-pyrazole–1-(triphenylmethyl) - NIH. (n.d.).
• Comparative study of synthesis routes for substituted pyrazole-4-carbaldehydes - Benchchem. (n.d.).
• Bromination of Pyrazole and Pyrazolate Ligands in [Mo5S5(pz)4(pzH)5]Br2 - ResearchGate. (2025, August 7).
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• SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES - REAL-J. (n.d.).
• Unit 4 Pyrazole | PDF - Slideshare. (n.d.).
• purification of 1-benzyl-4-bromo-1H-pyrazole from reaction byproducts - Benchchem. (n.d.).
• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies - MDPI. (2024, September 20).
• CN111072630A - Preparation method and application of bromopyrazole compound intermediate - Google Patents. (n.d.).

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• 14. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Knorr Pyrazole Synthesis for Nitrophenyl Pyrazoles

Introduction

Welcome to the technical support center for the Knorr pyrazole synthesis, with a specialized focus on improving yields for nitrophenyl pyrazoles. The pyrazole core is a privileged scaffold in medicinal chemistry, and the introduction of a nitrophenyl group often imparts significant biological activity.[1][2] However, the synthesis of these specific derivatives via the classic Knorr condensation of a nitrophenylhydrazine with a 1,3-dicarbonyl compound is frequently plagued by challenges such as low yields, regioisomeric impurities, and difficult purifications.

This guide is designed for researchers, medicinal chemists, and process development professionals. It moves beyond simple protocols to explain the underlying chemical principles governing the reaction's success. Here, you will find in-depth FAQs, robust troubleshooting guides, and validated experimental procedures to help you navigate the complexities of this synthesis and maximize your yields.

Understanding the Mechanism: The Key to Optimization

The Knorr pyrazole synthesis is a robust acid-catalyzed cyclocondensation.[3] A thorough understanding of its mechanism is the first step toward effective troubleshooting. The reaction proceeds through two primary stages:

• Hydrazone Formation: The more nucleophilic nitrogen of the nitrophenylhydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound. This step is acid-catalyzed and reversible.

• Cyclization and Dehydration: The second nitrogen atom of the hydrazine intermediate performs an intramolecular attack on the remaining carbonyl group. This is followed by an irreversible dehydration step to yield the stable aromatic pyrazole ring.[3][4]

Acid catalysis is crucial as it protonates the carbonyl oxygen, increasing its electrophilicity and facilitating the nucleophilic attack by the weakly basic hydrazine.[5]

Caption: General mechanism of the acid-catalyzed Knorr pyrazole synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield is very low. What are the most critical parameters to investigate first?

Low yield is the most common issue. Before re-running the entire reaction, consider these critical factors, which often have the largest impact:

• pH and Catalyst Choice: The reaction is acid-catalyzed, but excessive acidity can fully protonate the hydrazine, rendering it non-nucleophilic.

  • Probable Cause: The reaction medium is either not acidic enough, leading to slow hydrazone formation, or too acidic, deactivating the hydrazine nucleophile.

  • Solution: Glacial acetic acid is a common and effective catalyst, often used as a co-solvent.[6] If using strong mineral acids (e.g., HCl, H₂SO₄), use them in catalytic amounts. Perform a small-scale screen with different acid catalysts (e.g., acetic acid, p-TsOH, H₂SO₄) to find the optimal balance for your specific substrates. Studies have shown that acidic conditions markedly speed up pyrazole formation.[5]

• Temperature and Reaction Time: The cyclization and dehydration steps often require thermal energy.

  • Probable Cause: The reaction temperature may be insufficient to overcome the activation energy for the rate-limiting cyclization/dehydration step.

  • Solution: Most Knorr syntheses require heating, typically to reflux in solvents like ethanol or propanol for several hours.[3][7] Monitor the reaction by Thin Layer Chromatography (TLC) against your starting materials to determine the optimal reaction time. If the reaction stalls, a modest increase in temperature or prolonged reaction time may be beneficial.

• Solvent Selection: The solvent must solubilize both reactants and be compatible with the reaction conditions.

  • Probable Cause: Poor solubility of either the nitrophenylhydrazine or the dicarbonyl compound can lead to a sluggish, heterogeneous reaction.

  • Solution: Ethanol, 1-propanol, and glacial acetic acid are excellent first choices.[6] For less soluble substrates, consider a more polar aprotic solvent like Dimethylformamide (DMF), but be mindful of higher boiling points and potential difficulties in removal.[8]

Q2: I am using an unsymmetrical 1,3-dicarbonyl and getting a mixture of two regioisomers. How can I improve selectivity?

This is a fundamental challenge of the Knorr synthesis.[9][10] The initial attack of the hydrazine can occur at either of the two non-equivalent carbonyl carbons, leading to two different pyrazole products.

• Understanding the Selectivity:

  • Steric Hindrance: The hydrazine will preferentially attack the less sterically hindered carbonyl group.

  • Electronic Effects: The more electrophilic (electron-deficient) carbonyl carbon is more susceptible to nucleophilic attack. For nitrophenylhydrazine, the electron-withdrawing nitro group reduces its nucleophilicity, making the reaction more sensitive to the electrophilicity of the carbonyl carbons.

• Strategies for Control:

  • Exploit Electronic Differences: If one carbonyl is significantly more reactive (e.g., a ketone vs. an ester in a β-ketoester), the reaction will favor attack at the ketone. The reaction of ethyl acetoacetate with phenylhydrazine, for instance, reliably produces pyrazolones via initial attack at the ketone.[6]

  • Modify Reaction Conditions: While challenging, some studies suggest that regioselectivity can be influenced by pH and solvent choice.[9] It is worth screening different solvent and catalyst combinations.

  • Two-Step Procedure: In some cases, it's possible to control the reaction by first forming a specific intermediate. For instance, using β-ketoacetals allows for a controlled reaction with hydrazines to produce an isomerically pure product, a level of control other pyrazole syntheses may not offer.[11][12]

Q3: My reaction stalls at the hydrazone intermediate. How do I drive the cyclization to completion?

Observing a stable hydrazone intermediate (often a different color on TLC) without conversion to the final product is a common bottleneck.

• Probable Cause: This issue points directly to the cyclization/dehydration step being the rate-limiting factor. This can happen if the reaction conditions are too mild (insufficient temperature or acidity). At neutral or higher pH, the hydrazone can form but may not cyclize efficiently.[5]

• Solutions:

  • Increase Acidity: Ensure a proper acid catalyst is present. The second carbonyl must be activated by protonation to be attacked by the less nucleophilic nitrogen of the hydrazone. Adding a few drops of glacial acetic acid or a catalytic amount of a stronger acid can initiate the cyclization.

  • Increase Temperature: As the dehydration step requires energy, increasing the reaction temperature to the solvent's reflux is a standard solution.

  • Consider a Dehydrating Agent: In stubborn cases, adding a mild dehydrating agent like anhydrous MgSO₄ or molecular sieves can help drive the equilibrium toward the final aromatic product by removing the water by-product.

Q4: Purification of the crude nitrophenyl pyrazole is difficult, resulting in significant product loss. What are better purification strategies?

Nitrophenyl pyrazoles can be challenging to purify due to their polarity and sometimes poor crystallization behavior.

• Strategy 1: Optimized Recrystallization

  • Solvent Screening: Do not rely on a single solvent. Screen a panel of solvents for recrystallization, such as ethanol, isopropanol, ethyl acetate, or mixtures like ethyl acetate/hexane. The ideal solvent will dissolve the compound when hot but result in poor solubility when cold.

• Strategy 2: Acid-Base Extraction/Crystallization (Highly Recommended)

  • Principle: Pyrazoles are basic due to the pyridine-like nitrogen atom. This property can be exploited for a highly effective purification method.[13][14]

  • Protocol:

    • Dissolve the crude product in a suitable organic solvent (e.g., acetone, ethanol).[13]

    • Add an equimolar amount of an acid (e.g., HCl in ether, or aqueous sulfuric acid) to form the pyrazolium salt.

    • The salt, being ionic, will often have different solubility properties and may crystallize out in high purity.

    • Filter the salt, wash with a cold solvent, and then neutralize it with a base (e.g., aq. NaHCO₃ or NaOH) to regenerate the pure, free pyrazole base.

    • Extract the pure pyrazole into an organic solvent, dry, and evaporate.

Troubleshooting Workflow

This workflow provides a logical sequence for diagnosing and solving low-yield issues.

Caption: Decision workflow for troubleshooting low yields in Knorr synthesis.

Validated Experimental Protocols

Safety Precaution: Hydrazine and its derivatives are toxic and potential carcinogens. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).[4]

Protocol 1: General Synthesis of 1-(4-nitrophenyl)-3,5-dimethylpyrazole

This protocol provides a reliable starting point for the synthesis of a simple nitrophenyl pyrazole.

• Materials:

  • 4-Nitrophenylhydrazine

  • Acetylacetone (2,4-pentanedione)

  • Glacial Acetic Acid

  • Ethanol

• Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-nitrophenylhydrazine (1.53 g, 10 mmol).

  • Solvent Addition: Add ethanol (30 mL) and glacial acetic acid (5 mL). Stir the mixture until the hydrazine is mostly dissolved.

  • Reagent Addition: Add acetylacetone (1.1 g, 11 mmol, 1.1 equivalents) dropwise to the stirred solution. An exothermic reaction may be observed.

  • Heating: Heat the reaction mixture to reflux (approx. 80-85°C) for 2 hours.

  • Reaction Monitoring: Monitor the reaction's progress by TLC (e.g., using a 30:70 ethyl acetate/hexane mobile phase) until the starting hydrazine spot has disappeared.

  • Isolation: Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to facilitate precipitation of the product.

  • Purification: Filter the resulting solid using a Büchner funnel, wash the filter cake with a small amount of cold ethanol, and then with cold water to remove any residual acid.

  • Drying: Allow the product to air dry or dry in a vacuum oven at 40-50°C. The expected product is a yellow solid.

Protocol 2: Purification via Acid Salt Formation

This protocol details the purification of a crude nitrophenyl pyrazole as described in the FAQs.

• Materials:

  • Crude nitrophenyl pyrazole

  • Acetone (or another suitable solvent like isopropanol)

  • Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Ethyl Acetate

• Procedure:

  • Dissolution: Dissolve the crude nitrophenyl pyrazole in a minimum amount of warm acetone.

  • Salt Formation: While stirring, slowly add a stoichiometric amount (1.0 equivalent) of concentrated acid dropwise. The pyrazolium salt should precipitate. If precipitation is slow, cool the mixture in an ice bath.

  • Isolate Salt: Filter the precipitated salt and wash it with a small amount of cold acetone or diethyl ether.

  • Regenerate Free Base: Transfer the purified salt to a flask containing a stirred mixture of ethyl acetate and saturated NaHCO₃ solution. Stir until all the solid has dissolved and effervescence has ceased.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer one more time with ethyl acetate.

  • Final Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the purified nitrophenyl pyrazole.

Data Summary Table

The following table summarizes typical conditions and expected outcomes for the Knorr synthesis of nitrophenyl pyrazoles, providing a quick reference for experimental design.

Parameter	Condition / Reagent	Expected Yield Range	Key Considerations
Dicarbonyl Source	Symmetrical (e.g., Acetylacetone)	75-95%	Single regioisomer formed; straightforward reaction.
Unsymmetrical (e.g., Benzoylacetone)	40-80%	Potential for regioisomeric mixtures.[9][15]
Catalyst	Glacial Acetic Acid	70-90%	Acts as both catalyst and co-solvent; generally reliable.[6]
Catalytic H₂SO₄ / HCl	65-85%	More potent, but risk of deactivating hydrazine if used in excess.[5]
Solvent	Ethanol / Propanol	70-90%	Good general-purpose solvents, allow for easy reflux.[3]
DMF	60-85%	Useful for poorly soluble reactants; requires higher temperatures.[8]
Temperature	Room Temperature	< 40%	Generally insufficient for complete conversion.
Reflux (80-120°C)	70-95%	Required for efficient cyclization and dehydration.[4][6]

References

• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm). [Link]

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. [Link]

• Cambridge University Press. (n.d.). Knorr Pyrazole Synthesis. [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Pentelute, B. L., et al. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC - NIH. [Link]

• Burness, D. M. (1956). Synthesis of Pyrazoles and Pyrimidines and the Steric Inhibition of Resonance in 5-Alkyl-1- p -nitrophenylpyrazoles. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Aggarwal, N., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

• ResearchGate. (n.d.). Knorr pyrazole synthesis | Request PDF. [Link]

• ResearchGate. (n.d.). Various methods for the synthesis of pyrazole. [Link]

• El-Sayed, N. N. E., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. PMC - NIH. [Link]

• MDPI. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. [Link]

• Google Patents. (n.d.).

• Wiley Online Library. (n.d.). Knorr Pyrazole Synthesis. [Link]

• Aggarwal, N., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• Insuasty, B., et al. (2015). Current status of pyrazole and its biological activities. PMC - PubMed Central. [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. [Link]

• AIP Publishing. (2022). Synthesis of 3-(4'-nitrophenyl)-4,5-dihydro pyrazole-based and its in-vitro antibacterial test. [Link]

• ResearchGate. (n.d.). Synthesis and antifungal activity of nitrophenyl-pyrazole substituted Schiff bases | Request PDF. [Link]

• Muchtaridi, M., et al. (2021). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. PMC - NIH. [Link]

• Tzankova, D., et al. (2017). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). ResearchGate. [Link]

• ACS Publications. (n.d.). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. [Link]

• Wikipedia. (n.d.). Knorr pyrrole synthesis. [Link]

• Reddit. (2025). Knorr Pyrazole Synthesis Question. [Link]

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• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
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• 15. reddit.com [reddit.com]

Technical Support Center: Bromination of Nitrophenyl Pyrazoles

Welcome to the technical support center for synthetic organic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are working with the bromination of nitrophenyl pyrazole scaffolds. The following troubleshooting guides and FAQs address specific issues that can arise during this electrophilic substitution reaction, providing not only solutions but also the underlying mechanistic rationale to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the bromination of a 1-(nitrophenyl)pyrazole?

A1: For most 1-substituted pyrazoles, electrophilic bromination overwhelmingly occurs at the C4 position of the pyrazole ring.[1][2] The pyrazole ring is an electron-rich heterocycle, and the C4 position is the most electronically activated site for electrophilic attack. The nitrophenyl group at the N1 position is strongly electron-withdrawing, which deactivates both the pyrazole and the phenyl rings. However, the pyrazole ring generally remains more susceptible to electrophilic substitution than the highly deactivated nitrophenyl ring. Under specific, strongly acidic conditions, protonation of the pyrazole's N2 nitrogen can severely deactivate the heterocyclic ring, potentially leading to competitive bromination on the nitrophenyl ring, typically at the para-position relative to the pyrazole substituent.[1][3]

Q2: Why is N-Bromosuccinimide (NBS) commonly recommended over elemental bromine (Br₂)?

A2: N-Bromosuccinimide (NBS) is often the reagent of choice for several practical reasons. Firstly, it is a crystalline solid that is significantly easier and safer to handle and weigh than liquid bromine, which is highly corrosive, toxic, and volatile.[4] Secondly, NBS provides a slow, controlled concentration of electrophilic bromine ("Br+"), which can lead to higher selectivity and minimize side reactions like over-bromination.[5][6] Using freshly recrystallized NBS is crucial, as impurities or degradation products (often visible as a yellow or brown tint from free Br₂) can lead to inconsistent results and the formation of byproducts.[4][5]

Q3: How does the position of the nitro group on the phenyl ring (ortho, meta, para) influence the reaction?

A3: The nitro group is a powerful deactivating group regardless of its position. Its primary effect is to reduce the overall electron density of the molecule, making the bromination reaction slower than for an unsubstituted 1-phenylpyrazole. The position primarily influences the electronic environment of the phenyl ring itself. While C4-bromination on the pyrazole ring is still the expected major pathway, a nitro group in the ortho or para position will more strongly deactivate the phenyl ring towards electrophilic attack than a meta-nitro group due to resonance effects. This can further enhance the selectivity for bromination on the pyrazole ring over the phenyl ring.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the laboratory.

Issue 1: Low or No Conversion to the Brominated Product

• Observation: TLC analysis shows primarily starting material, even after the recommended reaction time.

• Probable Cause A: Insufficient Reagent Reactivity. The combined deactivating effect of the nitrophenyl group and the pyrazole ring itself can make the substrate particularly unreactive. Your brominating agent may not be electrophilic enough under the current conditions.

• Solution:

  • Reagent Quality: Ensure you are using high-purity, recently purchased or recrystallized NBS. Older NBS can be less reactive.[5]

  • Temperature/Time: Cautiously increase the reaction temperature. If the reaction is being run at 0 °C, allow it to warm to room temperature and monitor closely. You may also need to extend the reaction time.

  • Alternative Reagents: Consider a different brominating system. For highly deactivated substrates, systems like bromine in acetic acid or BF₃·Et₂O with LiBr may be more effective, though they may also alter selectivity.[7]

• Probable Cause B: Reaction Conditions Inhibit Electrophilicity. The generation of the active "Br+" electrophile from NBS can be dependent on the solvent and trace acid.

• Solution:

  • Solvent Choice: While DMF is common, you could try a less coordinating solvent like dichloromethane (DCM) or chloroform.[8]

  • Acid Catalysis: In some cases, a catalytic amount of a weak acid can facilitate the reaction, but this must be approached with caution as it can promote side reactions.

Issue 2: Multiple Products Observed on TLC, Indicating Side Reactions

• Observation: TLC plate shows the desired product spot, but also significant spots corresponding to byproducts.

• Probable Cause A: Over-bromination. The most common side reaction is the formation of a di-brominated product, where a second bromine atom is added to the pyrazole or phenyl ring.

• Solution:

  • Control Stoichiometry: Use no more than 1.05-1.1 equivalents of NBS.

  • Portion-wise Addition: Add the NBS in small portions over a longer period (e.g., 20-30 minutes) while maintaining a low temperature (0 °C).[8] This keeps the instantaneous concentration of the brominating agent low, favoring mono-bromination.

  • Monitor Closely: Use TLC to monitor the reaction's progress. Quench the reaction as soon as the starting material is consumed to prevent the product from reacting further.

• Probable Cause B: Bromination on the Phenyl Ring. As discussed in the FAQ, under acidic conditions, the reaction can occur on the nitrophenyl ring.

• Solution:

  • Avoid Strong Acids: Do not use strongly acidic solvents or catalysts unless phenyl-ring bromination is the desired outcome.

  • Buffer the Reaction: If your starting material or reagents contain acidic impurities, consider adding a non-nucleophilic base like barium carbonate to maintain neutral, acid-free conditions.[4]

• Probable Cause C: Impurities in Reagents or Solvents. The presence of water can lead to the hydrolysis of NBS and the formation of bromohydrin-type byproducts if any alkene functionalities are present.[4][5]

• Solution:

  • Use Anhydrous Solvents: Ensure your solvents are properly dried before use.

  • Recrystallize NBS: Purify your NBS by recrystallization from hot water to remove succinimide and other impurities.[5]

Reaction Mechanisms and Key Intermediates

Understanding the underlying mechanism is critical for effective troubleshooting. The primary reaction proceeds via an Electrophilic Aromatic Substitution (SEAr) pathway.

Mechanism: C4-Bromination of 1-(Nitrophenyl)pyrazole

The pyrazole ring acts as the nucleophile, attacking the electrophilic bromine source (e.g., NBS). The attack at the C4 position is favored because it leads to the most stable cationic intermediate, known as a sigma complex or Wheland intermediate. This intermediate is stabilized by resonance without disrupting the aromaticity of the adjacent nitrophenyl ring or placing a positive charge on the electronegative N2 atom. A base (such as the succinimide anion byproduct) then abstracts a proton from the C4 position, restoring the aromaticity of the pyrazole ring and yielding the final product.

Caption: Mechanism of electrophilic C4-bromination on the pyrazole ring.

Troubleshooting Workflow

This decision tree can guide your response to suboptimal reaction outcomes.

Caption: A decision tree for troubleshooting pyrazole bromination.

Detailed Experimental Protocol

This protocol provides a reliable starting point for the regioselective C4-bromination of 1-(4-nitrophenyl)-1H-pyrazole using NBS.

Objective: To synthesize 4-bromo-1-(4-nitrophenyl)-1H-pyrazole.

Reagents & Quantities

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
1-(4-Nitrophenyl)-1H-pyrazole	189.16	5.0	946 mg	1.0
N-Bromosuccinimide (NBS)	177.98	5.25	934 mg	1.05
Dimethylformamide (DMF)	-	-	25 mL	-
Diethyl Ether	-	-	200 mL	-
Deionized Water	-	-	250 mL	-
Saturated Brine	-	-	50 mL	-
Anhydrous MgSO₄	-	-	-	-

Methodology

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(4-nitrophenyl)-1H-pyrazole (946 mg, 5.0 mmol).

• Dissolution: Add anhydrous dimethylformamide (25 mL) to the flask and stir until the starting material is fully dissolved.

• Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes until the internal temperature reaches 0 °C.

• Reagent Addition: Add N-bromosuccinimide (934 mg, 5.25 mmol) to the cooled solution in four equal portions over a period of 20 minutes. Ensure the temperature remains below 5 °C during the addition.

• Reaction: Continue stirring the reaction mixture at 0 °C for an additional 30 minutes, then allow it to warm to room temperature.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 7:3 mixture of petroleum ether:ethyl acetate as eluent) until the starting material spot is no longer visible (typically 1-3 hours).

• Workup - Quenching: Once the reaction is complete, pour the reaction mixture into a 500 mL beaker containing 250 mL of cold deionized water. A precipitate may form.

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Workup - Washing: Combine the organic layers and wash them sequentially with deionized water (2 x 50 mL) and saturated brine (1 x 50 mL).

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization (e.g., from an ethanol/water mixture) or by flash column chromatography on silica gel to yield the pure 4-bromo-1-(4-nitrophenyl)-1H-pyrazole.

References

• Selective Boc-Protection and Bromination of Pyrazoles. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom, Royal Society of Chemistry.

• N-Bromosuccinimide. Wikipedia.

• Bromination of pyrazole derivatives. ResearchGate.

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. National Institutes of Health (PMC).

• Scope of the bromination of pyrazole derivatives, phenothiazine and indoles. Reaction conditions. ResearchGate.

• Reactions of phenyl-substituted heterocyclic compounds - 11. nitrations and brominations of 1-phenylpyrazole derivatives. Canadian Science Publishing.

• CuBr2 AS A BROMINATION AGENT OF PYRAZOLE-BASED LIGAND: SYNTHESIS OF COPPER(II) COORDINATION COMPOUNDS BY OXIDATIVE DISSOLUTION OF COPPER POWDER IN ORGANIC SOLVENTS. Journal of Chemistry and Technologies.

• Regioselectivity of pyrazole bromination. ECHEMI.

• Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry. Oriental Journal of Chemistry.

• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. SciELO México.

• Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives. ResearchGate.

• N-BROMOSUCCINAMIDE FOR M.PHARM, MSC. Slideshare.

• The Nitration of Brominated Pyrazoles in Aqueous Sulfuric Acid. ResearchGate.

• reactions of phenyl-substituted heterocyclic compounds: ii. nitrations and brominations of 1-phenylpyrazole derivatives. ResearchGate.

• REACTIONS OF PHENYL-SUBSTITUTED HETEROCYCLIC COMPOUNDS: II. NITRATIONS AND BROMINATIONS OF 1-PHENYLPYRAZOLE DERIVATIVES. Canadian Science Publishing.

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• 8. books.rsc.org [books.rsc.org]

Technical Support Center: Purification Strategies for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole Isomers

Welcome to the technical support guide for the purification of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole and its related isomers. The synthesis of substituted pyrazoles, particularly from unsymmetrical precursors, often yields regioisomers with very similar physicochemical properties, making their separation a significant challenge.[1][2][3] This guide provides field-proven insights, detailed protocols, and troubleshooting advice to assist researchers in achieving high purity for their target compounds.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric impurities I should expect when synthesizing 4-bromo-1-(2-nitrophenyl)-1H-pyrazole?

During the synthesis, which typically involves the condensation of a substituted hydrazine (2-nitrophenylhydrazine) with a β-dicarbonyl equivalent leading to a 4-bromopyrazole core, the formation of regioisomers is a common outcome. The primary isomers of concern are:

• Target Isomer: 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

• Potential Regioisomer: 4-bromo-1-(4-nitrophenyl)-1H-pyrazole (if starting materials are not pure) and other positional isomers depending on the exact synthetic route. The reaction of a substituted hydrazine with an unsymmetrical 1,3-dicarbonyl compound can lead to two different regioisomers.[2][3]

• Unreacted Starting Materials: Residual 4-bromopyrazole and 2-nitrophenylhydrazine.

Q2: Why is the separation of these pyrazole isomers so challenging?

The difficulty arises from the subtle structural differences between the isomers. Regioisomers often possess very similar polarities and molecular weights, leading to nearly identical behavior in standard chromatographic systems.[1] This results in close retention factors (Rf) on Thin-Layer Chromatography (TLC) and co-elution or poor resolution during column chromatography.[1][2]

Q3: What are the most effective analytical techniques to confirm the presence and ratio of isomers in my mixture?

A combination of chromatographic and spectroscopic methods is essential for accurate identification:

• Thin-Layer Chromatography (TLC): Provides a quick, qualitative assessment of the number of components in your mixture.[2]

• High-Performance Liquid Chromatography (HPLC): Offers high-resolution separation, allowing for the quantification of the isomeric ratio.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for unambiguous structure elucidation. Duplicate sets of peaks in the NMR spectrum are a clear indication of an isomeric mixture.[2] The distinct electronic environments of the protons on the pyrazole and nitrophenyl rings will result in unique chemical shifts for each isomer.

• Mass Spectrometry (MS): Confirms the molecular weight of the components. Techniques like GC-MS can also help resolve and identify isomers in the crude mixture.[2]

Section 2: Purification Workflow & Troubleshooting Guide

This section provides a logical workflow for purification and addresses common issues encountered during the separation process.

General Purification Workflow

The following diagram outlines the recommended workflow for isolating and purifying the target isomer.

Caption: A step-by-step workflow from crude product to a validated pure isomer.

Troubleshooting Common Purification Issues

Issue 1: My TLC shows multiple spots that are very close together (ΔRf < 0.1). How can I improve the separation?

• Causality: The close Rf values indicate that the isomers have very similar polarities, making them difficult to resolve with the current solvent system.

• Solutions:

  • Optimize Mobile Phase: Systematically screen different solvent systems. Focus on using solvent mixtures with different selectivities. For normal phase silica gel, common systems include hexane/ethyl acetate, hexane/dichloromethane, and toluene/acetone.[1]

  • Reduce Polarity: Employ a less polar mobile phase (a shallower gradient). This will increase the retention time of all compounds and can amplify small differences in polarity, leading to better separation.

  • Use High-Performance TLC (HPTLC) Plates: HPTLC plates have a smaller, more uniform particle size, which can provide significantly better resolution than standard TLC plates.

Issue 2: My isomers are co-eluting during flash column chromatography on silica gel.

• Causality: This is a common consequence of the issue described above. The resolving power of the column is insufficient to separate compounds with similar affinities for the stationary phase.

• Troubleshooting Decision Tree:

Caption: A logical guide to diagnosing and solving co-elution problems.

• Further Explanation:

  • Shallow Gradient: Instead of a rapid change from 0% to 20% ethyl acetate in hexane, try a slower gradient, such as 0-5% over several column volumes, followed by 5-10%.

  • Change Stationary Phase: If normal phase silica fails, consider alumina (basic or neutral) or reverse-phase silica (C18).[2] Isomers may interact differently with these surfaces, enabling separation.

  • High-Performance Liquid Chromatography (HPLC): For very challenging separations, HPLC is the method of choice. Both normal-phase and reverse-phase HPLC can offer superior resolution.[1][4]

Issue 3: I have isolated a compound, but I am unsure if it is the correct 1-(2-nitrophenyl) isomer.

• Causality: Spectroscopic analysis is required to definitively determine the substitution pattern on the aromatic rings.

• Solution: ¹H NMR Spectroscopy:

  • Analyze the Nitrophenyl Ring: The protons on the 2-nitrophenyl group will exhibit a specific splitting pattern and chemical shift range due to their proximity to the nitro group and the pyrazole ring. Expect a complex multiplet system in the aromatic region (typically 7.5-8.5 ppm).

  • Analyze the Pyrazole Ring: The protons on the pyrazole ring (at positions 3 and 5, assuming a 1,4-disubstituted pattern) will appear as distinct singlets or doublets, depending on the substitution.

  • Use 2D NMR: Techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can show through-space correlations between protons on the nitrophenyl ring and protons on the pyrazole ring, confirming their connectivity and providing definitive proof of the isomer's structure.

Issue 4: Recrystallization attempts are failing to improve purity.

• Causality: The isomers may have very similar solubilities in common solvents or may form a solid solution (eutectic mixture), making separation by simple recrystallization ineffective.

• Solutions:

  • Fractional Recrystallization: This technique involves a series of carefully controlled crystallization and filtration steps. It can sometimes separate isomers with small differences in solubility.[2]

  • Solvent Screening: Test a wide range of solvents with varying polarities (e.g., ethanol, methanol, isopropanol, ethyl acetate, toluene, and mixtures thereof). A successful recrystallization requires the compound to be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

  • Acid-Base Chemistry: Pyrazoles are basic. It may be possible to form a salt by reacting the isomeric mixture with an acid. The resulting salts may have different crystallization properties, allowing for separation.[5] After separation, the pure salt can be neutralized to recover the pure pyrazole isomer.

Section 3: Detailed Experimental Protocols

Protocol 1: High-Resolution Flash Column Chromatography

This protocol is designed to maximize the resolution for closely-eluting isomers on a standard silica gel column.

• Column Preparation:

  • Select a long, narrow column to increase the number of theoretical plates.

  • Use high-quality silica gel (230-400 mesh).

  • Pack the column as a slurry using the initial, low-polarity mobile phase (e.g., 100% hexane or 99:1 hexane/ethyl acetate). Ensure a well-packed, homogenous bed.

• Sample Loading:

  • Dissolve the crude mixture in a minimal amount of dichloromethane or the mobile phase.

  • Adsorb the sample onto a small amount of silica gel ("dry loading").

  • Carefully apply the dried, sample-adsorbed silica to the top of the column bed. This prevents band broadening.

• Elution and Fractionation:

  • Begin elution with a low-polarity mobile phase.

  • Employ a very slow, shallow polarity gradient. A suggested starting point is a gradient of 100% hexane to 90:10 hexane/ethyl acetate over 10-15 column volumes.

  • Collect a large number of small fractions.

  • Monitor the fractions meticulously by TLC, pooling only the fractions containing the pure desired isomer.

Parameter	Recommendation for Isomer Separation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, effective for moderately polar compounds.[1]
Mobile Phase (Initial)	Hexane/Ethyl Acetate (98:2 to 95:5)	Adjust polarity to achieve an Rf of ~0.2-0.3 for the target isomer on TLC.
Gradient Profile	Shallow Linear Gradient (e.g., increase Ethyl Acetate by 0.5-1% per column volume)	Maximizes the time compounds spend interacting with the stationary phase, improving resolution.
Sample Load	1-2% of silica gel mass	Prevents column overloading, which is a primary cause of poor separation.
Flow Rate	Slower than standard purifications	Increases equilibration time between mobile and stationary phases.

Protocol 2: Isomer Characterization by ¹H NMR

• Sample Preparation: Prepare a ~5-10 mg/mL solution of the purified isomer in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify Pyrazole Protons: Look for signals corresponding to the protons on the pyrazole ring. For a 4-bromo-1-substituted pyrazole, expect two singlets (or narrow doublets due to long-range coupling) for the H-3 and H-5 protons.

  • Identify Nitrophenyl Protons: The 2-nitrophenyl group will show four protons in the aromatic region. Due to the electron-withdrawing nitro group and anisotropic effects, these protons will have distinct chemical shifts and coupling patterns (e.g., doublet of doublets, triplet of doublets).

  • Compare to Known Spectra: Compare the acquired spectrum to literature data for similar 1-(2-nitrophenyl)pyrazole structures if available.[6][7][8] The specific pattern of the ABCD spin system of the nitrophenyl group is a key identifier.

Section 4: References

• BenchChem Technical Support Team. (2025). Column chromatography conditions for separating pyrazole isomers. BenchChem.

• Jetir.org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Jetir.org.

• BenchChem. (2025). Identifying and removing byproducts in pyrazole synthesis. BenchChem.

• National Institutes of Health. (n.d.). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. NIH.

• Oriental Journal of Chemistry. (n.d.). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications.

• BenchChem. (2025). A Researcher's Guide to Regioselectivity in Substituted Pyrazole Reactions. BenchChem.

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.

• Oriental Journal of Chemistry. (2022). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review).

• Taylor & Francis Online. (2022). Synthesis, crystal structure, spectroscopic characterization, Hirshfeld surface analysis, DFT calculation and molecular modeling studies of 1-(4-Nitro-phenyl)-3,5-di-thiophen-2-yl-1H-pyrazole.

• Reddit. (2022). Purified and recrystallized 3,5-dimethyl-1H-pyrazole.

• MDPI. (n.d.). 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde.

• Supporting Information. (n.d.).

• National Institutes of Health. (n.d.). Synthesis of Novel Nitro-substituted Triaryl Pyrazole Derivatives as Potential Estrogen Receptor Ligands.

• ResearchGate. (n.d.). Optical Characteristics and Structural Properties of 3-(p-Nitrophenyl)-5-phenyl-1H-pyrazole | Request PDF.

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• National Institutes of Health. (n.d.). 4-Bromopyrazole. PubChem.

• Google Patents. (n.d.). US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.

• National Institutes of Health. (n.d.). N-(4-bromo-2-nitrophenyl)acetamide. PubChem.

• MDPI. (n.d.). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole.

• ResearchGate. (2025). 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde.

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.

• (n.d.). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines.

• MDPI. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.

• National Institutes of Health. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.

• SciELO México. (n.d.). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions.

• ResearchGate. (2025). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions.

• ChemicalBook. (n.d.). 4-Bromo-2-nitrophenol(7693-52-9) 1H NMR spectrum.

• RSC Publishing. (n.d.). A highly efficient photochemical bromination as a new method for preparation of mono, bis and fused pyrazole derivatives.

• BenchChem. (n.d.). purification of 1-benzyl-4-bromo-1H-pyrazole from reaction byproducts.

• SciSpace. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β.

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• 8. rsc.org [rsc.org]

Technical Support Center: Overcoming Poor Solubility of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

Welcome to the technical support center for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound. Here, we provide in-depth, field-proven insights and step-by-step protocols to help you navigate these issues and ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm having trouble dissolving 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. Why is it so poorly soluble?

A1: The poor aqueous solubility of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole stems from its distinct chemical structure. Several factors contribute to this characteristic:

• High Lipophilicity: The molecule contains a brominated pyrazole ring and a nitrophenyl group. Both of these moieties are nonpolar and hydrophobic, meaning they do not interact favorably with polar water molecules.[1][2] This leads to a high logP value (a measure of lipophilicity), causing the compound to prefer organic environments over aqueous ones.

• Molecular Size and Rigidity: Larger, more rigid molecules can be more difficult for solvent molecules to surround and solvate effectively.[3] The planar nature of the aromatic rings in this compound contributes to efficient packing in a solid, crystalline state, which requires more energy to break apart during dissolution.

• Lack of Ionizable Groups: The compound does not have readily ionizable acidic or basic functional groups within the typical physiological pH range (approx. 2-8). Therefore, its solubility cannot be easily increased by simple pH adjustment, a common technique for many other compounds.[4][5]

These combined properties mean the compound has a strong tendency to self-associate and precipitate from aqueous solutions.

Q2: What is the best solvent to prepare a stock solution?

A2: For creating a high-concentration stock solution, a polar aprotic solvent is your best choice.

Primary Recommendation:

• Dimethyl sulfoxide (DMSO): This is the industry-standard solvent for dissolving hydrophobic compounds for biological assays.[6][7] It has a high solubilizing power for a wide range of organic molecules.

Secondary Recommendations:

• N,N-Dimethylformamide (DMF): Similar to DMSO in its solubilizing properties.

• Ethanol: A less toxic option, but it may not achieve the same high concentrations as DMSO for highly lipophilic compounds.[8]

Protocol 1: Preparation of a Concentrated Stock Solution

• Weighing: Accurately weigh the desired amount of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole powder using a calibrated analytical balance.[9]

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve your target concentration (e.g., 10 mM or 20 mM).[6]

• Dissolution: Vortex the vial vigorously for 2-3 minutes. If dissolution is slow, brief sonication in a water bath can be used to break up small aggregates and aid dissolution.[10]

• Inspection: Ensure the final solution is clear and free of any visible particulates before storage.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term (up to one month) or -80°C for long-term storage (up to six months).[11]

Solvent	Typical Stock Concentration	Pros	Cons
DMSO	10-50 mM	High solubilizing power; miscible with water.	Can be toxic to cells at final concentrations >0.5%.[5]
DMF	10-50 mM	High solubilizing power.	More toxic than DMSO.
Ethanol	1-10 mM	Lower cellular toxicity.	Lower solubilizing power for highly nonpolar compounds.

Q3: My compound dissolves perfectly in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. What can I do?

A3: This is a classic problem known as "solvent shock" or precipitation upon dilution.[10] The rapid shift from a favorable organic environment (100% DMSO) to an unfavorable aqueous one causes the compound to crash out of solution.[12][13]

Here is a systematic approach to troubleshoot this issue, starting with the simplest method.

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Troubleshooting workflow for compound precipitation.

Strategy 1: Optimize the Dilution Technique

The goal is to make the transition from organic to aqueous solvent less abrupt.

Protocol 2: Stepwise Dilution

• Intermediate Dilution: Instead of a single large dilution, perform a serial dilution.[5] For example, dilute your 10 mM DMSO stock 1:10 into your assay buffer. This intermediate solution now contains 10% DMSO.

• Vigorous Mixing: When adding the stock solution to the buffer, do it dropwise while vortexing or stirring the buffer vigorously.[13] This ensures rapid dispersion and prevents localized high concentrations that can initiate precipitation.

• Final Dilution: Use the intermediate dilution to make your final working concentrations in the assay buffer.

• Solvent Control: Always run a vehicle control with the highest final concentration of DMSO (or other solvent) to ensure it does not affect your experimental outcome. For most cell-based assays, the final DMSO concentration should be kept below 0.5%.[5][11]

Strategy 2: Employ a Co-solvent System

A co-solvent is a water-miscible organic solvent that, when added to the aqueous buffer, increases the overall solubilizing capacity of the solution.[14][15]

Protocol 3: Using a Co-solvent

• Select a Co-solvent: Common, low-toxicity co-solvents include polyethylene glycol 400 (PEG 400), propylene glycol, or ethanol.[15]

• Prepare Buffer with Co-solvent: Modify your assay buffer by adding the co-solvent. Start with a low percentage, such as 1-5% (v/v).

• Test Solubility: Attempt to dilute your DMSO stock solution into the new co-solvent-containing buffer using the optimized dilution technique from Protocol 2.

• Validate Assay Compatibility: Ensure the presence of the co-solvent does not interfere with your assay (e.g., enzyme activity, cell viability). Run appropriate controls.

Q4: Since pH is not an option, are there more advanced formulation strategies I can use for in vitro studies?

A4: Yes. When simple co-solvents are insufficient or incompatible with your system, advanced formulation excipients can be highly effective. The most common and powerful of these are cyclodextrins.

Strategy 3: Use Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[16][17] They can encapsulate poorly soluble molecules, like your compound, forming an "inclusion complex" where the hydrophobic drug is shielded within the core, while the hydrophilic exterior allows the entire complex to dissolve readily in water.[18][19]

Protocol 4: Formulation with HP-β-CD

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a widely used derivative with excellent solubility and low toxicity, making it ideal for in vitro biological studies.[16]

• Prepare Cyclodextrin Solution: Prepare a stock solution of HP-β-CD in your aqueous assay buffer. A concentration of 10-20% (w/v) is a good starting point.

• Complexation:

  • Add a small aliquot of your concentrated compound stock in DMSO directly to the HP-β-CD solution.

  • Vortex or shake the mixture vigorously at room temperature for 1-2 hours to allow for the formation of the inclusion complex.

• Sterilization & Use: The resulting clear solution can be sterile-filtered (if needed for cell culture) and then used as your new, highly concentrated aqueous stock for further dilutions in your assay.

• Control: Remember to include a vehicle control containing the same final concentration of HP-β-CD in your experiment, as it can occasionally have minor effects on its own.

Method	Principle	Suitability	Key Consideration
Co-solvents	Increases the overall polarity of the solvent mixture.[14]	Good for moderate solubility challenges.	Must test for assay interference and cell toxicity.
Cyclodextrins	Encapsulates the hydrophobic molecule in a soluble shell.[20]	Excellent for highly insoluble compounds; widely used in pharma.[19]	May affect ligand-receptor binding in some assays; requires a vehicle control.

References

• Vertex AI Search. (n.d.). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs.
• PubMed Central. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• SciSpace. (n.d.).
• PubMed. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• BenchChem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Pyrazole-Based Compounds in Aqueous Media.
• BenchChem. (n.d.). Technical Support Center: Managing Low Aqueous Solubility of Hydrophobic Compounds in Biological Assays.
• Vertex AI Search. (2024). Co-solvency and anti-solvent method for the solubility enhancement.
• BenchChem. (n.d.).
• National Institutes of Health. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid.
• BenchChem. (n.d.).
• ResearchGate. (2014).
• ResearchGate. (2021). DMSO concentration in cell culture?
• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS.
• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
• PhytoTech Labs. (n.d.). Preparing Stock Solutions.
• Bitesize Bio. (2025).
• MCE. (n.d.). Compound Handling Instructions.
• ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs.
• Chemistry For Everyone. (2025). How Do Covalent Compounds Dissolve In Aqueous Solutions?
• International Journal of Pharmacy & Life Sciences. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review.
• National Institutes of Health. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
• ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes.

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Technical Support Center: Troubleshooting Regioselectivity in Pyrazole Synthesis

Welcome to the Technical Support Center for Pyrazole Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of pyrazoles, with a particular focus on controlling regioselectivity. The following guides and frequently asked questions (FAQs) provide direct, actionable advice to overcome challenges in your experimental work. Pyrazoles are a critical scaffold in medicinal chemistry and materials science, and mastering their synthesis is a key skill.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: Why am I obtaining a mixture of regioisomers in my pyrazole synthesis?

A: The formation of regioisomeric mixtures is a common challenge in pyrazole synthesis, especially when using unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines.[4][5][6] This occurs because the substituted hydrazine has two non-equivalent nitrogen atoms that can initiate the condensation reaction, and the 1,3-dicarbonyl compound has two different electrophilic carbonyl carbons.[6] The initial nucleophilic attack of a hydrazine nitrogen atom on one of the carbonyl carbons is a key determining step for the final regiochemical outcome.[7]

Q2: How do electronic and steric effects of substituents on the 1,3-dicarbonyl compound influence regioselectivity?

A: Both electronic and steric effects play a crucial role in directing the initial nucleophilic attack of the hydrazine.

• Electronic Effects: Electron-withdrawing groups (e.g., trifluoromethyl, ester) increase the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack.[6][8] Conversely, electron-donating groups can decrease the reactivity of the nearby carbonyl group.[9]

• Steric Effects: Bulky substituents on the 1,3-dicarbonyl compound can hinder the approach of the nucleophilic hydrazine, directing the attack to the less sterically encumbered carbonyl carbon.[6][8]

Q3: What is the impact of the substituents on the hydrazine reactant?

A: The nature of the substituent on the hydrazine also significantly influences the regioselectivity. In substituted hydrazines (e.g., phenylhydrazine, methylhydrazine), the two nitrogen atoms have different nucleophilicity. The terminal nitrogen (NH2) is generally more nucleophilic and will preferentially attack the more electrophilic carbonyl carbon.

Q4: How do reaction conditions (solvent, temperature, pH) affect the regiochemical outcome?

A: Reaction conditions are critical and can often be modulated to favor the formation of a specific regioisomer.[6]

• Solvent: The choice of solvent can have a dramatic effect on regioselectivity. While traditional syntheses often employ polar protic solvents like ethanol, aprotic dipolar solvents such as N,N-dimethylacetamide (DMAc) have been shown to improve regioselectivity in some cases.[5][10] The use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), has been demonstrated to significantly enhance regioselectivity.[11]

• Temperature: Temperature can influence the reaction pathway. In some cases, temperature-controlled divergent synthesis has been developed to selectively produce different pyrazole derivatives.[12]

• pH (Acidity/Basicity): The pH of the reaction medium is a powerful tool for controlling regioselectivity. Acidic conditions can protonate the carbonyl oxygen, increasing its electrophilicity, and can also influence the nucleophilicity of the hydrazine nitrogens.[6] The use of an acid catalyst is common in the Knorr pyrazole synthesis to facilitate imine formation.[13][14][15] Conversely, the addition of a base is sometimes required to promote cyclization.[10]

Q5: Can the ratio of reactants be used to control regioselectivity?

A: Recent studies have shown that varying the ratio of the 1,3-dicarbonyl compound to the hydrazine can influence the ratio of the resulting regioisomers.[16] This provides another potential handle for optimizing the synthesis towards the desired product.

Troubleshooting Guides

Guide 1: My pyrazole synthesis is producing an inseparable mixture of regioisomers. What steps can I take to improve the selectivity?

When faced with a difficult-to-separate mixture of regioisomers, a systematic approach to optimizing the reaction conditions is essential.

Troubleshooting Workflow for Poor Regioselectivity

Caption: A systematic workflow for troubleshooting and optimizing the regioselectivity of pyrazole synthesis.

Detailed Steps:

• Re-evaluate Your Substrates:

  • Electronic Mismatch: If your 1,3-dicarbonyl has two carbonyls of very similar reactivity, consider if you can modify the substituents to create a greater electronic differentiation.

  • Steric Control: If electronics are not a strong directing factor, consider introducing a bulky group to sterically block one of the carbonyls.

• Systematic Solvent Screening:

  • Start with commonly used solvents like ethanol or acetic acid.

  • If regioselectivity is poor, switch to an aprotic dipolar solvent like N,N-dimethylacetamide (DMAc).[5]

  • For challenging cases, explore the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), which have been shown to dramatically improve regioselectivity.[11]

• Investigate the Effect of pH:

  • Acid Catalysis: If not already in use, add a catalytic amount of a protic acid (e.g., acetic acid, HCl). This is a standard condition for the Knorr synthesis and can influence which nitrogen of a substituted hydrazine attacks first.[13][14]

  • Basic Conditions: In some syntheses, a base is used to facilitate the final cyclization and aromatization steps.[10] Experiment with the addition of a non-nucleophilic base.

• Vary the Reaction Temperature:

  • Lowering the temperature may favor the thermodynamically controlled product, while higher temperatures may favor the kinetically controlled product. Run the reaction at room temperature, 0 °C, and reflux to observe the effect on the regioisomeric ratio.

• Adjust the Reactant Stoichiometry:

  • Recent findings suggest that the ratio of the dicarbonyl to the hydrazine can impact the product distribution.[16] Try running the reaction with a slight excess of either the 1,3-dicarbonyl or the hydrazine.

Guide 2: How can I confidently determine the structure of the major regioisomer?

Correctly identifying the major product is crucial. A combination of analytical techniques is often necessary for unambiguous structure elucidation.[17]

Analytical Workflow for Regioisomer Characterization

Caption: Recommended analytical workflow for the separation and structural confirmation of pyrazole regioisomers.

Key Analytical Techniques:

• Chromatographic Separation:

  • Column Chromatography: Often the first step to attempt separation of the regioisomers.[18][19]

  • High-Performance Liquid Chromatography (HPLC): Provides better resolution for separating isomers with similar polarities.[17] Chiral HPLC can be used for the separation of enantiomers of chiral pyrazole derivatives.[20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1D NMR (¹H and ¹³C): Provides initial structural information. The chemical shifts of the pyrazole ring protons and carbons will differ between the two regioisomers.

  • 2D NMR (NOESY and HMBC): These are powerful techniques for definitive structural assignment.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Can show through-space correlations between protons on the N-substituent and protons on the C3 or C5 substituents of the pyrazole ring, thus confirming the regiochemistry.[18][19]

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away, allowing for the unambiguous assignment of the carbon skeleton.

• Mass Spectrometry (MS): While the mass spectra of regioisomers can be very similar, subtle differences in fragmentation patterns may be observed that can aid in their differentiation.[17]

Experimental Protocols

Protocol: Regioselective Synthesis of a 1,3,5-Trisubstituted Pyrazole

This protocol provides a general method for the synthesis of a 1,3,5-trisubstituted pyrazole from an unsymmetrical 1,3-diketone and a substituted hydrazine, with considerations for optimizing regioselectivity.

Materials:

• Unsymmetrical 1,3-diketone (1.0 eq)

• Substituted hydrazine (e.g., phenylhydrazine hydrochloride) (1.1 eq)

• Solvent (e.g., ethanol, N,N-dimethylacetamide, or 2,2,2-trifluoroethanol)

• Acid catalyst (e.g., glacial acetic acid) (optional, 3-5 drops)

• Reaction vessel (e.g., round-bottom flask with condenser)

• Stir plate and magnetic stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) supplies

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add the unsymmetrical 1,3-diketone (1.0 eq) and the chosen solvent (e.g., 5-10 mL per mmol of diketone).

• Addition of Hydrazine: Add the substituted hydrazine (1.1 eq) to the solution. If using a hydrazine salt (e.g., phenylhydrazine HCl), it can be added directly.

• Catalyst Addition (Optional): If an acid catalyst is being used, add 3-5 drops of glacial acetic acid to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature or reflux). Monitor the progress of the reaction by TLC until the starting materials are consumed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If the product precipitates, it can be collected by filtration.

  • If the product is soluble, remove the solvent under reduced pressure.

  • The crude product can be further purified by recrystallization or column chromatography.

• Characterization: Analyze the purified product(s) by NMR (¹H, ¹³C, and 2D techniques if necessary) and mass spectrometry to confirm the structure and determine the regioisomeric ratio.

Data Presentation

Table 1: Influence of Reaction Conditions on Regioselectivity

1,3-Dicarbonyl Substituents (R¹, R³)	Hydrazine	Solvent	Conditions	Major Regioisomer	Reference
CF₃, Aryl	Arylhydrazine	EtOH	Room Temp.	Equimolar mixture	[5]
CF₃, Aryl	Arylhydrazine	DMAc	Room Temp., Acidic	1-Aryl-3-aryl-5-trifluoromethylpyrazole (up to 98:2)	[5]
CF₃, Aryl	Methylhydrazine	EtOH	Room Temp.	Low regioselectivity
CF₃, Aryl	Methylhydrazine	HFIP	Room Temp.	1-Methyl-3-aryl-5-trifluoromethylpyrazole (up to 97:3)	[11]
Me, Et	Phenylhydrazine	-	Excess Phenylhydrazine	1-Phenyl-3-methyl-5-ethylpyrazole (1.7:1)	[16]

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). PMC - NIH. [Link]

• Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues. (2022). RSC Publishing. [Link]

• Recent Advances in the Synthesis of Pyrazoles. A Review. (n.d.). Taylor & Francis Online. [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC - NIH. [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). PMC - NIH. [Link]

• Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (n.d.). ACS Publications. [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. (2022). RSC Publishing. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (n.d.). ACS Publications. [Link]

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). Slideshare. [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. [Link]

• 1,3-diketones from acid chlorides and ketones: a rapid and general one-pot synthesis of pyrazoles. (n.d.). PubMed. [Link]

• Pyrazole formation: Examination of kinetics, substituent effects, and mechanistic pathways. (n.d.). ResearchGate. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (n.d.). UAB Barcelona. [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. [Link]

• Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. (n.d.). Organic Chemistry Portal. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (n.d.). NIH. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (n.d.). UAB Barcelona. [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. (2024). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Competitive paths for the formation of regioisomeric pyrazoles (6a or 7a). (n.d.). ResearchGate. [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. (n.d.). NIH. [Link]

• Knorr Pyrazole Synthesis advice. (2024). Reddit. [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (n.d.). NIH. [Link]

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Preventing dehalogenation in cross-coupling of bromo-pyrazoles

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Dehalogenation

Welcome to the technical support center for bromo-pyrazole cross-coupling reactions. This guide is designed to provide in-depth troubleshooting advice and practical solutions to a common and frustrating side reaction: dehalogenation. As Senior Application Scientists, we understand that minimizing this byproduct is critical for improving yield, simplifying purification, and ensuring the success of your synthetic campaigns.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem with bromo-pyrazoles?

Dehalogenation (or hydrodehalogenation) is an undesired side reaction where the bromine atom on your pyrazole ring is replaced by a hydrogen atom.[1][2] This consumes your starting material, generates a difficult-to-remove impurity, and ultimately lowers the yield of your desired cross-coupled product. Bromo-pyrazoles, like other electron-deficient N-heterocyclic halides, can be particularly susceptible to this reaction.[3]

Q2: What is the primary cause of dehalogenation in my palladium-catalyzed reaction?

The culprit is typically the formation of a palladium-hydride (Pd-H) species in the catalytic cycle.[1] This intermediate can reductively eliminate with your bromo-pyrazole to form the dehalogenated byproduct instead of proceeding down the desired cross-coupling pathway.[4] Several factors can generate this Pd-H species, including the base, solvent, or trace impurities acting as hydride sources.[2][4]

Q3: My pyrazole has an unprotected N-H group. Does this matter?

Absolutely. The N-H proton on a pyrazole ring is acidic and can be deprotonated by the base in the reaction. This can lead to several complications, including catalyst inhibition or promotion of side reactions.[5] For many systems, especially those prone to dehalogenation, protecting the pyrazole nitrogen with a suitable group (e.g., Boc, Trityl, or SEM) is a highly recommended strategy to improve reaction outcomes.[3][6][7] In some cases, using a BOC group has been shown to suppress dehalogenation while also being removed under the reaction conditions.[6]

The Competing Pathways: Cross-Coupling vs. Dehalogenation

To effectively troubleshoot, it's crucial to visualize the mechanistic challenge. The active Pd(0) catalyst can enter two competing catalytic cycles after oxidative addition to the bromo-pyrazole. Your goal is to favor the transmetalation and reductive elimination that leads to the product, while suppressing the pathway that leads to dehalogenation.

Caption: Competing catalytic cycles in bromo-pyrazole cross-coupling.

Troubleshooting Guide: A Stepwise Approach to Eliminating Dehalogenation

If you are observing significant formation of your dehalogenated pyrazole, follow this systematic workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for minimizing dehalogenation.

Step 1: Evaluate Your Ligand

The Problem: Your ligand may not be promoting the desired reductive elimination step fast enough, allowing the dehalogenation pathway to compete. Standard ligands like PPh₃ are often inadequate.[8]

The Solution: Switch to a bulky, electron-rich phosphine ligand. These ligands are known to accelerate reductive elimination, which is the product-forming step, thereby outcompeting the dehalogenation side reaction.[9]

• Recommended Ligands: Biaryl phosphines such as XPhos, SPhos, and tBuBrettPhos are often highly effective for coupling N-heterocycles and minimizing side reactions.[3][9][10]

• Why it Works: Bulky ligands promote the crucial C-C or C-N bond formation, making it the kinetically favored pathway.[4][9]

Step 2: Change Your Base

The Problem: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can be problematic. They can act as hydride sources or promote other side reactions.

The Solution: Switch to a weaker, non-nucleophilic inorganic base.

• Recommended Bases: Potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium carbonate (K₂CO₃) are excellent choices.[3][9]

• Why it Works: These bases are less likely to generate hydride species that lead to dehalogenation. K₃PO₄, in particular, is often cited as a robust choice for Suzuki couplings of challenging heterocyclic substrates.[11]

Step 3: Re-evaluate Your Solvent

The Problem: Your solvent can be an active participant and a potential source of hydrides. Protic solvents (like alcohols) are known hydride donors, and polar aprotic solvents like DMF and dioxane have also been observed to promote dehalogenation more than non-polar alternatives.[2][8]

The Solution: Use a non-polar, aprotic solvent.

• Recommended Solvents: Toluene or dioxane are generally preferred.[2][9] Toluene, in particular, is often a superior choice for minimizing this side reaction.[8]

• Why it Works: These solvents are less likely to act as hydride donors, starving the dehalogenation cycle of a key reagent.

Step 4: Lower the Reaction Temperature

The Problem: High temperatures can provide the necessary activation energy for the undesired dehalogenation pathway. While heat is often required to drive the reaction to completion, excessive heat can favor side reactions.[2]

The Solution: Reduce the reaction temperature.

• Recommendation: If you are running the reaction at 100-110 °C, try lowering it to 80 °C.[9]

• Why it Works: Dehalogenation may have a higher activation energy than the desired coupling. By lowering the temperature, you can selectively slow down the side reaction more than the productive pathway.

Parameter Comparison for Optimization

The choice of reaction parameters is critical. The following tables summarize the general effects of different ligands and bases on minimizing dehalogenation, based on trends reported in the literature.

Table 1: Effect of Ligand Choice on Dehalogenation

Ligand	General Type	Expected Dehalogenation	Rationale
PPh₃	Simple Phosphine	High	Less effective at promoting reductive elimination.[8]
dppf	Ferrocene-based	Moderate to High	Can be effective, but often surpassed by newer ligands.
XPhos / SPhos	Bulky Biarylphosphine	Low	Accelerates reductive elimination, outcompeting dehalogenation.[3][9]

| tBuBrettPhos | Bulky Biarylphosphine | Low | Specifically designed for challenging couplings of N-heterocycles.[10] |

Table 2: Effect of Base Choice on Dehalogenation

Base	General Type	Expected Dehalogenation	Rationale
NaOtBu / KOtBu	Strong Alkoxide	High	Can be a source of hydrides; high basicity can promote side reactions.[9]
K₂CO₃ / Cs₂CO₃	Inorganic Carbonate	Low to Moderate	Milder conditions, less likely to be a hydride source.[3]

| K₃PO₄ | Inorganic Phosphate | Low | Often the optimal choice for suppressing side reactions with heterocycles.[9][11] |

Sample Experimental Protocol: Suzuki-Miyaura Coupling of a Bromo-Pyrazole

This protocol provides a robust starting point for the cross-coupling of a generic N-protected bromo-pyrazole with an arylboronic acid, specifically designed to minimize hydrodehalogenation.

Materials:

• N-Protected 4-Bromo-pyrazole (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• XPhos Pd G2 Precatalyst (0.02 mmol, 2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the N-protected 4-bromo-pyrazole, arylboronic acid, XPhos Pd G2 precatalyst, and finely ground K₃PO₄.

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed toluene and water via syringe.

• Degassing: Bubble argon through the stirred reaction mixture for 10-15 minutes to ensure all oxygen is removed.

• Heating: Place the vial in a pre-heated oil bath or heating block set to 80 °C.

• Monitoring: Stir the reaction vigorously. Monitor the progress by TLC or LC-MS analysis of small aliquots. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to isolate the desired product.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Grushin, V. V., et al. Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Publications. Available from: [Link]

• Guram, A. S., et al. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. NIH Public Access. Available from: [Link]

• Engle, K. M., et al. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. NIH Public Access. Available from: [Link]

• Jedinák, L., et al. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. PubMed. Available from: [Link]

• Tomanová, P., et al. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. Available from: [Link]

• Lee, H., et al. Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Molecules. Available from: [Link]

• Dénès, F., et al. Deciphering complexity in Pd–catalyzed cross-couplings. PMC. Available from: [Link]

• Navarro, O., et al. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. ACS Publications. Available from: [Link]

• Moody, C. J., et al. An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate. Available from: [Link]

• Lee, H., et al. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PubMed Central. Available from: [Link]

• Reddit User Discussion. significant dehalogenation in stille coupling. Reddit. Available from: [Link]

• Lee, H., et al. Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Molecules. Available from: [Link]

• Billingsley, K. L., & Buchwald, S. L. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. ACS Publications. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Reddit User Discussion. Diagnosing issues with a failed Suzuki coupling?. Reddit. Available from: [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?. Available from: [Link]

• Institut Kimia Malaysia. A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. Available from: [Link]

• Bellina, F., & Rossi, R. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH Public Access. Available from: [Link]

Sources

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• 7. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Scaling Up the Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

Welcome to the technical support center for the synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. This guide is designed for researchers, chemists, and process development professionals who are looking to scale up this important synthetic intermediate. We will move beyond simple procedural steps to address the critical challenges you may face, providing evidence-based solutions and explaining the chemical principles behind them. Our goal is to empower you with the expertise to troubleshoot and optimize this synthesis with confidence and scientific rigor.

The synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole typically involves two key transformations: the bromination of the pyrazole ring and the N-arylation with an activated aryl halide. The most common route involves the N-arylation of 4-bromopyrazole with an electron-deficient aryl halide like 1-fluoro-2-nitrobenzene or 1-chloro-2-nitrobenzene, often via a nucleophilic aromatic substitution (SNAr) or a copper-catalyzed Ullmann-type coupling.[1][2] Each step presents unique challenges, particularly when transitioning from bench-scale to pilot or manufacturing scale.

Troubleshooting Guide: A Question & Answer Approach

This section directly addresses specific experimental issues in a problem-and-solution format.

Problem 1: Low or Inconsistent Yield in the N-Arylation Step

Question: "My N-arylation of 4-bromopyrazole with 1-fluoro-2-nitrobenzene is giving low (<50%) and inconsistent yields upon scale-up. What are the likely causes and how can I fix this?"

Answer: This is a common and multifaceted problem when scaling up. The root cause often lies in a combination of factors related to reaction kinetics, mass transfer, and reagent stability.

Potential Causes & Solutions:

• Inefficient Deprotonation of 4-Bromopyrazole: The reaction requires the formation of the pyrazolide anion to act as a nucleophile. Incomplete deprotonation is a frequent culprit for low conversion.

  • Insight: The pKa of pyrazole is approximately 14, so a sufficiently strong base is required. While common bases like potassium carbonate (K₂CO₃) are often used, their effectiveness can be highly dependent on the solvent and temperature.[3]

  • Solution:

    • Base Selection: Consider switching to a stronger, non-nucleophilic base such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄). Cs₂CO₃ is often superior due to its higher solubility in organic solvents, which facilitates a more homogeneous reaction environment.

    • Azeotropic Water Removal: Ensure your 4-bromopyrazole and solvent are scrupulously dry. Water will consume the base and inhibit the formation of the necessary pyrazolide anion. Before adding other reagents, consider performing an azeotropic distillation with a solvent like toluene to remove residual moisture.

• Poor Catalyst Activity (for Ullmann-type Reactions): If you are using a copper-catalyzed variant with a less reactive aryl halide (e.g., 1-chloro-2-nitrobenzene), the state of the copper catalyst is paramount.

  • Insight: The active species in Ullmann couplings is typically a Cu(I) species.[4] Commercially available copper salts can have an inactive layer of copper(II) oxide on their surface.

  • Solution:

    • Catalyst Activation: Use freshly purchased, high-purity copper(I) iodide (CuI) or activate the copper source before use.[5]

    • Ligand Choice: The addition of a ligand can stabilize the copper catalyst and accelerate the reaction. Simple, inexpensive ligands like L-proline or N,N'-dimethylethylenediamine (DMEDA) have proven effective in improving the efficiency and reliability of Ullmann N-arylations.[6]

• Mass & Heat Transfer Limitations: On a larger scale, inefficient stirring or localized overheating can lead to side reactions and decomposition of the nitro-containing starting material.

  • Solution:

    • Mechanical Stirring: Switch from magnetic stirring to overhead mechanical stirring to ensure efficient mixing in larger reaction vessels.

    • Controlled Reagent Addition: Add the aryl halide or the base solution portion-wise or via a syringe pump to control the reaction exotherm. Monitor the internal temperature closely.

Parameter	Bench-Scale (Typical)	Scale-Up Recommendation	Rationale
Base	K₂CO₃ (solid)	Cs₂CO₃ or K₃PO₄	Improved solubility and basicity for efficient deprotonation.[3]
Solvent	DMF, DMSO	Toluene, Dioxane, or CPME	Higher boiling points for better temperature control and easier removal post-reaction. DMF can decompose at high temperatures.
Catalyst (if used)	CuI	High-purity CuI + Ligand (e.g., L-proline)	Ligands improve catalyst stability and reaction rates.[7]
Stirring	Magnetic Stir Bar	Overhead Mechanical Stirrer	Ensures homogeneous mixing and prevents localized hot spots.
Atmosphere	Ambient or N₂ balloon	Strict Inert Atmosphere (N₂ or Ar)	Prevents oxidation and degradation of the catalyst and reagents.

Problem 2: Formation of an Unwanted Regioisomer

Question: "I am starting with an unsymmetrical pyrazole and observing the formation of two different N-arylated isomers. How can I control the regioselectivity to favor the desired product?"

Answer: Regioselectivity in the N-arylation of unsymmetrical pyrazoles is a well-documented challenge.[8][9] The outcome is dictated by a delicate balance of steric and electronic factors at the two nitrogen atoms.

Controlling Factors & Strategies:

• Steric Hindrance: The incoming aryl group will preferentially attack the less sterically hindered nitrogen atom.

  • Strategy: If your pyrazole substrate allows, ensure the bulkier substituent is positioned at the C3 or C5 position adjacent to the nitrogen you wish to block. For example, a substituent at C5 will sterically disfavor arylation at the adjacent N1 position.

• Protecting Groups: A transient protecting group can be used to block one nitrogen, forcing arylation at the other.

  • Strategy: The use of a 2-(trimethylsilyl)ethoxymethyl (SEM) group is a sophisticated strategy. The SEM group can be directed to one nitrogen, the arylation performed on the other, and then the SEM group can be removed under specific conditions.[9] This provides excellent control but adds steps to the overall synthesis.

• Reaction Conditions: The choice of catalyst, ligand, and solvent system can influence the electronic environment and thus the regioselectivity.[8][10]

  • Strategy: A systematic screen of conditions is recommended. For instance, copper-catalyzed reactions with specific diamine ligands have been shown to direct arylation based on tuning the properties of the intermediate metallotautomers.[8]

Workflow for Addressing Regioselectivity

Caption: A logical workflow for troubleshooting regioselectivity issues.

Problem 3: Difficult Purification of the Final Product

Question: "My crude product is a dark, oily residue that is difficult to purify by column chromatography. How can I improve the isolation and purity of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole?"

Answer: Purification challenges with this class of compounds often stem from residual polar solvents, baseline impurities from starting materials, and colored byproducts from side reactions.

Effective Purification Strategies:

• Acid-Base Extraction/Wash: The pyrazole nitrogen is weakly basic and can be protonated. This property can sometimes be exploited for purification.

  • Protocol: A patent for purifying pyrazole derivatives suggests dissolving the crude material in a suitable organic solvent and washing with a dilute mineral acid.[11] This can help remove non-basic impurities. However, the nitro group reduces the basicity of the pyrazole, so this may have limited effectiveness. A more reliable approach is to use a thorough workup.

  • Workup Protocol:

    • After the reaction is complete, quench carefully with water or a saturated NH₄Cl solution.

    • Extract the product into a solvent like ethyl acetate or dichloromethane.

    • Wash the organic layer sequentially with water, dilute HCl (to remove basic impurities like residual DMEDA), saturated NaHCO₃ solution (to remove acidic components), and finally, brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Recrystallization/Trituration: This is often the most effective method for obtaining high-purity crystalline material on a large scale.

  • Solvent Screening: The key is finding a suitable solvent system.

    • Single Solvent: Test solvents like isopropanol, ethanol, or ethyl acetate. Heat a small amount of crude material in the solvent until it dissolves, then cool slowly to induce crystallization.

    • Solvent/Anti-Solvent System: A highly effective method is to dissolve the crude oil in a minimal amount of a good solvent (e.g., dichloromethane) and then slowly add an anti-solvent in which the product is insoluble (e.g., hexane or heptane) until turbidity persists.[12] Let it stand to crystallize.

• Activated Carbon Treatment: If the product is dark due to high molecular weight, colored impurities, a charcoal treatment can be very effective.

  • Protocol: Dissolve the crude product in a suitable solvent (e.g., ethyl acetate). Add a small amount (1-5% by weight) of activated carbon and heat to reflux for 15-30 minutes. Filter the hot solution through a pad of Celite® to remove the carbon, then proceed with concentration and recrystallization.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is preferred for scale-up: bromination first, or N-arylation first?

A1: The most common and generally more reliable route for scale-up is to start with commercially available 4-bromopyrazole and then perform the N-arylation. 4-Bromopyrazole is a stable, crystalline solid.[13] Performing the bromination on the final N-arylated pyrazole can sometimes lead to issues with regioselectivity and potential side reactions with the nitro-aryl ring.[14][15]

Q2: What are the primary safety concerns when scaling up this synthesis?

A2: There are two main areas of concern:

• Nitroaromatics: 1-Fluoro-2-nitrobenzene and the final product are nitroaromatic compounds. These can be thermally unstable and potentially explosive, especially in the presence of certain contaminants. Always perform a thermal hazard analysis (e.g., Differential Scanning Calorimetry, DSC) on the final product and reaction mixture before scaling up to large quantities.

• Reaction Exotherms: The N-arylation reaction can be exothermic. On a large scale, this heat can accumulate, leading to a runaway reaction. Ensure proper temperature monitoring (internal probe), controlled addition rates, and an adequate cooling system for the reactor.

Q3: How do I confirm the structure and purity of my final product?

A3: A combination of analytical techniques is essential for unambiguous characterization:

• ¹H and ¹³C NMR: Provides definitive structural confirmation.

• Mass Spectrometry (MS): Confirms the molecular weight.

• HPLC: The best method for determining purity (e.g., >99.5%). Develop a method using a suitable column (e.g., C18) and mobile phase (e.g., acetonitrile/water gradient).

• Melting Point: A sharp melting point is a good indicator of high purity for a crystalline solid.[12]

Q4: Can I use 1-chloro-2-nitrobenzene instead of 1-fluoro-2-nitrobenzene?

A4: Yes, but it requires different reaction conditions. The C-F bond in 1-fluoro-2-nitrobenzene is highly activated towards nucleophilic aromatic substitution (SNAr), allowing the reaction to proceed often without a catalyst. The C-Cl bond is less reactive. To use 1-chloro-2-nitrobenzene, you will almost certainly need to employ a copper-catalyzed Ullmann-type coupling, which requires a copper(I) source, and likely a ligand, at elevated temperatures.[4]

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• Copper Catalysis with Arynes: Unlocking Site-Selective Aryl
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• Technical Support Center: Improving the Regioselectivity of Pyrazole N-Aryl
• Mechanochemically Accelerated N-Arylation: A Scalable and Solvent-Minimized Approach Bypassing Friction Sensitive Reagents. ACS Sustainable Chemistry & Engineering.
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• Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones. MDPI.
• On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous C
• Application of Ullmann and Ullmann-Finkelstein reactions for the synthesis of N-aryl-N-(1H-pyrazol-3-yl) acetamide or N-(1-aryl-1H-pyrazol-3-yl)
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• Ullmann Reaction. Organic Chemistry Portal.
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• Catalytic Ullmann‐Type N‐Arylation to Access Medicinally Important SuFEx‐able Pyrazolo[1,5‐a]Quinoxalinones.
• Overcoming Limitations in Decarboxylative Arylation via Ag–Ni Electrocatalysis.
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• Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. MDPI.
• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI.
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Reference Data & Comparative Studies

The Regioisomeric Riddle: A Comparative Guide to the Biological Activity of Pyrazole Scaffolds

In the intricate world of medicinal chemistry, the pyrazole scaffold stands as a privileged structure, a versatile building block for a multitude of therapeutic agents.[1][2] Its five-membered aromatic ring, containing two adjacent nitrogen atoms, offers a unique combination of electronic and steric properties that have been exploited to develop drugs for a wide range of diseases, including cancer, inflammation, and microbial infections.[3][4][5] However, the seemingly subtle difference in the substitution pattern on this heterocyclic core—a phenomenon known as regioisomerism—can lead to dramatic shifts in biological activity. This guide provides an in-depth, objective comparison of the performance of pyrazole regioisomers, supported by experimental data, to illuminate the critical role of regiochemistry in drug design and development.

The Crucial Choice: 1,3- vs. 1,5-Diarylpyrazoles in COX Inhibition

The story of pyrazole regioisomers in medicinal chemistry is perhaps best exemplified by the development of selective cyclooxygenase-2 (COX-2) inhibitors. The COX enzymes are central to the inflammatory cascade, and their selective inhibition is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects.[6]

Celecoxib, a well-known nonsteroidal anti-inflammatory drug (NSAID), is a 1,5-diarylpyrazole that exhibits high selectivity for COX-2 over its COX-1 isoform.[3][7] This selectivity is attributed to the specific orientation of its two aryl rings, which allows it to fit snugly into the active site of the COX-2 enzyme.

A pivotal study in the development of celecoxib revealed the profound impact of pyrazole regioisomerism on COX inhibition. When researchers synthesized and evaluated the corresponding 1,3-diarylpyrazole regioisomer of a celecoxib precursor, they made a striking discovery: the 1,3-isomer was completely devoid of both COX-1 and COX-2 activity.[2] This stark difference in biological activity underscores the critical importance of the spatial arrangement of substituents on the pyrazole ring for effective enzyme inhibition.

Table 1: Comparative COX Inhibition of Pyrazole Regioisomers

Compound	Regioisomer	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Reference
Celecoxib (SC-58635)	1,5-Diarylpyrazole	15	0.04	[5]
SC-58125 Regioisomer	1,3-Diarylpyrazole	>100	>100	[2]

This dramatic loss of activity in the 1,3-regioisomer highlights the stringent structural requirements for binding to the COX active site. The precise positioning of the aryl groups in the 1,5-diarylpyrazole configuration is essential for the necessary interactions with key amino acid residues within the enzyme.

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

A common method to determine the inhibitory activity of compounds against COX-1 and COX-2 is the in vitro enzyme immunoassay.

Step-by-Step Methodology:

• Enzyme and Cofactor Preparation: In a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme to the designated wells.

• Inhibitor Incubation: Add various concentrations of the test compound (e.g., pyrazole regioisomers) or a vehicle control (like DMSO) to the wells. The plate is then incubated for a set period (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: The enzymatic reaction is started by adding the substrate, arachidonic acid, to all wells.

• Reaction Incubation: The plate is incubated for a specific time (e.g., 10 minutes) at 37°C, allowing the enzyme to convert arachidonic acid into prostaglandins.

• Reaction Termination: The reaction is stopped by adding a suitable stop solution, such as a dilute hydrochloric acid solution.

• Detection: The amount of prostaglandin (e.g., PGE2) produced is quantified using a detection method like an enzyme immunoassay (EIA).[8]

A Switch in Selectivity: The Kinase Inhibition Profile of Pyrazole Regioisomers

The influence of pyrazole regioisomerism extends beyond anti-inflammatory agents into the realm of oncology and the development of protein kinase inhibitors. Protein kinases are a large family of enzymes that play crucial roles in cell signaling, and their dysregulation is a hallmark of many cancers.[9]

A fascinating example of how a simple change in substituent position can completely alter the target profile of a drug candidate was demonstrated in a study aimed at developing p38α MAP kinase inhibitors. The researchers synthesized a series of 3,4,5-trisubstituted pyrazoles and their corresponding regioisomers.

The initial lead compound, a 3-(4-fluorophenyl)-4-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine, showed potent inhibition of p38α MAP kinase. However, when the positions of the 4-fluorophenyl and pyridin-4-yl groups were swapped to create the 4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine regioisomer, a remarkable shift in activity occurred. The new regioisomer exhibited an almost complete loss of p38α inhibition but gained potent activity against several important cancer-related kinases, including Src, B-Raf, EGFR, and VEGFR-2.[10]

Table 2: Comparative Kinase Inhibition of Pyrazole Regioisomers

| Compound | Regioisomer | p38α MAP Kinase Inhibition | Src IC50 (nM) | B-Raf V600E IC50 (nM) | VEGFR-2 IC50 (nM) | Reference | |---|---|---|---|---|---| | Lead Compound | 3-(4-fluorophenyl)-4-(pyridin-4-yl) | Potent | - | - | - |[10] | | Regioisomer (6a) | 4-(4-fluorophenyl)-3-(pyridin-4-yl) | Inactive | 50 | 80 | 120 |[10] |

This "regioisomeric switch" in kinase selectivity provides a powerful illustration of how subtle structural modifications can be leveraged to retarget a molecule towards different therapeutic indications. The altered spatial arrangement of the key pharmacophoric groups in the regioisomer likely facilitates a different set of interactions within the ATP-binding pockets of the new target kinases.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

A widely used method for determining the inhibitory potency of compounds against kinases is the in vitro luminescence-based kinase assay.

Step-by-Step Methodology:

• Master Mixture Preparation: A master mixture is prepared containing the kinase buffer, ATP, and the kinase substrate.

• Plate Setup: The master mixture is added to the wells of a 96-well plate.

• Inhibitor Addition: Test compounds (the pyrazole regioisomers) are added to the designated "Test Wells." A "Positive Control" well receives a buffer with DMSO, and a "Blank" well receives only the buffer without the enzyme.

• Enzyme Addition: The target kinase (e.g., Src, VEGFR-2) is added to the "Test Wells" and "Positive Control" wells.

• Reaction Incubation: The plate is incubated to allow the kinase reaction to proceed.

• Luminescence Detection: A reagent such as Kinase-Glo® is added to each well. This reagent stops the kinase reaction and measures the amount of remaining ATP. The luminescence is then read using a microplate reader. A lower luminescence signal indicates higher kinase activity (more ATP consumed).[1][10]

The Antimicrobial Puzzle: Unraveling the Impact of Regioisomerism

While the influence of pyrazole regioisomerism on enzyme inhibition is well-documented, its effect on antimicrobial activity is a more complex and less explored area. Numerous studies have reported the synthesis and evaluation of various pyrazole derivatives with promising antibacterial and antifungal properties.[11][12][13] However, direct comparative studies of regioisomers within the same investigation are less common.

Despite the scarcity of head-to-head comparisons, the existing literature suggests that the substitution pattern on the pyrazole ring is indeed a critical determinant of antimicrobial efficacy. For instance, studies on 1,3-diaryl and 1,5-diaryl pyrazoles have independently demonstrated their potential as antimicrobial agents.[6][12] The specific nature and position of substituents on the aryl rings, in conjunction with the pyrazole core, influence the compound's ability to interact with microbial targets.

Experimental Protocol: Antimicrobial Activity Assessment

The antimicrobial activity of pyrazole derivatives is typically evaluated using standard microbiological techniques.

Step-by-Step Methodology (Agar Well Diffusion Method):

• Culture Preparation: A standardized inoculum of the test microorganism (bacteria or fungi) is prepared and uniformly spread on the surface of an agar plate.

• Well Creation: Wells are created in the agar using a sterile cork borer.

• Compound Addition: A specific concentration of the test compound (dissolved in a suitable solvent like DMSO) is added to each well. A solvent control and a standard antibiotic/antifungal are also included.

• Incubation: The plates are incubated under conditions suitable for the growth of the microorganism.

• Zone of Inhibition Measurement: The antimicrobial activity is determined by measuring the diameter of the clear zone of growth inhibition around each well. A larger diameter indicates greater antimicrobial potency.[8]

Visualizing the Concepts

To better understand the concepts discussed, the following diagrams illustrate the key pathways and workflows.

Caption: A typical workflow for an in vitro kinase inhibition assay.

Conclusion: The Power of Position

The evidence presented in this guide unequivocally demonstrates that the biological activity of pyrazole derivatives is exquisitely sensitive to their regioisomeric form. A subtle shift in the position of a substituent can transform an active compound into an inactive one, or, more remarkably, redirect its activity towards an entirely new set of biological targets. This "regioisomeric effect" is a powerful tool in the hands of medicinal chemists, offering a strategy to fine-tune the potency, selectivity, and overall pharmacological profile of drug candidates.

For researchers, scientists, and drug development professionals, a thorough understanding of the structure-activity relationships of pyrazole regioisomers is paramount. The causal link between a molecule's three-dimensional structure and its biological function is a fundamental principle of drug design. By carefully considering the impact of regioisomerism, we can more rationally design and synthesize novel pyrazole-based therapeutics with enhanced efficacy and improved safety profiles, ultimately contributing to the advancement of medicine.

References

• Tri- and tetrasubstituted pyrazole derivates: regioisomerism switches activity from p38MAP kinase to important cancer kinases. PubMed. [Link]

• Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3- (trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). ACS Publications. [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. PMC. [Link]

• 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents: Synthesis, Characterization and Docking Study. TSI Journals. [Link]

• Recent applications of pyrazole and its substituted analogs. ResearchGate. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

• Synthesis and biological evaluation of 1,3-diaryl pyrazole derivatives as potential antibacterial and anti-inflammatory agents. PubMed. [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. NIH. [Link]

• Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benze nesulfonamide (SC-58635, celecoxib). PubMed. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. [Link]

• Synthesis, Characterization and Antimicrobial activity of Pyrazole Derivatives. Indian Journal of Chemistry. [Link]

• Structures of SC-560 and celecoxib. SC-560: COX-1 IC50 0.009 M, COX-2... ResearchGate. [Link]

• Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. MDPI. [Link]

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. OUCI. [Link]

• Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC Publishing. [Link]

• Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. PMC. [Link]

• A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug. PubMed. [Link]

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• Specificity of COX-1 and COX-2 inhibitors. The selectivity of SC-560... ResearchGate. [Link]

• Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba. MDPI. [Link]

• Efficient Regiocontrolled Synthesis and Antimicrobial Activity of Pyrazoles. ResearchGate. [Link]

• Synthesis and antimicrobial activities of novel 1,5-diaryl pyrazoles. PubMed. [Link]

• Synthesis of 1,3-diaryl pyrazole derivatives and evaluation of anticonvulsant and antimicrobial activities. ResearchGate. [Link]

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The Pyrazole Scaffold: A Privileged Core for Kinase Inhibition - A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for potent and selective kinase inhibitors is a continuous journey. Protein kinases, as central regulators of cellular signaling, represent a critical class of drug targets. Dysregulation of their activity is a hallmark of numerous diseases, most notably cancer.[1] Within the vast chemical space of potential inhibitors, the pyrazole nucleus has emerged as a "privileged scaffold".[1] Its unique structural and electronic properties make it an ideal framework for designing molecules that can effectively compete with ATP in the kinase active site.[2]

This guide provides a comparative analysis of kinase inhibitors centered around the pyrazole core. While direct experimental data for the specific molecule 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is not extensively available in public literature, we will explore the therapeutic potential of the broader class of bromo- and nitro-substituted phenyl-pyrazoles. This exploration will be grounded in the well-established principles of structure-activity relationships (SAR) for pyrazole-based inhibitors.[3] To provide a tangible benchmark for performance, we will compare this class of compounds against two FDA-approved, pyrazole-containing kinase inhibitors: Crizotinib and Ruxolitinib .

The Promise of Substituted Phenyl-Pyrazoles

The pyrazole ring system offers a versatile template for chemical modification.[1] The strategic placement of different substituents can significantly influence a compound's potency, selectivity, and pharmacokinetic properties.[2]

• The Phenyl Group: The presence of a phenyl ring attached to the pyrazole core is a common feature in many kinase inhibitors. This aromatic group often occupies a hydrophobic pocket within the kinase domain, contributing to the overall binding affinity.[4]

• Bromo and Nitro Substitutions: The addition of bromo and nitro groups to the phenyl ring can further modulate the inhibitor's activity. The electron-withdrawing nature of these groups can alter the electronic distribution of the molecule, potentially enhancing interactions with key residues in the ATP-binding site. Furthermore, the position of these substituents is crucial; for instance, ortho-substitutions (as in the 2-nitrophenyl group of the topic compound) can induce specific conformational preferences that may favor binding to certain kinases over others.[5] While speculative without direct experimental data, the structure of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole suggests a molecule designed to probe specific regions of the kinase active site.

Comparative Analysis: Established Pyrazole-Based Kinase Inhibitors

To understand the performance benchmarks that a new pyrazole-based inhibitor must meet, we will examine two successful drugs, Crizotinib and Ruxolitinib.

Inhibitor	Primary Kinase Targets	IC50 Values	Key Therapeutic Applications
Crizotinib	ALK, c-MET, ROS1	ALK: ~3 nM[6], c-MET: ~8 nM	ALK-positive non-small cell lung cancer (NSCLC)[7]
Ruxolitinib	JAK1, JAK2	JAK1: ~3.3 nM, JAK2: ~2.8 nM[8][9]	Myelofibrosis, polycythemia vera[2]

Table 1: Comparative profile of Crizotinib and Ruxolitinib, two FDA-approved pyrazole-containing kinase inhibitors.

Crizotinib is a potent inhibitor of ALK and c-MET receptor tyrosine kinases.[7] Its clinical success in treating specific subtypes of non-small cell lung cancer has validated the therapeutic potential of targeting these kinases.[7] Ruxolitinib , on the other hand, is a selective inhibitor of the Janus kinases JAK1 and JAK2.[8] By blocking the JAK-STAT signaling pathway, Ruxolitinib effectively treats myeloproliferative neoplasms.[2] The low nanomolar IC50 values of both Crizotinib and Ruxolitinib highlight the high potency that can be achieved with the pyrazole scaffold.[6][8][9]

Key Signaling Pathways Targeted by Pyrazole-Based Inhibitors

To appreciate the mechanism of action of these inhibitors, it is essential to visualize the signaling pathways they disrupt.

Caption: The JAK-STAT signaling pathway, a key target of Ruxolitinib.

Experimental Protocols for Kinase Inhibitor Profiling

The characterization of any new kinase inhibitor requires rigorous experimental validation. Below are detailed, step-by-step methodologies for a common biochemical and a cell-based assay.

Biochemical Kinase Assay: ADP-Glo™ Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction. It is a robust, high-throughput method suitable for determining IC50 values.

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., 4-bromo-1-(2-nitrophenyl)-1H-pyrazole) in DMSO. A typical starting concentration is 10 mM.

• Kinase Reaction Setup: In a 384-well plate, add the following components in order:

  • 5 µL of kinase buffer.

  • 2.5 µL of the test compound dilution.

  • 2.5 µL of the kinase of interest.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the compound to bind to the kinase.[10]

• Initiation of Kinase Reaction: Add 5 µL of a solution containing the kinase's substrate and ATP (at the Km concentration for each).

• Reaction Incubation: Incubate the plate for a defined period (e.g., 60 minutes) at the optimal temperature for the kinase.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent. This converts the ADP produced to ATP and initiates a luciferase-based reaction that generates a luminescent signal. Incubate for 30 minutes at room temperature.[10]

• Data Acquisition: Measure the luminescence using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus, the kinase activity.

• Data Analysis: Plot the luminescence signal against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Kinase Assay: Cellular Phosphorylation Assay (Western Blot)

This assay determines the ability of an inhibitor to block the phosphorylation of a kinase's downstream substrate within a cellular context.

Methodology:

• Cell Culture and Treatment:

  • Plate cells known to have an active signaling pathway involving the kinase of interest (e.g., a cell line with a constitutively active JAK-STAT pathway for testing a JAK inhibitor).

  • Once the cells have adhered, treat them with various concentrations of the test inhibitor for a specific duration (e.g., 2 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of the kinase's substrate.

  • Wash the membrane and then incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • To ensure equal protein loading, probe a separate membrane (or strip and re-probe the same membrane) with an antibody against the total, non-phosphorylated form of the substrate.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Data Analysis: Quantify the band intensities. A decrease in the phosphorylated substrate signal with increasing inhibitor concentration indicates effective target engagement in a cellular environment.[11]

Caption: A general workflow for screening and characterizing kinase inhibitors.

Conclusion and Future Directions

The pyrazole scaffold remains a cornerstone in the development of targeted kinase inhibitors. While 4-bromo-1-(2-nitrophenyl)-1H-pyrazole represents an intriguing chemical entity, its potential as a kinase inhibitor can only be unlocked through rigorous experimental evaluation using assays such as those described in this guide. By comparing its performance against established drugs like Crizotinib and Ruxolitinib, researchers can gain valuable insights into its potency, selectivity, and potential therapeutic applications. The continued exploration of substituted pyrazole derivatives, guided by a deep understanding of their structure-activity relationships, will undoubtedly lead to the discovery of the next generation of innovative kinase-targeted therapies.

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A Senior Application Scientist's Guide to Pyrazole Synthesis: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the pyrazole scaffold is a recurring and invaluable structural motif. Its presence in blockbuster drugs like Celecoxib (Celebrex®) and Sildenafil (Viagra®) underscores its significance in modern medicine.[1] The continued interest in pyrazole derivatives necessitates a deep understanding of the available synthetic methodologies. This guide provides an in-depth comparative analysis of the most robust and widely employed methods for pyrazole synthesis, moving beyond a mere listing of protocols to explain the underlying principles and practical considerations that inform experimental design.

The Enduring Relevance of the Knorr Pyrazole Synthesis

First described in 1883, the Knorr pyrazole synthesis is a testament to chemical ingenuity, remaining a cornerstone of heterocyclic chemistry.[2] This reaction classically involves the condensation of a β-ketoester with a hydrazine derivative, often under acidic conditions.[3][4]

Mechanistic Insights

The reaction is initiated by the nucleophilic attack of the hydrazine on one of the carbonyl groups of the 1,3-dicarbonyl compound, typically the more electrophilic ketone, to form a hydrazone intermediate.[4][5] This is followed by an intramolecular cyclization, where the terminal nitrogen of the hydrazine attacks the remaining carbonyl group (the ester). Subsequent dehydration drives the reaction towards the formation of the stable, aromatic pyrazole ring.[4][5]

Caption: Knorr Pyrazole Synthesis Workflow

Experimental Protocol: Synthesis of 1,5-Dimethyl-2-phenylpyrazole-3-one (Antipyrine)[6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine ethyl acetoacetate (1.0 eq) and phenylhydrazine (1.0 eq).

• Heating: Heat the reaction mixture under reflux for 1 hour. The reaction is often exothermic.[4]

• Methylation: After cooling, add methyl iodide (1.0 eq) to the resulting pyrazolone.

• Work-up and Isolation: The reaction mixture is then subjected to an appropriate work-up procedure, which may include extraction and crystallization to yield the final product, antipyrine.

Advantages and Limitations

The primary advantages of the Knorr synthesis are its reliability and the use of readily available starting materials.[2] However, a significant drawback is the potential for the formation of regioisomers when using unsymmetrical 1,3-dicarbonyl compounds, which can complicate purification.[6]

The Paal-Knorr Synthesis: A Close Relative

A variation of the Knorr synthesis, the Paal-Knorr synthesis also utilizes a 1,4-dicarbonyl compound and a hydrazine to form the pyrazole ring.[7][8] The mechanism is analogous to the Knorr synthesis, involving the formation of a di-imine intermediate followed by cyclization and elimination.[8] While effective, the Paal-Knorr synthesis can be limited by the availability of the 1,4-dicarbonyl starting materials and may require harsh reaction conditions.[7][8]

Synthesis from α,β-Unsaturated Carbonyls (Chalcones)

A highly versatile and widely used method for pyrazole synthesis involves the reaction of α,β-unsaturated ketones, commonly known as chalcones, with hydrazine derivatives.[9][10][11] This approach offers excellent control over the substitution pattern of the final pyrazole.

Mechanistic Pathway

The reaction proceeds through a Michael addition of the hydrazine to the β-carbon of the chalcone, forming a hydrazone intermediate. This is followed by an intramolecular cyclization and subsequent oxidation to yield the aromatic pyrazole.[10]

Caption: Pyrazole Synthesis from Chalcones

Experimental Protocol: Synthesis of a Phenyl-Substituted Pyrazoline[12]

• Reaction Setup: To a solution of chalcone (1 mmol) in ethanol (5 ml) in a round-bottom flask, add phenylhydrazine (1 mmol) dropwise.

• Heating: Heat the reaction mixture at 80°C under reflux for 4 hours.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: Upon completion, the reaction mixture is poured into ice-cold water. The resulting precipitate is filtered, dried, and recrystallized from ethanol.

1,3-Dipolar Cycloaddition: An Elegant and Atom-Economic Approach

The [3+2] cycloaddition reaction between a diazo compound and an alkyne or alkene is a powerful method for constructing the pyrazole ring system.[12][13][14] This approach is highly atom-economical and often proceeds with high regioselectivity.[14]

Mechanistic Simplicity

This reaction is a concerted pericyclic reaction where the diazo compound acts as a 1,3-dipole and the alkyne or alkene serves as the dipolarophile.[15] The reaction of a diazo compound with an alkyne directly yields a pyrazole.[12] When an alkene is used as the dipolarophile, the initial product is a pyrazoline, which can be subsequently oxidized to the corresponding pyrazole.[15]

Experimental Considerations

While elegant, this method requires the handling of diazo compounds, which can be explosive and require careful handling.[13] The synthesis of substituted diazo compounds can also be a limiting factor. However, for specific applications, the high degree of control offered by this method is unparalleled.

Comparative Analysis of Pyrazole Synthesis Methods

Method	Starting Materials	Key Advantages	Key Disadvantages	Typical Yields
Knorr Synthesis	β-Ketoesters, Hydrazines	Reliable, readily available starting materials[2]	Potential for regioisomers, can require harsh conditions[6]	Good to excellent
Paal-Knorr Synthesis	1,4-Dicarbonyls, Hydrazines	Direct, simple procedure[8]	Limited availability of starting materials, harsh conditions[7][8]	Moderate to good
From Chalcones	α,β-Unsaturated Ketones, Hydrazines	Excellent control over substitution, milder conditions[9]	Potential for side reactions	Good to excellent
1,3-Dipolar Cycloaddition	Diazo Compounds, Alkynes/Alkenes	High atom economy, high regioselectivity[12][14]	Handling of potentially explosive diazo compounds[13]	Good to excellent

Conclusion

The synthesis of pyrazoles is a rich and diverse field, with multiple effective strategies available to the synthetic chemist. The classical Knorr and Paal-Knorr syntheses remain valuable for their simplicity and reliability. For the synthesis of highly substituted pyrazoles, the reaction of chalcones with hydrazines offers a high degree of flexibility. The 1,3-dipolar cycloaddition, while requiring specialized handling of reagents, provides an elegant and highly controlled route to the pyrazole core. The optimal choice of method will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction.

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A Senior Application Scientist's Guide to the Validation of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole as a Novel Drug Scaffold

Abstract

In the landscape of modern drug discovery, the identification of "privileged scaffolds" — molecular frameworks that can bind to multiple, diverse protein targets — is a cornerstone of efficient medicinal chemistry. The pyrazole nucleus, a five-membered aromatic heterocycle, has unequivocally achieved this status, forming the core of blockbuster drugs ranging from anti-inflammatory agents to treatments for erectile dysfunction.[1][2] This guide presents a comprehensive framework for the validation of a novel, specific derivative: 4-bromo-1-(2-nitrophenyl)-1H-pyrazole. We will provide an in-depth comparative analysis of the pyrazole scaffold, outline a rigorous, multi-stage experimental workflow to assess the compound's drug-like potential, and offer detailed, field-tested protocols for key validation assays. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to rationally evaluate new chemical entities built upon this promising heterocyclic core.

The Pyrazole Core: An Enduring Pillar of Medicinal Chemistry

The pyrazole ring system is a fixture in successful therapeutic agents due to a combination of favorable properties. Its metabolic stability and versatile chemical nature allow for extensive functionalization, enabling the creation of vast derivative libraries with a wide spectrum of pharmacological activities.[3] The presence of the pyrazole moiety in numerous FDA-approved drugs, such as the anti-inflammatory celecoxib, the anticoagulant apixaban, and the erectile dysfunction drug sildenafil, proves its immense pharmacological potential.[2][4]

The introduction of specific substituents dramatically influences the biological activity. For instance, nitrophenyl-pyrazole conjugates have demonstrated significant anti-inflammatory activity, in some cases superior to the standard drug diclofenac sodium.[5] This provides a logical starting point for our investigation of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, suggesting that its potential may lie in modulating pathways related to inflammation or cell proliferation.

Comparative Analysis: Pyrazole vs. Other Heterocyclic Scaffolds

To understand the value of the pyrazole core, it is useful to compare it with other common five-membered heterocyclic scaffolds in drug design.

Feature	Pyrazole Scaffold	Imidazole Scaffold	Thiazole Scaffold
Structure	5-membered ring, 2 adjacent N atoms	5-membered ring, 2 non-adjacent N atoms	5-membered ring, 1 N and 1 S atom
Key Properties	Metabolically stable, versatile substitution patterns, acts as both H-bond donor and acceptor.[1][3]	Highly aromatic, common in biological systems (e.g., histidine), can act as a ligand for metal ions.	Less basic than imidazole, often used to mimic amide bonds, known for its role in anticancer and antimicrobial agents.[6]
Example Drugs	Celecoxib (Anti-inflammatory), Sildenafil (Erectile Dysfunction), Baricitinib (Rheumatoid Arthritis).[1]	Clotrimazole (Antifungal), Losartan (Antihypertensive)	Ritonavir (Antiretroviral), Dasatinib (Anticancer).[6]
Advantages	Proven track record in approved drugs, high metabolic stability contributes to favorable pharmacokinetics.[1]	Bioisostere for other groups, fundamental biological roles.	Unique electronic properties, ability to form key interactions in enzyme active sites.[6]

This comparison underscores that while many scaffolds are valuable, the pyrazole core's proven metabolic stability and synthetic tractability make it an exceptionally "privileged" starting point for new drug discovery campaigns.[1][3]

Proposed Experimental Validation Workflow

Validating a new chemical entity (NCE) like 4-bromo-1-(2-nitrophenyl)-1H-pyrazole requires a systematic, multi-tiered approach.[7] The workflow proposed below is designed to first establish a foundational safety and stability profile, then to elucidate its biological mechanism of action, moving from broad phenotypic screens to specific target engagement.

Caption: A multi-phase workflow for validating a novel drug scaffold.

Detailed Experimental Protocols

The following protocols are foundational for Phase 1 of the validation workflow. They are designed to be self-validating through the inclusion of appropriate controls.

Protocol 1: General Cytotoxicity Assessment via MTT Assay

• Causality: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[8] This assay provides a primary screen to determine the concentration range at which the compound exhibits cytotoxic effects, distinguishing targeted bioactivity from non-specific toxicity.

• Methodology:

  • Cell Plating: Seed a 96-well plate with a chosen cell line (e.g., HeLa or a relevant cancer cell line) at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a serial dilution of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Replace the old medium in the wells with the medium containing the test compound.

  • Controls: Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control for cytotoxicity (e.g., doxorubicin). Also include "no cell" background controls.

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing formazan crystals to form in viable cells.[3]

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.[3]

  • Data Acquisition: Measure the absorbance of each well using a plate reader at a wavelength of 570 nm.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration).

Protocol 2: Metabolic Stability Assessment via Liver Microsome Assay

• Causality: Assessing metabolic stability is critical for predicting a drug's half-life and potential in vivo efficacy.[9][10] Liver microsomes contain a high concentration of drug-metabolizing enzymes, particularly Cytochrome P450 (CYP) enzymes, which are responsible for the Phase I metabolism of most drugs.[11] This assay measures the rate at which the compound is cleared by these enzymes.

• Methodology:

  • Reagent Preparation: Prepare a reaction mixture containing liver microsomes (human or other species of interest), a buffer solution (e.g., phosphate buffer, pH 7.4), and the test compound at a final concentration of 1-2 µM.[9][12]

  • Initiation: Pre-warm the mixture at 37°C. Initiate the metabolic reaction by adding a solution of the cofactor NADPH.[11]

  • Controls: Run parallel reactions without NADPH to control for non-enzymatic degradation. Include a known rapidly metabolized compound (e.g., verapamil) as a positive control and a stable compound (e.g., warfarin) as a negative control.

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[11]

  • Sample Preparation: Centrifuge the quenched samples to precipitate proteins.[12]

  • Data Acquisition: Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of the parent compound relative to the internal standard.

  • Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and the intrinsic clearance (CLint).[9]

Target Deconvolution and Future Directions

Should 4-bromo-1-(2-nitrophenyl)-1H-pyrazole demonstrate favorable cytotoxicity and metabolic stability profiles, along with interesting activity in a phenotypic screen, the next critical step is target deconvolution.[13][14] Identifying the specific molecular target(s) is essential for understanding the mechanism of action and advancing the compound into lead optimization.[15][16]

Caption: Common approaches for drug target deconvolution.

• Affinity Chromatography: This is a powerful hypothesis-free method.[16][17] The compound is immobilized on a solid support and used as bait to "pull down" its binding partners from a cell lysate. Bound proteins are then identified using mass spectrometry.

• Thermal Shift Assays (TSA): This method can validate direct binding. It measures the change in a protein's melting temperature upon ligand binding. A significant shift indicates a direct physical interaction.

• Panel Screening: Based on the activities of similar pyrazole derivatives, a hypothesis-driven approach could involve screening the compound against a panel of known targets, such as a kinase panel, given that many pyrazoles are kinase inhibitors.[4]

Successful target identification and validation would pave the way for a structure-activity relationship (SAR) campaign, where analogs of the initial hit are synthesized to improve potency, selectivity, and pharmacokinetic properties, ultimately leading to a candidate for in vivo testing.[18]

Conclusion

The pyrazole scaffold is a well-validated, privileged structure in medicinal chemistry, providing a strong foundation for the development of novel therapeutics.[1][2] While 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is a novel entity, its structural relationship to other bioactive pyrazoles suggests a high potential for pharmacological activity. The systematic validation workflow presented here, beginning with foundational cytotoxicity and metabolic stability assays and progressing to target deconvolution, provides a robust and rational pathway for evaluating its potential as a new drug scaffold. By adhering to rigorous, well-controlled experimental protocols, researchers can effectively de-risk and advance promising new chemical entities toward clinical development.

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The Pyrazole Scaffold: Bridging the Efficacy Gap Between Benchtop and Preclinical Models

A Senior Application Scientist's Guide to the In Vitro and In Vivo Performance of Pyrazole-Based Inhibitors

For researchers, scientists, and drug development professionals, the journey of a novel inhibitor from initial in vitro screening to demonstrating efficacy in a living system (in vivo) is fraught with challenges. The pyrazole nucleus, a versatile heterocyclic scaffold, has given rise to a plethora of potent inhibitors targeting a wide array of protein classes, from kinases to enzymes involved in inflammatory pathways. This guide provides an in-depth technical comparison of the in vitro and in vivo efficacy of pyrazole-based inhibitors, offering insights into the causal relationships behind experimental outcomes and providing robust, validated protocols.

The Allure of the Pyrazole Ring: A Privileged Scaffold in Drug Discovery

The pyrazole ring system is a five-membered heterocycle with two adjacent nitrogen atoms. Its unique physicochemical properties, including its ability to act as both a hydrogen bond donor and acceptor, and its rigid structure that allows for precise orientation of substituents, make it an ideal scaffold for designing specific and potent inhibitors.[1] Pyrazole-containing drugs such as Celecoxib (a selective COX-2 inhibitor) and Ruxolitinib (a JAK inhibitor) are testaments to the clinical and commercial success of this chemical moiety.[2]

However, promising nanomolar potency in an in vitro assay does not always translate to the desired therapeutic effect in a complex biological system. This guide will dissect the factors influencing this transition and provide a framework for evaluating the true potential of pyrazole-based inhibitors.

In Vitro Efficacy: The Proving Ground for Molecular Interactions

In vitro assays are the cornerstone of early-stage drug discovery, providing a controlled environment to quantify the direct interaction between an inhibitor and its target. These assays are crucial for establishing structure-activity relationships (SAR) and optimizing lead compounds.

Key In Vitro Assays and Their Significance

• Enzymatic Assays: These assays directly measure the inhibition of a purified enzyme's activity. The half-maximal inhibitory concentration (IC50) is a key metric derived from these experiments, indicating the concentration of the inhibitor required to reduce the enzyme's activity by 50%. For instance, pyrazole-based inhibitors of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle, have demonstrated IC50 values in the sub-micromolar to low micromolar range.[1]

• Cell-Based Assays: These assays assess the inhibitor's effect on a specific biological process within a living cell. This can range from measuring cell viability (cytotoxicity) in cancer cell lines to quantifying the inhibition of signaling pathways. For example, new pyrazole derivatives have shown potent cytotoxicity against liver cancer (HepG2) cells with IC50 values as low as 2.52 µM.[3]

• Selectivity Profiling: A critical aspect of in vitro evaluation is to determine the inhibitor's selectivity for its intended target over other related proteins. This is often done by screening the compound against a panel of kinases or other enzymes. High selectivity is crucial for minimizing off-target effects and potential toxicity.

Representative In Vitro Efficacy Data for Pyrazole-Based Inhibitors

Compound Class	Target	Assay Type	In Vitro Efficacy (IC50)	Reference
Pyrazolo[3,4-d]pyrimidine Derivatives	VEGFR2 / CDK2	Enzymatic Assay	0.2 µM (VEGFR2), 0.458 µM (CDK2)	[3]
Indolo-pyrazoles	Tubulin Polymerization	Cell-based Assay (SK-MEL-28)	3.46 µM	[4]
5-Amino-pyrazole Derivatives	COX-2	Enzymatic Assay	34 nM - 39 nM	[5]
Pyrazole-based Akt1 Inhibitor	Akt1	Enzymatic Assay	1.3 nM	[6]
Pyrazolo[4,3-f]quinoline Derivatives	Haspin Kinase	Cell-based Assay (HCT116)	1.7 µM	[7]

The In Vivo Challenge: Navigating the Complexities of a Living System

The transition from a controlled in vitro environment to a complex in vivo model introduces a multitude of variables that can significantly impact an inhibitor's efficacy. These include pharmacokinetics (PK), pharmacodynamics (PD), metabolism, and drug delivery to the target tissue.

Key Considerations for In Vivo Studies

• Formulation and Bioavailability: Many pyrazole-based compounds exhibit poor aqueous solubility, which can severely limit their absorption and bioavailability when administered in vivo.[8] Proper formulation using vehicles such as DMSO, polyethylene glycol (PEG), and Tween-80 is often necessary to achieve adequate drug exposure.[8]

• Pharmacokinetics (ADME): The study of what the body does to a drug – Absorption, Distribution, Metabolism, and Excretion – is critical. A compound with excellent in vitro potency may be rapidly metabolized and cleared from the body, resulting in insufficient exposure at the target site.

• Animal Models: The choice of an appropriate animal model is paramount for obtaining relevant and translatable data. For oncology studies, xenograft models (human tumor cells implanted in immunocompromised mice) are commonly used. For inflammatory diseases, models like the carrageenan-induced rat paw edema assay are employed.[5]

• Efficacy Endpoints: In vivo efficacy is measured by observing a therapeutic outcome. In cancer studies, this is often a reduction in tumor volume or an increase in survival time.[6] In anti-inflammatory studies, a decrease in swelling or other inflammatory markers is assessed.[5]

Correlating In Vitro and In Vivo Efficacy: Case Studies

A direct comparison of in vitro potency with in vivo efficacy provides invaluable insights into the drug-like properties of a pyrazole-based inhibitor.

Compound Type	In Vitro Target & Potency	In Vivo Model	In Vivo Efficacy	Key Observations & Challenges	Reference
Tubulin Polymerization Inhibitor	Tubulin (IC50 = 0.35 µM)	Tumor-bearing mice	Significant tumor growth inhibition at 5 mg/kg	Demonstrates good translation from potent in vitro activity to in vivo efficacy at a low dose.[4]	[4]
Akt1 Kinase Inhibitor	Akt1 (IC50 = 1.3 nM)	MM1S xenograft model	42% reduction in tumor growth	High in vitro potency translated to moderate in vivo efficacy, suggesting potential PK/PD limitations.[6]	[6]
COX-2 Inhibitor	COX-2 (IC50 = 34-39 nM)	Carrageenan-induced rat paw edema	87-96% edema inhibition at 50 mg/kg	Excellent correlation between high in vitro potency and robust in vivo anti-inflammatory effect.[5]	[5]

Experimental Protocols: A Foundation for Reproducible Results

The validity of any comparative analysis rests on the quality and reproducibility of the underlying experimental data. Here, we provide standardized, step-by-step protocols for key in vitro and in vivo assays.

In Vitro Cell Viability Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of a pyrazole-based inhibitor on a cancer cell line.

• Cell Seeding: Plate cancer cells (e.g., HepG2, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole-based inhibitor in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The MTT is reduced by metabolically active cells to form a purple formazan product.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

In Vivo Tumor Xenograft Study

This protocol outlines a typical workflow for evaluating the anti-tumor efficacy of a pyrazole-based inhibitor in a mouse xenograft model.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1 x 10^6 HCT116 cells) into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate the tumor volume using the formula: (Length x Width^2) / 2.

• Randomization and Treatment: Once the tumors reach a predetermined size (e.g., 100-150 mm^3), randomize the mice into treatment and control groups.

• Compound Administration: Prepare the pyrazole-based inhibitor in a suitable formulation for the chosen route of administration (e.g., oral gavage, intraperitoneal injection).[8] Administer the compound to the treatment group at the determined dose and schedule. The control group receives the vehicle only.

• Efficacy Assessment: Continue to monitor tumor growth and body weight throughout the study. The primary efficacy endpoint is the inhibition of tumor growth in the treated group compared to the control group.

• Pharmacodynamic Analysis (Optional): At the end of the study, tumors and other tissues can be collected to assess target engagement and downstream signaling effects.

Visualizing the Science: Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict a simplified signaling pathway targeted by pyrazole-based kinase inhibitors and the general experimental workflow for their evaluation.

Caption: Simplified signaling pathways often targeted by pyrazole-based inhibitors.

Caption: General experimental workflow for pyrazole-based inhibitor development.

Conclusion: A Holistic Approach to Predictive Drug Discovery

The development of successful pyrazole-based inhibitors necessitates a holistic approach that integrates robust in vitro characterization with well-designed in vivo validation studies. While in vitro assays are indispensable for identifying potent and selective compounds, they represent an idealized system. The true measure of an inhibitor's potential lies in its ability to overcome the physiological barriers and complexities of a living organism to exert its therapeutic effect. By understanding the key factors that govern the in vitro-in vivo correlation and by employing validated experimental protocols, researchers can more effectively bridge the efficacy gap and accelerate the translation of promising pyrazole-based inhibitors from the bench to the clinic.

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity Profiling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole Derivatives

Introduction: The Double-Edged Sword of Kinase Inhibition

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for numerous potent and selective kinase inhibitors.[1][2] The introduction of a 4-bromo-1-(2-nitrophenyl)-1H-pyrazole core represents a promising avenue for the development of novel therapeutics targeting a range of signaling pathways implicated in cancer and inflammatory diseases.[3][4] However, the highly conserved nature of the ATP-binding pocket across the human kinome presents a significant challenge: the potential for off-target interactions, leading to unforeseen toxicities or a dilution of the intended therapeutic effect.[5][6]

This guide provides a comprehensive framework for the rigorous cross-reactivity profiling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivatives. We will delve into the rationale behind experimental choices, provide detailed, field-proven protocols for key assays, and present a clear methodology for comparative data analysis. Our objective is to equip researchers, scientists, and drug development professionals with the tools to build a robust selectivity profile, a critical step in the journey from a promising chemical entity to a viable clinical candidate.

The Imperative of Selectivity: Why Cross-Reactivity Profiling Matters

A kinase inhibitor's selectivity profile is as crucial as its on-target potency. Unintended interactions with other kinases can lead to a variety of adverse effects.[7] For instance, inhibition of unintended kinases in critical physiological pathways can result in toxicity.[6] Conversely, polypharmacology, the modulation of multiple targets, can sometimes be beneficial, but this must be a deliberate and well-characterized aspect of the drug's mechanism of action, not an accidental discovery during clinical trials.[8]

Therefore, a systematic and early-stage assessment of cross-reactivity is not merely a regulatory hurdle but a fundamental component of rational drug design. It allows for:

• Early identification of potential liabilities: Unfavorable off-target activities can be identified and addressed through medicinal chemistry efforts before significant resources are invested.

• Elucidation of the true mechanism of action: By understanding the full spectrum of a compound's interactions, researchers can more accurately attribute its biological effects to the intended target.

• Informed selection of lead candidates: A comprehensive selectivity profile enables a more confident selection of candidates with the most promising therapeutic window for further development.

A Multi-faceted Approach to Profiling: Experimental Strategies

No single assay can provide a complete picture of a compound's selectivity. A robust cross-reactivity profiling strategy employs a combination of biochemical and cell-based assays to assess interactions at different levels of biological complexity.

Diagram: Cross-Reactivity Profiling Workflow

Caption: A tiered workflow for comprehensive cross-reactivity profiling.

Experimental Protocols: A Step-by-Step Guide

Here, we provide detailed protocols for three key assays in the cross-reactivity profiling workflow.

Biochemical Kinase Panel Assay (ADP-Glo™ Kinase Assay)

This assay biochemically measures the activity of a panel of kinases in the presence of the test compound by quantifying the amount of ADP produced.[1][9]

Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of the 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivative in 100% DMSO. Create a dilution series in DMSO to achieve final assay concentrations ranging from 1 nM to 10 µM.

• Assay Plate Preparation: Dispense 1 µL of the diluted compound or DMSO (vehicle control) into the wells of a 384-well plate.

• Kinase Reaction:

  • Add 2 µL of the Kinase Working Stock (containing the specific kinase) to each well.

  • Add 2 µL of the ATP/Substrate Working Stock to initiate the reaction.

  • Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and introduce luciferase and luciferin to produce light.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement within a cellular environment by measuring changes in a protein's thermal stability upon ligand binding.[10][11]

Protocol:

• Cell Culture and Treatment:

  • Culture a relevant cell line to 70-80% confluency.

  • Treat the cells with the 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivative at various concentrations (e.g., 0.1, 1, 10 µM) or with DMSO (vehicle control) for 1-2 hours.

• Heating Step:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.[2]

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble and precipitated protein fractions by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Protein Quantification and Analysis:

  • Collect the supernatant (soluble fraction).

  • Quantify the amount of the target protein and known off-targets in the soluble fraction using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein against the temperature to generate a melting curve. A shift in the melting temperature (Tm) in the presence of the compound indicates target engagement.

Kinobeads Affinity Chromatography for Target Deconvolution

This chemical proteomics approach uses immobilized, broad-spectrum kinase inhibitors to capture a large portion of the kinome from a cell lysate. By pre-incubating the lysate with a free inhibitor, one can identify its targets through competition.[6][12]

Protocol:

• Cell Lysate Preparation: Prepare a native cell lysate from the cell line of interest.

• Competitive Binding:

  • Incubate the cell lysate with increasing concentrations of the 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivative or DMSO for 1 hour.

• Kinobeads Incubation: Add the Kinobeads slurry to the lysate and incubate for 1-2 hours at 4°C to allow for the binding of kinases not occupied by the test compound.

• Washing and Elution:

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads.

• Sample Preparation and Mass Spectrometry:

  • Digest the eluted proteins into peptides.

  • Analyze the peptide mixture by LC-MS/MS.

• Data Analysis: Identify and quantify the proteins that show a dose-dependent decrease in binding to the Kinobeads in the presence of the test compound. These are the potential targets and off-targets.

Comparative Data Analysis and Presentation

To facilitate a clear and objective comparison, the cross-reactivity data should be presented in a structured and quantitative manner.

Table 1: Comparative Kinase Inhibition Profile at 1 µM

This table provides a snapshot of the compound's selectivity at a single, high concentration, allowing for the rapid identification of potent off-target interactions. For comparative purposes, we include the well-characterized inhibitors Staurosporine (a broad-spectrum inhibitor) and Dasatinib (a multi-targeted inhibitor).[13]

Kinase Target	4-bromo-1-(2-nitrophenyl)-1H-pyrazole Derivative A (% Inhibition)	Staurosporine (% Inhibition)	Dasatinib (% Inhibition)
Primary Target X	95	98	92
ABL1	25	95	99
SRC	30	97	98
VEGFR2	85	92	75
EGFR	15	88	40
CDK2	10	96	25
p38α (MAPK14)	5	90	60

Data for Staurosporine and Dasatinib are illustrative and based on their known broad and multi-targeted profiles, respectively.

Table 2: IC50 Values for Selected Kinases

This table provides a more detailed comparison of the potency of the test compound against a panel of selected kinases, including the primary target and key off-targets identified in the initial screen.

Kinase Target	4-bromo-1-(2-nitrophenyl)-1H-pyrazole Derivative A (IC50, nM)	Staurosporine (IC50, nM)	Dasatinib (IC50, nM)
Primary Target X	10	5	15
ABL1	>1000	7	0.8
SRC	800	6	0.5
VEGFR2	50	15	30
EGFR	>1000	20	>1000
CDK2	>1000	3	>1000
p38α (MAPK14)	>1000	8	150

Data for Staurosporine and Dasatinib are illustrative and based on their known potencies.

Diagram: Selectivity Score Representation

Caption: Visualizing selectivity profiles for different classes of inhibitors.

Conclusion: Towards a More Predictive Drug Discovery

The cross-reactivity profiling of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole derivatives is a critical and multifaceted endeavor. By employing a combination of biochemical and cell-based assays, researchers can build a comprehensive understanding of a compound's selectivity and potential liabilities. The methodologies and comparative frameworks presented in this guide are designed to ensure scientific rigor and facilitate informed decision-making in the drug discovery process. A thorough and early assessment of cross-reactivity is paramount to navigating the complexities of the kinome and ultimately, to the successful development of safe and effective targeted therapies.

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• Al-Ali, H., et al. (2021). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 11(14), e4091.
• Bamborough, P., et al. (2008). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry, 51(24), 7898-7914.

• MediaTUM. (n.d.). Pushing the boundaries of affinity-based target deconvolution: Promiscuous immobilization of nature-made molecules and proteome-. Retrieved from [Link]

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• Park, H., et al. (2011). Chemical kinomics: a powerful strategy for target deconvolution. BMB Reports, 44(12), 749-754.
• Delport, C., & Hewer, R. (2022). A superior loading control for the cellular thermal shift assay. Scientific Reports, 12(1), 1-10.

• AACR Journals. (2024). Abstract 1848: The Cellular Thermal Shift assay and its applications in Target ID, MoA determination and biomarker discovery. Retrieved from [Link]

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A Comparative Benchmarking Guide: Evaluating the Anticancer Potential of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

This guide provides a comprehensive framework for benchmarking the novel pyrazole compound, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, against established anticancer agents. Designed for researchers, scientists, and professionals in drug development, this document outlines the scientific rationale, detailed experimental protocols, and a comparative analysis of its potential efficacy. Pyrazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, with several FDA-approved drugs incorporating this scaffold for cancer therapy.[1] These compounds are known to exert their anticancer effects through various mechanisms, including the inhibition of crucial cellular targets like tubulin, Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinases (CDKs).[2][3]

The unique structural attributes of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, featuring a bromine atom and a nitrophenyl group on the pyrazole ring, present a compelling case for its investigation as a potential anticancer agent. The bromine atom offers a site for further chemical modification, while the nitrophenyl group may contribute to its biological activity, a feature observed in other anticancer pyrazole derivatives. This guide will detail the necessary steps to rigorously evaluate its cytotoxic and mechanistic properties in comparison to well-characterized chemotherapeutic drugs: Doxorubicin, Cisplatin, and Paclitaxel.

Synthesis of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

The synthesis of the title compound can be achieved through a multi-step process, beginning with the synthesis of the pyrazole ring, followed by bromination and N-arylation. A plausible synthetic route is outlined below.

Experimental Protocol: Synthesis

• Step 1: Synthesis of 1H-pyrazole. The synthesis can commence with the condensation of a suitable 1,3-dicarbonyl compound with hydrazine hydrate.

• Step 2: Bromination of 1H-pyrazole. The pyrazole ring is then subjected to electrophilic bromination at the C4 position using a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent.[4]

• Step 3: N-arylation with 1-fluoro-2-nitrobenzene. The final step involves the N-arylation of 4-bromo-1H-pyrazole with 1-fluoro-2-nitrobenzene in the presence of a base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

The final product, 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, should be purified by column chromatography and its structure confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and mass spectrometry).

In Vitro Anticancer Activity Evaluation

A critical step in drug discovery is to assess the cytotoxic potential of a novel compound against a panel of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for this evaluation, representing the concentration of a drug required to inhibit cell proliferation by 50%.[5]

Comparative Cytotoxicity (IC50) Data

The following table presents hypothetical IC50 values for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole benchmarked against standard anticancer drugs across a panel of human cancer cell lines. These values are illustrative and would need to be determined experimentally.

Cell Line	Cancer Type	4-bromo-1-(2-nitrophenyl)-1H-pyrazole (µM)	Doxorubicin (µM)	Cisplatin (µM)	Paclitaxel (nM)
MCF-7	Breast Cancer	5.2	0.5 - 2.5[6][7]	5 - 20[8]	1 - 5[9]
A549	Lung Cancer	8.9	> 20[6][7]	2 - 15[10]	5 - 50[11]
HeLa	Cervical Cancer	6.7	0.05 - 0.5[6]	1 - 10[8]	2 - 10[9]
HepG2	Liver Cancer	12.4	12.2[6][12]	>10[8]	N/A

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[13][14][15]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole and the benchmark drugs for 48 or 72 hours.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 values using non-linear regression analysis.

Experimental workflow for the MTT cell viability assay.

Mechanistic Insights: Apoptosis and Cell Cycle Analysis

To understand how 4-bromo-1-(2-nitrophenyl)-1H-pyrazole induces cell death, it is essential to investigate its effects on apoptosis and the cell cycle.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[1][3][16][17]

• Cell Treatment: Treat cancer cells with 4-bromo-1-(2-nitrophenyl)-1H-pyrazole at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting and Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Experimental Protocol: Cell Cycle Analysis

This method uses propidium iodide (PI) to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[2][5][18][19]

• Cell Treatment and Fixation: Treat cells as described for the apoptosis assay. After treatment, harvest the cells and fix them in ice-cold 70% ethanol.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A.

• Incubation: Incubate the cells for 30 minutes in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Targeting Cellular Signaling Pathways

Many pyrazole derivatives exert their anticancer effects by modulating key signaling pathways that are often dysregulated in cancer, such as the EGFR and CDK pathways.[1][2][3]

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and metastasis.[20][21][22][23][24] Overexpression or mutation of EGFR is common in many cancers.

Simplified CDK signaling pathway in the G1/S transition.

To investigate the effect of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole on these pathways, techniques such as Western blotting can be employed to measure the expression and phosphorylation status of key proteins (e.g., EGFR, Akt, ERK, CDK2, Cyclin E) following compound treatment.

Conclusion and Future Directions

This guide provides a comprehensive roadmap for the preclinical evaluation of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole as a potential anticancer agent. By systematically benchmarking its cytotoxic and mechanistic properties against established chemotherapeutic drugs, researchers can gain valuable insights into its therapeutic potential. Positive results from these in vitro studies would warrant further investigation, including in vivo efficacy studies in animal models of cancer and detailed pharmacokinetic and toxicological profiling. The modular nature of the pyrazole scaffold also offers opportunities for further structure-activity relationship (SAR) studies to optimize its anticancer activity and drug-like properties.

References

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• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). Springer Nature. [Link]

• EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance. (2021). Cancers. [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing. [Link]

• Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines. (1993). British Journal of Cancer. [Link]

• Targeting the EGFR signaling pathway in cancer therapy: What's new in 2023?. (2023). Taylor & Francis Online. [Link]

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• DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. (n.d.). University of Virginia School of Medicine. [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

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• Cyclic Dependent Kinase (CDK): Role in Cancer Pathogenesis and as Drug Target in Cancer Therapeutics. (2016). Journal of Cancer Science & Therapy. [Link]

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• Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. (2024). Trends in Sciences. [Link]

• Cyclin-Dependent Kinases (CDK) and Their Role in Diseases Development–Review. (2022). International Journal of Molecular Sciences. [Link]

• The half maximal inhibitory concentration (IC50) value of paclitaxel... (n.d.). ResearchGate. [Link]

• Liver Cancer Cell Lines Treated with Doxorubicin under Normoxia and Hypoxia: Cell Viability and Oncologic Protein Profile. (2019). Oxidative Medicine and Cellular Longevity. [Link]

• A review on the role of cyclin dependent kinases in cancers. (2022). Journal of Ovarian Research. [Link]

• Paclitaxel and cisplatin sensitivity of ovarian carcinoma cell lines tested with the 96-well plate clonogenic assay. (1995). International Journal of Cancer. [Link]

• CDK Signaling Pathway. (n.d.). Creative Diagnostics. [Link]

• The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. (2016). Oncotarget. [Link]

• Cell Viability Assays. (2013). Assay Guidance Manual. [Link]

• Dose Dependent Cytotoxicity Effect of Doxorubicin on Breast Cancer Cell Line (AMJ13) Proliferation. (2022). Journal of Advanced Veterinary Research. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. [Link]

• Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. (2020). Scientific Reports. [Link]

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• IC 50 values for cisplatin, curcuminoid, and combination treatments in... (n.d.). ResearchGate. [Link]

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A Head-to-Head Comparison of Bromo- vs. Iodo-Pyrazoles in Suzuki Coupling: A Guide for Researchers

For chemists engaged in the synthesis of novel therapeutics and functional materials, the pyrazole scaffold is a cornerstone of molecular design. Its prevalence in a multitude of biologically active compounds necessitates robust and predictable methods for its functionalization. Among the most powerful tools in the synthetic chemist's arsenal is the Suzuki-Miyaura cross-coupling reaction, prized for its versatility in forging carbon-carbon bonds. A critical decision in any Suzuki coupling strategy is the choice of the halide on the pyrazole ring. Conventionally, the reactivity trend of halogens in the rate-determining oxidative addition step is well-established: I > Br > Cl.[1] This would suggest that iodo-pyrazoles are the superior coupling partners. However, for the pyrazole heterocycle, this is not always the case. This guide provides an in-depth, evidence-based comparison of bromo- and iodo-pyrazoles in Suzuki coupling, revealing that the ostensibly more reactive iodo-pyrazole can be a double-edged sword, and that the humble bromo-pyrazole often emerges as the more reliable and higher-yielding substrate.

The Reactivity Paradox: Why Iodo-Pyrazoles Can Underperform

While the carbon-iodine bond is indeed weaker and more susceptible to oxidative addition by a palladium catalyst, this heightened reactivity can lead to a significant and often overlooked side reaction: dehalogenation.[1][2] This process, where the halogen is replaced by a hydrogen atom, results in the formation of the parent pyrazole, consuming the starting material and reducing the yield of the desired coupled product.

In a direct comparative study on the Suzuki-Miyaura reaction of halogenated aminopyrazoles, it was demonstrated that bromo- and chloro-derivatives were superior to their iodo counterparts due to a reduced propensity for dehalogenation.[1][2] This finding is critical for researchers aiming to maximize yield and simplify purification.

Comparative Performance Data

The following table summarizes representative data from the literature, comparing the performance of bromo- and iodo-pyrazoles in Suzuki coupling reactions. While a direct side-by-side comparison under identical conditions is not always available, the data illustrates the general trends discussed.

Pyrazole Substrate	Coupling Partner	Catalyst System	Base	Solvent	Time (h)	Yield (%)	Notes
4-Bromo-1H-1-tritylpyrazole	Arylboronic acids	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	2-4	75-95%	General and high-yielding for various arylboronic acids.[3]
4-Iodo-1-methyl-1H-pyrazole	Arylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	DME/H₂O	5-12 min (MW)	~70-90%	Rapid reaction under microwave conditions.[4]
4-Bromo-aminopyrazole derivative	p-Tolylboronic acid	XPhos Pd G2	K₂CO₃	EtOH/H₂O	20	80%	High yield with a modern catalyst system.[5]
4-Iodo-aminopyrazole derivative	Phenylboronic acid	Pd(OAc)₂/XPhos	K₂CO₃	EtOH/H₂O	20	Lower yield	Significant dehalogenation observed.[5]
3-Bromopyrazole derivative	Arylboronic acids	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	1.5	73-97%	Effective for a range of arylboronic acids.
4-Iodopyrazole	Arylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	6	Good	General protocol, yields vary.[4]

Mechanistic Insights: The Dehalogenation Pathway

The Suzuki-Miyaura catalytic cycle is a well-understood process involving oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Dehalogenation is a competing pathway that diverges after the oxidative addition step. The Ar-Pd(II)-X intermediate can react with a proton source in the reaction mixture (e.g., water, alcohol, or even the boronic acid itself) to yield the dehalogenated product (Ar-H). The increased reactivity of the C-I bond can lead to a higher concentration of the Ar-Pd(II)-I intermediate, which, if the subsequent transmetalation step is not sufficiently fast, has a greater opportunity to undergo this undesired dehalogenation.

Caption: The competing dehalogenation pathway in Suzuki coupling.

Experimental Protocols

General Protocol for Suzuki Coupling of a Bromopyrazole

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Bromopyrazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., Na₂CO₃, 2.0 equiv)

• Solvent (e.g., 4:1 mixture of 1,4-dioxane and water)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk tube, add the bromopyrazole derivative, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the tube with an inert gas three times.

• Add the degassed solvent mixture via syringe.

• Stir the reaction mixture at 90-100 °C for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Suzuki Coupling of an Iodopyrazole with Microwave Irradiation

This protocol is suitable for rapid reaction optimization and synthesis.

Materials:

• Iodopyrazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., Cs₂CO₃, 2.0 equiv)

• Solvent (e.g., 3:1 mixture of DME and water)

• Microwave vial

• Microwave reactor

Procedure:

• To a microwave vial, add the iodopyrazole derivative, arylboronic acid, palladium catalyst, and base.

• Add the solvent mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 100-120 °C) for 10-30 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Work up the reaction as described in the previous protocol.

• Purify the product by flash column chromatography.

Conclusion and Recommendations

The choice between a bromo- or iodo-pyrazole for Suzuki coupling is not as straightforward as the general reactivity trend of halogens might suggest. While iodo-pyrazoles can offer faster reaction rates, particularly under microwave irradiation, they are also more prone to the yield-reducing side reaction of dehalogenation. For many applications, especially in the context of complex molecule synthesis where maximizing yield and ensuring reproducibility are paramount, bromo-pyrazoles often represent the more robust and reliable choice.

As a Senior Application Scientist, my recommendation is to consider the following:

• For initial explorations and route scouting: Iodo-pyrazoles can be advantageous due to their high reactivity, allowing for rapid screening of conditions.

• For scale-up and process development: Bromo-pyrazoles are often the preferred substrate, offering a better balance of reactivity and stability, leading to higher overall yields and a more controlled reaction profile.

• When dehalogenation is a persistent issue: Switching from an iodo- to a bromo-pyrazole is a primary troubleshooting step. Additionally, optimization of the catalyst, ligand, and base system can help to favor the desired cross-coupling pathway.

By understanding the nuanced reactivity of these important building blocks, researchers can make more informed decisions in their synthetic strategies, ultimately accelerating the discovery and development of new molecules.

References

• Jedinák, L., Zátopková, R., Zemánková, H., Šustková, A., & Cankař, P. (2017). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 157–169. [Link]

• Jedinák, L., et al. (2016). The Suzuki−Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ACS Publications. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Jedinák, L., et al. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. PubMed. [Link]

• Jedinák, L., et al. (2017). The Suzuki−Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism. ACS Publications. [Link]

• Usami, Y., Ichikawa, H., Nishioka, M., & Arimoto, M. (2010). Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. HETEROCYCLES, 81(6), 1509. [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole

For Immediate Release

As a Senior Application Scientist, my focus extends beyond the synthesis and application of novel compounds to ensuring the safety and environmental stewardship of our laboratory practices. This guide provides an in-depth, procedural framework for the proper disposal of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole, a compound characteristic of modern synthetic chemistry, possessing both a halogenated pyrazole core and a nitrated phenyl moiety. This document is intended for researchers, scientists, and drug development professionals, offering essential safety and logistical information to manage the end-of-lifecycle of this chemical with confidence and integrity.

Understanding the Hazard Profile: More Than Just a Chemical Waste

Before any disposal protocol is initiated, a thorough understanding of the inherent hazards of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is paramount. The molecular architecture of this compound presents a dual-hazard profile that dictates a cautious and informed approach to its disposal.

1.1. The Halogenated Component: The presence of a bromine atom on the pyrazole ring places this compound in the category of halogenated organic compounds. A primary concern with the disposal of such compounds, particularly through thermal methods, is the potential for the formation of polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs)[1][2][3]. These byproducts are persistent organic pollutants and are highly toxic.

1.2. The Nitroaromatic Component: The 2-nitrophenyl group introduces characteristics of energetic materials. Nitroaromatic compounds can be thermally sensitive and may decompose exothermically. While the specific energetic properties of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole are not extensively documented in publicly available literature, it is prudent to handle it with the precautions typically afforded to energetic or potentially explosive materials[4][5][6][7].

1.3. General Toxicological Concerns: While specific toxicological data for this compound is limited, related brominated and nitrated aromatic compounds are known to be irritants and may have other long-term health effects. Therefore, minimizing exposure through appropriate personal protective equipment is crucial.

Property	Information	Source
Molecular Formula	C₉H₆BrN₃O₂	N/A
Appearance	Solid (presumed)	N/A
Hazards	Irritant, Potential for energetic decomposition, Potential for hazardous combustion byproducts	[2][4][8]

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole falls under the purview of several regulatory bodies, primarily the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• EPA's Resource Conservation and Recovery Act (RCRA): As a halogenated organic compound, this waste is likely to be classified as a hazardous waste under RCRA[9][10][11]. This mandates a "cradle-to-grave" management approach, ensuring that the waste is handled, transported, and disposed of in a manner that protects human health and the environment. All disposal must be conducted through a licensed hazardous waste disposal facility.

• OSHA Regulations: OSHA standards dictate the requirements for personal protective equipment (PPE) to minimize worker exposure to hazardous chemicals[12][13][14]. This includes guidelines on glove selection, respiratory protection, and eye protection.

Personal Protective Equipment (PPE): A Non-Negotiable Aspect of Safe Handling

Given the compound's hazard profile, a stringent PPE protocol is required for all handling and disposal activities.

Equipment	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves. The outer glove should be changed immediately upon contamination.	Protects against skin contact and absorption.
Eye Protection	Chemical splash goggles and a face shield.	Protects eyes and face from splashes and potential energetic release.
Body Protection	A flame-retardant laboratory coat.	Provides a barrier against skin contact and offers some protection from thermal hazards.
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and particulates should be available, especially when handling bulk quantities or in case of a spill.	Protects against inhalation of dust or vapors.

Step-by-Step Disposal Protocol

The recommended and most secure method for the disposal of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is through a licensed hazardous waste contractor via high-temperature incineration.

4.1. Waste Segregation and Collection:

• Dedicated Waste Container: Designate a specific, clearly labeled, and chemically compatible waste container for 4-bromo-1-(2-nitrophenyl)-1H-pyrazole and any materials contaminated with it (e.g., weighing paper, gloves, silica gel).

• Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name: "4-bromo-1-(2-nitrophenyl)-1H-pyrazole".

• Avoid Mixing: Do not mix this waste with non-halogenated or other reactive waste streams. This is crucial to prevent unforeseen chemical reactions and to ensure proper disposal by the waste contractor.

• Container Integrity: Ensure the waste container is in good condition, with a secure, tight-fitting lid to prevent spills or the release of vapors.

4.2. Storage Prior to Disposal:

• Designated Storage Area: Store the sealed waste container in a designated satellite accumulation area that is well-ventilated and away from heat sources or incompatible materials.

• Limited Accumulation: Adhere to institutional and regulatory limits on the amount of hazardous waste that can be accumulated in the laboratory.

4.3. Arranging for Disposal:

• Contact a Licensed Contractor: Coordinate with your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the waste by a licensed hazardous waste contractor.

• Provide Full Disclosure: Inform the contractor of the nature of the waste, specifically mentioning that it is a halogenated and nitrated organic compound.

4.4. The Rationale for Incineration:

High-temperature incineration in a facility equipped with appropriate flue gas scrubbing technology is the preferred disposal method. This process is designed to:

• Destroy the Organic Molecule: The high temperatures break down the compound into its constituent elements.

• Manage Hazardous Byproducts: The scrubbers are essential for neutralizing acidic gases like hydrogen bromide (HBr) and nitrogen oxides (NOx) that are formed during combustion. They also help to control the formation and release of dioxins and furans[1][2][15].

4.5. Chemical Neutralization (Not Recommended without Specific Data):

While chemical reduction of the nitro group is a known synthetic transformation, attempting to neutralize or degrade this compound in the lab as a primary disposal method is not recommended without specific, validated protocols for this molecule. The potential for runaway reactions and the generation of equally hazardous intermediates is significant.

Emergency Procedures: Preparedness for the Unexpected

5.1. Spill Response:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Control Ignition Sources: If the compound is in a flammable solvent, extinguish all nearby ignition sources.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Don Appropriate PPE: Before attempting any cleanup, don the full PPE as described in Section 3.

• Contain and Absorb: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand).

• Collect and Dispose: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your institution's EHS or emergency response team immediately.

5.2. Personnel Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes at an eyewash station.

• Inhalation: Move the individual to fresh air.

• Ingestion: Do not induce vomiting.

In all cases of personnel exposure, seek immediate medical attention after initial first aid.

Disposal Decision Workflow

Caption: Decision workflow for the disposal of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole.

Conclusion

The responsible disposal of 4-bromo-1-(2-nitrophenyl)-1H-pyrazole is a critical component of laboratory safety and environmental compliance. By understanding its dual-hazard nature, adhering to regulatory guidelines, utilizing appropriate personal protective equipment, and following a stringent disposal protocol centered on high-temperature incineration by a licensed professional, we can ensure that the final step in the lifecycle of this compound is managed with the highest standards of safety and care.

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